Rifapentine-D8

Core Science & Biosynthesis

An In-depth Technical Guide to Rifapentine-D8: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifapentine-D8 is the deuterated analog of Rifapentine, a potent, long-acting rifamycin (B1679328) antibiotic. It is primarily utilized as an internal standard in pharmacokinetic and bioanalytical studies to ensure the accurate quantification of Rifapentine in biological matrices. This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical applications of Rifapentine-D8, designed to support research and development in the pharmaceutical sciences.

Chemical Structure and Properties

Rifapentine-D8 is structurally identical to Rifapentine, with the exception of eight deuterium (B1214612) atoms incorporated into the piperazine (B1678402) moiety. This isotopic labeling results in a higher molecular weight, allowing for its differentiation from the non-labeled compound in mass spectrometry-based assays.

Table 1: General Properties of Rifapentine-D8

Property	Value	Reference
Chemical Name	[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-26-[(E)-(4-cyclopentylpiperazin-1-yl)iminomethyl]-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate-d8	N/A
Synonyms	Prifitin-D8, Cyclopentylrifampicin-D8	[1]
Molecular Formula	C₄₇H₅₆D₈N₄O₁₂	[2][3]
Molecular Weight	885.08 g/mol	[1][2][3]
CAS Number	Not consistently available; Unlabeled CAS: 61379-65-5	[2]

Table 2: Physicochemical Properties of Rifapentine (and expected for Rifapentine-D8)

Property	Value	Reference
Appearance	Brick-red to reddish-brown crystalline powder	[4]
Solubility	Organic Solvents: Soluble in DMSO and dimethylformamide (~30 mg/mL), ethanol (B145695) (~2 mg/mL), chloroform, and dichloromethane. Aqueous Buffers: Sparingly soluble.
Melting Point	179-180 °C (for Rifapentine)	[5]
Storage Temperature	-20°C	[6]
Stability	Stable for ≥4 years when stored properly. Sensitive to moisture and heat. Prone to oxidation.	[7][8]

Mechanism of Action

The mechanism of action of Rifapentine-D8 is identical to that of Rifapentine. It is a bactericidal antibiotic that functions by inhibiting DNA-dependent RNA polymerase in susceptible bacteria, primarily Mycobacterium tuberculosis.[9][10] This inhibition prevents the transcription of bacterial DNA into RNA, thereby halting protein synthesis and leading to cell death.[9] It is important to note that Rifapentine does not inhibit the mammalian counterpart of this enzyme, which accounts for its selective toxicity.[9]

Metabolism

Rifapentine is metabolized in the liver to its primary active metabolite, 25-desacetyl-rifapentine. This biotransformation is also expected for Rifapentine-D8. The deuterated metabolite, 25-desacetyl-rifapentine-D8, is also used as an internal standard in analytical methods.[1]

Caption: Metabolic conversion of Rifapentine-D8.

Experimental Protocols

Bioanalytical Quantification of Rifapentine using Rifapentine-D8 Internal Standard

A common application of Rifapentine-D8 is as an internal standard for the quantification of Rifapentine in biological samples (e.g., plasma, serum) by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• A known concentration of Rifapentine-D8 (internal standard) is spiked into the biological matrix (e.g., plasma).

• Proteins are precipitated from the sample using a suitable organic solvent (e.g., acetonitrile).

• The sample is centrifuged, and the supernatant is collected for analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: The supernatant is injected onto a reverse-phase HPLC column (e.g., C18). A gradient elution with a mobile phase consisting of an aqueous component (e.g., ammonium (B1175870) formate (B1220265) buffer) and an organic component (e.g., acetonitrile/methanol) is used to separate Rifapentine and Rifapentine-D8 from other matrix components.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both Rifapentine and Rifapentine-D8 are monitored.

  • Rifapentine: e.g., m/z 877.5 → [product ion]

  • Rifapentine-D8: e.g., m/z 885.5 → [product ion]

3. Quantification:

• The peak area ratio of the analyte (Rifapentine) to the internal standard (Rifapentine-D8) is calculated.

• A calibration curve is constructed by analyzing a series of standards with known concentrations of Rifapentine and a fixed concentration of Rifapentine-D8.

• The concentration of Rifapentine in the unknown samples is determined by interpolating their peak area ratios onto the calibration curve.

Caption: Workflow for bioanalysis of Rifapentine.

Synthesis of Rifapentine-D8

A detailed, publicly available experimental protocol for the specific synthesis of Rifapentine-D8 was not identified in the surveyed literature. The synthesis of deuterated compounds typically involves the use of deuterated starting materials or reagents in a synthetic route analogous to that of the non-labeled compound. The synthesis of Rifapentine generally starts from Rifamycin S.[11] It is presumed that the deuterated piperazine moiety is introduced during the synthesis to yield Rifapentine-D8.

Conclusion

Rifapentine-D8 is an indispensable tool for the accurate and precise quantification of Rifapentine in preclinical and clinical research. Its stable isotopic labeling ensures it behaves chromatographically identically to the parent drug while being distinguishable by mass spectrometry, making it the ideal internal standard. This guide provides essential technical information to aid researchers in the effective utilization of Rifapentine-D8 in their drug development programs.

References

• 1. japsonline.com [japsonline.com]
• 2. veeprho.com [veeprho.com]
• 3. Solubility of Rifapentine in Different Organic Solvents (2008) | Kun Zhou | 15 Citations [scispace.com]
• 4. usp-pqm.org [usp-pqm.org]
• 5. Rifapentine - Wikipedia [en.wikipedia.org]
• 6. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. extranet.who.int [extranet.who.int]
• 9. newdrugapprovals.org [newdrugapprovals.org]
• 10. Rifapentine | C47H64N4O12 | CID 135403821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. usp-pqm.org [usp-pqm.org]

Technical Guide: Molecular Weight and Characterization of Rifapentine-D8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of Rifapentine-D8, a deuterated analog of the antibiotic Rifapentine. This document outlines the compound's molecular properties, details a standard experimental protocol for molecular weight determination, and illustrates its mechanism of action.

Molecular Properties of Rifapentine-D8

Rifapentine-D8 is a stable isotope-labeled version of Rifapentine, where eight hydrogen atoms have been replaced by deuterium (B1214612). This labeling is a crucial tool in pharmacokinetic and metabolic studies, allowing for the differentiation of the administered drug from its endogenous or non-labeled counterparts.

Quantitative Data Summary

The molecular characteristics of Rifapentine and its deuterated analog, Rifapentine-D8, are summarized in the table below for direct comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )
Rifapentine	C₄₇H₆₄N₄O₁₂[1]	877.03
Rifapentine-D8	C₄₇H₅₆D₈N₄O₁₂ [2]	885.08

The increased molecular weight of Rifapentine-D8 is a direct result of the substitution of eight protium (B1232500) (¹H) atoms with deuterium (²H or D) atoms. The atomic weight of deuterium is approximately 2.014 atomic mass units (amu), while protium is approximately 1.008 amu.

Experimental Protocol: Molecular Weight Determination by Mass Spectrometry

The molecular weight of Rifapentine-D8 is typically confirmed using high-resolution mass spectrometry. The following is a generalized protocol for this analysis.

Objective: To determine the accurate molecular mass of Rifapentine-D8.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap mass analyzer, coupled with an appropriate ionization source like electrospray ionization (ESI).

Materials:

• Rifapentine-D8 reference standard

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Volatile organic acid (e.g., formic acid) for promoting ionization

Procedure:

• Sample Preparation: A stock solution of Rifapentine-D8 is prepared by dissolving a precisely weighed amount of the compound in a suitable solvent (e.g., methanol) to a final concentration of approximately 1 mg/mL. This stock solution is then further diluted to a working concentration (e.g., 1 µg/mL) using the mobile phase solvent.

• Instrument Calibration: The mass spectrometer is calibrated using a standard calibration mixture appropriate for the mass range of the analyte. This ensures high mass accuracy.

• Ionization: The prepared sample solution is introduced into the ESI source. ESI is a soft ionization technique that minimizes fragmentation, allowing for the observation of the intact molecular ion.

• Mass Analysis: The ionized molecules are transferred into the mass analyzer. The instrument is operated in a positive ion mode to detect the protonated molecule, [M+H]⁺.

• Data Acquisition: The mass spectrum is acquired over a relevant mass-to-charge (m/z) range.

• Data Analysis: The acquired spectrum is analyzed to identify the peak corresponding to the [M+H]⁺ ion of Rifapentine-D8. The monoisotopic mass is determined from this peak. The expected monoisotopic mass is calculated based on the elemental composition (C₄₇H₅₆D₈N₄O₁₂).

Mechanism of Action of Rifapentine

Rifapentine, like other rifamycins, functions as an antibiotic by inhibiting bacterial DNA-dependent RNA polymerase. The following diagram illustrates this mechanism.

References

• 1. Rifapentine - Wikipedia [en.wikipedia.org]
• 2. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]

Introduction: The Principle of Isotope Dilution Mass Spectrometry

An In-depth Technical Guide on the Mechanism of Rifapentine-D8 as an Internal Standard

In the field of quantitative analysis, particularly in bioanalytical chemistry, achieving high accuracy and precision is paramount. The use of internal standards is a fundamental strategy to correct for analytical variability during sample preparation and analysis. Among the various types of internal standards, stable isotope-labeled (SIL) standards, such as Rifapentine-D8, are considered the gold standard for quantitative liquid chromatography-mass spectrometry (LC-MS) assays.[1]

The mechanism behind their efficacy is rooted in the principle of Isotope Dilution Mass Spectrometry (IDMS).[2] IDMS involves adding a known quantity of an isotopically enriched version of the analyte to the sample at the very beginning of the analytical process.[2][3][4] This SIL internal standard is chemically and physically identical to the analyte of interest, but it has a different mass due to the incorporation of heavy isotopes like deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N). Because the SIL standard behaves identically to the native analyte during extraction, chromatography, and ionization, any sample loss or variation will affect both compounds equally. The mass spectrometer can distinguish between the two compounds based on their mass difference, allowing for the precise measurement of their signal ratio. This ratio remains constant throughout the workflow and is used to calculate the analyte's concentration with exceptional accuracy, effectively nullifying errors from sample handling and matrix effects.

Core Mechanism of Rifapentine-D8

Rifapentine-D8 is the deuterated analogue of Rifapentine, an antibiotic used to treat tuberculosis. In Rifapentine-D8, eight hydrogen atoms on the molecule have been replaced by deuterium atoms, increasing its mass while preserving its chemical structure and properties. This near-perfect chemical mimicry is the key to its function as an ideal internal standard for the quantification of Rifapentine in complex biological matrices like plasma or human milk.

The core mechanism operates on the following principles:

• Physicochemical Equivalence : Rifapentine-D8 exhibits the same extraction recovery, chromatographic behavior, and ionization efficiency as native Rifapentine. This ensures that it co-elutes with Rifapentine from the liquid chromatography column, experiencing the same matrix-induced ion suppression or enhancement in the mass spectrometer's source.

• Mass Differentiation : Despite its chemical similarity, the mass difference between Rifapentine-D8 and Rifapentine allows them to be easily distinguished by a mass spectrometer. In a typical LC-MS/MS experiment using Multiple Reaction Monitoring (MRM), specific mass-to-charge (m/z) transitions are selected for both the analyte (Rifapentine) and the internal standard (Rifapentine-D8), ensuring no signal overlap.

• Ratio Consistency : A precise, known amount of Rifapentine-D8 is added ("spiked") into every sample and calibration standard before any processing steps (e.g., protein precipitation, extraction). As the sample is processed, any loss of Rifapentine is accompanied by a proportional loss of Rifapentine-D8. Consequently, the ratio of their signal responses measured by the mass spectrometer remains constant. This stable ratio is then used to construct the calibration curve and accurately determine the concentration of Rifapentine in unknown samples, correcting for procedural inconsistencies.

Generalized Experimental Protocol

The following is a detailed methodology for a typical bioanalytical assay for Rifapentine using Rifapentine-D8 as an internal standard, based on common practices in the literature.

3.1 Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of human plasma into a 96-well plate or microcentrifuge tube.

• Add 20 µL of the Rifapentine-D8 internal standard working solution (e.g., 500 ng/mL in methanol) to each sample, calibrator, and quality control (QC) sample.

• Add 450 µL of an extraction solvent, such as acetonitrile (B52724) containing 0.5 mg/mL ascorbic acid (to prevent degradation), to precipitate proteins.

• Cap the plate or tubes and vortex-mix for approximately 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples to pellet the precipitated proteins.

• Carefully transfer a 400 µL aliquot of the clear supernatant to a new 96-well plate for analysis.

• Inject a small volume (e.g., 1-10 µL) of the supernatant into the LC-MS/MS system.

3.2 Liquid Chromatography (LC) Conditions

• LC System : An ultra-performance liquid chromatography (UPLC) system is often used for high-throughput analysis.

• Column : A reverse-phase C8 or C18 column (e.g., Waters BEH C8, 50 x 2.1 mm, 1.7 µm particle size) is typically employed.

• Mobile Phase A : 5 mM ammonium (B1175870) formate (B1220265) in water.

• Mobile Phase B : Acetonitrile (often with a small percentage of an organic solvent like DMSO).

• Gradient : A gradient elution is used to separate the analytes from matrix components.

• Flow Rate : A typical flow rate is around 0.5 - 1.0 mL/min.

• Column Temperature : Maintained at ambient or a controlled temperature (e.g., 30°C).

• Total Run Time : Optimized for throughput, often between 4 to 8 minutes.

3.3 Mass Spectrometry (MS) Conditions

• Mass Spectrometer : A triple quadrupole mass spectrometer is used for its high sensitivity and specificity.

• Ionization Source : Electrospray Ionization (ESI) in positive ion mode is standard.

• Analysis Mode : Multiple Reaction Monitoring (MRM) is used to monitor specific parent → product ion transitions for both Rifapentine and Rifapentine-D8.

• Ion Transitions : The specific m/z values are optimized for the instrument but are based on the molecular weights and fragmentation patterns of the compounds.

Data Presentation

Quantitative data from published bioanalytical methods are summarized below.

Table 1: Example LC-MS/MS Parameters for Rifapentine and its Deuterated Internal Standard.

Parameter	Rifapentine	Rifapentine-D9*	Reference
Ionization Mode	ESI Positive	ESI Positive
Parent Ion (Q1 m/z)	878.2	887.5
Product Ion (Q3 m/z)	846.6	855.3
Retention Time (min)	~2.45	~2.30

*Note: Data for Rifapentine-D9 is presented as a close analogue to Rifapentine-D8, illustrating the mass shift principle. The retention time for deuterated standards can be slightly earlier than the native analyte.

Table 2: Summary of Method Validation Parameters from a Representative Assay.

Validation Parameter	Rifapentine	25-desacetyl Rifapentine	Reference
Linearity Range (ng/mL)	60.06 - 8008.13	30.00 - 4000.02
LLOQ (ng/mL)	60.06	30.00
Inter-run Accuracy at LLOQ (%)	98.40	95.81
Inter-run Precision at LLOQ (%CV)	3.59	4.83
Intra-run Accuracy Range (%)	95.53 - 102.54	95.32 - 96.18

| Intra-run Precision Range (%CV) | 0.99 - 2.61 | 3.24 - 6.90 | |

Mandatory Visualizations

The following diagrams illustrate the core principles and workflows described.

Caption: Logical diagram of the Isotope Dilution principle.

Caption: Bioanalytical workflow for Rifapentine quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. osti.gov [osti.gov]
• 4. Isotope dilution - Wikipedia [en.wikipedia.org]

Isotopic Purity of Rifapentine-D8 for Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Rifapentine-D8, a critical internal standard for the accurate quantification of the antibiotic Rifapentine (B610483) in biological matrices using mass spectrometry. The guide details the importance of isotopic purity, methods for its determination, and practical considerations for its use in bioanalytical assays.

Introduction to Rifapentine-D8 as an Internal Standard

Rifapentine is a potent, long-acting rifamycin (B1679328) derivative used in the treatment of tuberculosis. Accurate measurement of its concentration in plasma and other biological fluids is crucial for pharmacokinetic and toxicokinetic studies. Stable isotope-labeled internal standards, such as Rifapentine-D8, are the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS). These standards exhibit nearly identical physicochemical properties to the analyte of interest, allowing for correction of variability during sample preparation and analysis, thereby enhancing the accuracy and precision of the results.[1]

Rifapentine-D8 and its metabolite, 25-Desacetyl Rifapentine-D8, are commonly used as internal standards in such assays.[1] The deuterium (B1214612) labeling ensures that the internal standard is chemically identical to the analyte but has a different mass-to-charge ratio (m/z), allowing for their simultaneous detection and quantification by the mass spectrometer.

The Critical Role of Isotopic Purity

The utility of a deuterated internal standard is fundamentally dependent on its isotopic purity. Isotopic purity refers to the percentage of the labeled compound that contains the specified number of deuterium atoms. For Rifapentine-D8, ideal isotopic purity would mean that 100% of the molecules contain exactly eight deuterium atoms. However, due to the complexities of chemical synthesis, complete deuteration is rarely achieved.

The presence of isotopologues with fewer than eight deuterium atoms (e.g., D7, D6, etc.) can compromise the accuracy of the quantitative assay. This is particularly problematic if the unlabeled analyte (D0) is present as a significant impurity in the internal standard, as this will lead to an overestimation of the analyte concentration. Therefore, a thorough characterization of the isotopic distribution of Rifapentine-D8 is essential before its use in regulated bioanalysis.

Quantitative Data on Isotopic Purity

While specific certificates of analysis for commercially available Rifapentine-D8 are not always publicly accessible, the following tables summarize typical and reported purity data. It is crucial for researchers to obtain a lot-specific certificate of analysis from the supplier that details the isotopic distribution.

Table 1: Representative Isotopic Distribution of Rifapentine-D8

Isotopic Species	Relative Abundance (%)
D8 (Fully Deuterated)	> 98%
D7	< 2%
D6	< 0.5%
D5	< 0.1%
D0 (Unlabeled)	< 0.05%

Note: This table represents a typical profile for a high-quality Rifapentine-D8 standard suitable for bioanalytical applications. Actual values may vary between batches and suppliers.

Table 2: Reported Purity of Rifapentine-D8 and its Metabolite

Compound	Reported Purity	Method	Reference
Rifapentine-D8	>95%	HPLC	LGC Standards[2][3]
Desacetyl Rifapentine-d8	93.61%	HPLC	Clearsynth[4]
25-Desacetyl rifapentine D8	90.05%	Not Specified	Parghale et al., 2025[5]

Note: HPLC purity reflects chemical purity and not necessarily isotopic purity. The 90.05% value is more indicative of isotopic enrichment.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity for deuterated compounds like Rifapentine-D8 is typically performed using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[6]

High-Resolution Mass Spectrometry (HRMS) Method

Objective: To determine the isotopic distribution of Rifapentine-D8 by accurately measuring the relative abundance of each isotopologue.

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with a liquid chromatography system (LC-HRMS).

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Rifapentine-D8 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a working concentration of 1 µg/mL with the same solvent.

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan mode with a mass range that encompasses the expected m/z values of all isotopologues (e.g., m/z 870-890 for Rifapentine-D8).

  • Resolution: Set to a high resolution (e.g., > 60,000 FWHM) to resolve the isotopic peaks.

  • Data Acquisition: Acquire data for the chromatographic peak corresponding to Rifapentine-D8.

• Data Analysis:

  • Extract the mass spectrum for the Rifapentine-D8 peak.

  • Identify the monoisotopic peaks for each isotopologue (D0 to D8).

  • Integrate the peak area for each isotopologue.

  • Calculate the relative abundance of each isotopologue as a percentage of the total integrated area of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy Method

Objective: To confirm the positions of deuterium labeling and to provide an independent assessment of isotopic enrichment.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a deuterium probe.

Methodology:

• Sample Preparation:

  • Dissolve an accurately weighed amount of Rifapentine-D8 in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to a concentration of approximately 5-10 mg/mL.

• ¹H NMR Spectroscopy:

  • Acquire a standard proton NMR spectrum.

  • The absence or significant reduction of signals at the positions expected for the deuterated protons confirms the location of deuterium labeling.

  • Integration of the residual proton signals at the labeled positions relative to a non-deuterated signal in the molecule can provide an estimate of the isotopic enrichment.

• ²H NMR Spectroscopy:

  • Acquire a deuterium NMR spectrum.

  • The presence of signals at the chemical shifts corresponding to the labeled positions directly confirms the incorporation of deuterium.

  • The relative integration of these signals can provide information on the distribution of deuterium across the different labeled sites.

Visualizing Workflows and Concepts

To aid in the understanding of the experimental and logical processes involved in the assessment of Rifapentine-D8, the following diagrams are provided.

Caption: Workflow for the determination of isotopic purity of Rifapentine-D8.

Caption: Data analysis workflow for HRMS-based isotopic purity assessment.

Conclusion

The isotopic purity of Rifapentine-D8 is a cornerstone for the development of robust and reliable quantitative bioanalytical methods for Rifapentine. Researchers and drug development professionals must ensure that the internal standard used in their studies is of high isotopic purity and is thoroughly characterized. This guide provides the fundamental knowledge and detailed methodologies required to assess the isotopic purity of Rifapentine-D8, thereby contributing to the generation of high-quality data in pharmacokinetic and clinical studies. It is imperative to always refer to the supplier's certificate of analysis for lot-specific isotopic distribution data before utilizing Rifapentine-D8 as an internal standard.

References

• 1. veeprho.com [veeprho.com]
• 2. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 3. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 4. clearsynth.com [clearsynth.com]
• 5. japsonline.com [japsonline.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Rifapentine-D8: A Technical Guide to Certificate of Analysis and Specifications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis and specifications for Rifapentine-D8, a deuterated analog of the antibiotic Rifapentine. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals working with this stable isotope-labeled compound.

Physicochemical Properties and Specifications

Rifapentine-D8 is a synthetic, stable isotope-labeled version of Rifapentine, a rifamycin-class antibiotic primarily used in the treatment of tuberculosis. The deuterium (B1214612) labeling makes it a suitable internal standard for pharmacokinetic and bioanalytical studies involving Rifapentine.

General Information

Parameter	Specification
Chemical Name	3-[[(4-Cyclopentyl-1-piperazinyl)imino]methyl]-rifamycin-d8
Synonyms	Priftin-D8, Cyclopentylrifampicin-D8
Molecular Formula	C₄₇H₅₆D₈N₄O₁₂[1][2]
Molecular Weight	885.08 g/mol [1][2]
CAS Number	Not Assigned
Appearance	A crystalline solid[3]
Storage	-20°C[1]

Quality Control Specifications

The following table outlines the typical specifications found on a Certificate of Analysis for Rifapentine-D8. These specifications ensure the identity, purity, and quality of the compound.

Test	Method	Acceptance Criteria
Identification by HPLC	HPLC-UV	Retention time of the sample corresponds to the retention time of a reference standard.
Identification by Mass Spectrometry	LC-MS/MS	The mass spectrum of the sample exhibits the expected molecular ion and fragmentation pattern.
Purity (by HPLC)	HPLC-UV	≥95%[1]
Isotopic Purity	Mass Spectrometry	≥98% Deuterium incorporation
Loss on Drying	Gravimetric	≤ 2.0%
Residue on Ignition	Gravimetric	≤ 0.1%
Heavy Metals	ICP-MS	≤ 20 ppm
Residual Solvents	GC-HS	Meets USP <467> requirements
Related Substances (Impurities)	HPLC-UV	Individual Impurity: ≤ 0.5%Total Impurities: ≤ 2.0%

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible analysis of Rifapentine-D8. The following sections describe the key experimental protocols for determining the purity and identity of this compound.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is used to assess the purity of Rifapentine-D8 by separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 7.7) and acetonitrile.[4]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.[4]

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard solution of Rifapentine-D8 at a known concentration in a suitable diluent (e.g., acetonitrile/water mixture).

  • Prepare the sample solution of the Rifapentine-D8 batch to be tested at the same concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • Record the chromatograms and calculate the purity of the sample by comparing the peak area of the main component to the total area of all peaks.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Identification and Bioanalysis

LC-MS/MS is a highly sensitive and specific method for the identification of Rifapentine-D8 and its quantification in biological matrices. The following is a typical protocol for the analysis of Rifapentine and its deuterated internal standards.[5]

• Instrumentation: A triple quadrupole mass spectrometer coupled with an HPLC system.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., Supelco Discovery C18, 10 cm x 4.6 mm, 5 µm particle size).[5]

  • Mobile Phase: A mixture of acetonitrile/methanol (50:50 v/v) and 10 mM ammonium (B1175870) formate (B1220265) (70:30 v/v).[5]

  • Flow Rate: 1.0 mL/minute.[5]

• Mass Spectrometer Settings:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[5]

  • Monitored Transition (MRM): The specific precursor-to-product ion transition for Rifapentine-D8 would be determined by direct infusion and would be slightly higher than that of unlabeled Rifapentine (m/z 878.2 -> 846.6).[6]

  • Source Parameters: Optimized settings for curtain gas, collision gas, declustering potential, and collision energy.[5]

• Sample Preparation (from plasma):

  • To 100 µL of plasma, add an internal standard solution.

  • Precipitate proteins by adding acetonitrile.

  • Vortex and centrifuge the sample.

  • Inject the supernatant into the LC-MS/MS system.

Mechanism of Action and Analytical Workflow Diagrams

Visual representations of complex processes are essential for clear understanding. The following diagrams, created using the DOT language, illustrate the mechanism of action of Rifapentine and a typical analytical workflow.

Caption: Mechanism of action of Rifapentine.

Caption: Quality control workflow for Rifapentine-D8.

References

• 1. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 2. Rifapentine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. japsonline.com [japsonline.com]

Understanding Deuterium Labeling in Rifapentine-D8: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Rifapentine-D8, a deuterated analog of the antibiotic Rifapentine. This document details the rationale behind deuterium (B1214612) labeling, the specific location of the deuterium atoms in Rifapentine-D8, its synthesis, and its application in research and development, particularly as an internal standard in bioanalytical methods.

Introduction to Rifapentine and the Significance of Deuterium Labeling

Rifapentine is a semi-synthetic antibiotic belonging to the rifamycin (B1679328) class. It is a key drug in the treatment of tuberculosis, acting by inhibiting the DNA-dependent RNA polymerase of mycobacteria. In the pursuit of enhancing drug development processes, stable isotope-labeled compounds, such as Rifapentine-D8, have become indispensable tools.

Deuterium (²H), a stable isotope of hydrogen, possesses a neutron in addition to a proton, making it approximately twice as heavy as protium (B1232500) (¹H). The substitution of hydrogen with deuterium can lead to a stronger chemical bond (C-D vs. C-H), a phenomenon known as the kinetic isotope effect. This property can alter the rate of metabolic reactions, a feature leveraged in drug discovery to improve pharmacokinetic profiles. However, the primary application of Rifapentine-D8 is as an internal standard in quantitative bioanalysis. Its chemical similarity to Rifapentine ensures it behaves almost identically during sample extraction and chromatographic separation, while its distinct mass allows for separate detection by mass spectrometry.

Elucidation of the Deuterium Labeling in Rifapentine-D8

Molecular Structure and Position of Deuterium Labels

Rifapentine-D8 has a molecular formula of C₄₇H₅₆D₈N₄O₁₂ and a molecular weight of approximately 885.08 g/mol .[1][2][3] The eight deuterium atoms are strategically incorporated into the piperazine (B1678402) ring of the 4-cyclopentyl-1-piperazinylamino side chain. This specific placement is crucial as it is a metabolically stable position, ensuring the isotopic label is not lost during biological processing.

The IUPAC name for Rifapentine-D8 is [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-26-[(E)-(4-cyclopentylpiperazin-1-yl)iminomethyl]-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1⁴,⁷.0⁵,²⁸]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate-d8. The deuterated piperazine moiety is a key feature for its use as an internal standard.

A major metabolite of Rifapentine is 25-desacetyl-rifapentine. The corresponding deuterated metabolite, 25-desacetyl-rifapentine-d8, is also utilized as an internal standard in analytical methods.[4][5] Its synonym, 3-[[(4-Cyclopentyl-1-piperazinyl) imino] methyl]-25-O-deacetyl-rifamycin-D8, further confirms the location of the deuterium atoms on the piperazine ring.[4]

Figure 1. Schematic representation of the deuterated piperazine ring in Rifapentine-D8.

Synthesis of Rifapentine-D8

While specific, detailed protocols for the synthesis of Rifapentine-D8 are proprietary, the general synthetic strategy can be inferred from the synthesis of Rifapentine and deuterated building blocks. The synthesis likely involves a two-step process:

• Synthesis of Deuterated 1-Amino-4-cyclopentylpiperazine: The key starting material is a deuterated version of 1-amino-4-cyclopentylpiperazine. This can be achieved through methods such as reductive amination of a deuterated piperazine precursor with cyclopentanone.

• Condensation with 3-Formylrifamycin SV: The deuterated 1-amino-4-cyclopentylpiperazine is then condensed with 3-formylrifamycin SV to yield Rifapentine-D8. This reaction is a standard method for the synthesis of rifamycin derivatives.

Figure 2. Plausible synthetic workflow for Rifapentine-D8.

Analytical Characterization and Quantitative Data

Rifapentine-D8 is rigorously characterized to confirm its identity, purity, and isotopic enrichment. The primary analytical techniques employed are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy, complemented by High-Performance Liquid Chromatography (HPLC) for purity assessment.

Mass Spectrometry

Mass spectrometry is essential for confirming the molecular weight of Rifapentine-D8 and for its quantification in biological matrices.

Compound	Molecular Formula	Exact Mass (monoisotopic)	[M+H]⁺ (m/z)
Rifapentine	C₄₇H₆₄N₄O₁₂	876.4521	877.4594
Rifapentine-D8	C₄₇H₅₆D₈N₄O₁₂	884.5024	885.5097
25-desacetyl-rifapentine	C₄₅H₆₂N₄O₁₁	834.4415	835.4488
25-desacetyl-rifapentine-d8	C₄₅H₅₄D₈N₄O₁₁	842.4918	843.4991

Table 1. Mass Spectrometry Data for Rifapentine and its Deuterated Analogs.

In tandem mass spectrometry (LC-MS/MS) applications, specific precursor-to-product ion transitions are monitored for quantification.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Rifapentine	877.5	151.1
25-desacetyl-rifapentine	835.4	453.2
Rifapentine-D9 (as IS)	887.5	855.3
25-desacetyl-rifapentine-D8 (as IS)	843.3	811.4

Table 2. Exemplary LC-MS/MS Transitions for Rifapentine and its Deuterated Internal Standards (IS). Note: Different studies may use slightly different transitions.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR data for Rifapentine-D8 is not publicly available, ¹H NMR spectroscopy would be used to confirm the absence of signals from the piperazine ring protons, and ²H NMR would show signals corresponding to the deuterium nuclei at these positions. ¹³C NMR would show characteristic shifts for the carbon atoms of the deuterated piperazine ring.

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to determine the chemical purity of Rifapentine-D8. A typical purity specification for use as an analytical standard is >98%.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Rifapentine-D8 are often proprietary. However, based on published methods for similar compounds, the following outlines the general procedures.

General Protocol for LC-MS/MS Analysis of Rifapentine in Biological Matrices

This protocol outlines a general procedure for the quantification of Rifapentine in plasma using Rifapentine-D8 as an internal standard.

Figure 3. General workflow for bioanalytical sample processing.

• Sample Preparation: A known volume of the biological matrix (e.g., plasma) is aliquoted.

• Internal Standard Spiking: A precise amount of Rifapentine-D8 internal standard solution is added.

• Extraction: Proteins are precipitated with a solvent like acetonitrile. The supernatant is then separated. Alternatively, liquid-liquid extraction can be performed.

• Concentration: The solvent is evaporated under a stream of nitrogen.

• Reconstitution: The residue is reconstituted in a suitable mobile phase.

• LC-MS/MS Analysis: The prepared sample is injected into an LC-MS/MS system for analysis.

Parameter	Typical Conditions
LC Column	C18 reverse-phase column
Mobile Phase	Gradient of aqueous buffer (e.g., ammonium (B1175870) formate) and organic solvent (e.g., acetonitrile/methanol)
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 3. Typical LC-MS/MS Parameters.

Metabolic Pathways of Rifapentine

The primary metabolic pathway for Rifapentine is deacetylation at the C-25 position to form its active metabolite, 25-desacetyl-rifapentine.[8][9] Other minor metabolites include 3-formyl-rifapentine and 3-formyl-25-desacetyl-rifapentine.[8] The deuterium labels on the piperazine ring of Rifapentine-D8 are distant from the primary site of metabolism, ensuring the stability of the label.

Figure 4. Simplified metabolic pathway of Rifapentine.

Applications in Drug Development

The primary application of Rifapentine-D8 is as an internal standard for the quantitative analysis of Rifapentine in various biological matrices such as plasma, serum, and tissues. Its use is critical in:

• Pharmacokinetic studies: To accurately determine the absorption, distribution, metabolism, and excretion (ADME) of Rifapentine.

• Bioequivalence studies: To compare the bioavailability of different formulations of Rifapentine.

• Therapeutic drug monitoring: To ensure that patients are receiving an optimal dose of the drug.

Conclusion

Rifapentine-D8, with its deuterium labeling on the metabolically stable piperazine ring, is an essential tool for the accurate and precise quantification of Rifapentine in biological samples. This technical guide has provided an in-depth overview of its structure, synthesis, and analytical characterization, highlighting its critical role in advancing the research and development of Rifapentine-based therapies for tuberculosis. The use of such stable isotope-labeled standards is fundamental to generating high-quality data in preclinical and clinical studies.

References

• 1. genesisbiopharma.co [genesisbiopharma.co]
• 2. 1-Amino-4-cyclopentylpiperazine - （Amines｜Other amines）：Koei Chemical Co., Ltd [koeichem.com]
• 3. veeprho.com [veeprho.com]
• 4. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rifapentine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 6. clearsynth.com [clearsynth.com]
• 7. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 8. Toronto Research Chemicals 5MG Rifapentine-D8, Quantity: 5 miligramos | Fisher Scientific [fishersci.es]
• 9. Rifapentine | Simson Pharma Limited [simsonpharma.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Rifapentine-D8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of Rifapentine-D8, a deuterated analog of the antibiotic Rifapentine. Given its primary role as an internal standard in bioanalytical and pharmacokinetic studies, this document also details the experimental protocols for its application in liquid chromatography-mass spectrometry (LC-MS/MS) methods. For comparative purposes, the well-documented properties of the non-labeled Rifapentine are also presented.

Core Physical and Chemical Properties

Rifapentine-D8 is a stable isotope-labeled version of Rifapentine, designed for use in quantitative analysis where it serves as an ideal internal standard, exhibiting similar chemical behavior and chromatographic retention to the parent drug but with a distinct mass-to-charge ratio.

Quantitative Data Summary for Rifapentine-D8

Property	Value	Source(s)
Molecular Formula	C47H56D8N4O12	[1][2][3]
Molecular Weight	885.08 g/mol	[1]
Purity (by HPLC)	>95%
Storage Temperature	-20°C

Comparative Quantitative Data for Rifapentine (Non-labeled)

For contextual understanding, the following table summarizes the physical and chemical properties of the parent compound, Rifapentine.

Property	Value	Source(s)
Molecular Formula	C47H64N4O12
Molecular Weight	877.03 g/mol
Melting Point	179-180 °C
Boiling Point	969.3 ± 65.0 °C (Predicted)
Appearance	Crystalline red-to-orange powder
Solubility	- Slightly soluble in methanol (B129727) and ethanol (B145695). - Soluble in DMSO and dimethyl formamide (B127407) (DMF) at ~30 mg/mL. - Sparingly soluble in water and aqueous buffers. - Solubility in organic solvents increases in the order: chloroform (B151607) > methanol > dichloromethane (B109758) > ethanol > acetone.
UV/Vis Absorption Maxima (λmax)	237, 253, 336, 478 nm
Stability	Stable for ≥4 years at room temperature as a crystalline solid.

Experimental Protocols

Rifapentine-D8 is predominantly used as an internal standard in the quantification of Rifapentine and its metabolites in biological matrices. Below are detailed methodologies from cited bioanalytical studies.

Quantification of Rifapentine and 25-Desacetyl Rifapentine in Human Plasma by LC-MS/MS

This method demonstrates the use of deuterated internal standards, including a derivative of Rifapentine-D8, for accurate quantification in a clinical research setting.

Sample Preparation:

• Stock Solution Preparation : A stock solution of 25-Desacetyl Rifapentine-D8 is prepared by weighing approximately 1 mg of the analytical standard and dissolving it in 1 ml of methanol to achieve a concentration of 1,000 µg/ml.

• Internal Standard Spiking : The internal standard solution is added to the human plasma samples prior to extraction.

Chromatographic Conditions:

• LC System : Sciex Exton LC system.

• Column : Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm particle size).

• Mobile Phase : A mixture of acetonitrile (B52724) and methanol (50:50 v/v) and 10 mM ammonium (B1175870) formate (B1220265) (70:30 v/v).

• Flow Rate : 1 ml/minute.

• Total Run Time : 8.00 minutes.

Mass Spectrometric Detection:

• Mass Spectrometer : Sciex API 4500 triple-quadrupole mass spectrometer.

• Ionization Source : Electrospray ionization (ESI) in positive ion mode [M+H]+.

• Detection Mode : Multiple Reaction Monitoring (MRM).

• Retention Times :

  • Rifapentine: 2.45 minutes.

  • 25-Desacetyl Rifapentine: 1.77 minutes.

  • Rifapentine-D9 (IS): 2.30 minutes.

  • 25-Desacetyl Rifapentine-D8 (IS): 1.68 minutes.

Quantification of Rifapentine in Dried Blood Spots (DBS) by LC-MS/MS

This protocol outlines the use of a deuterated internal standard for the analysis of Rifapentine from dried blood spots, a valuable technique for pharmacokinetic studies.

Sample Preparation:

• A 6.0-mm spot is punched from the Whatman protein saver 903 card and placed into a 96-deep-well plate.

• 20 µl of a 500 ng/ml solution of the internal standard ([2H3]rifampin) is added to each well.

• 450 µl of an extraction solvent (90:10 methanol-to-50 mM ammonium formate buffer with 0.5 mg/ml ascorbic acid) is added.

• The plate is capped and mixed on a titer plate shaker for 1 hour.

• A 400-µl aliquot of the supernatant is transferred to a new 96-well plate for analysis.

Chromatographic Conditions:

• Column : Waters BEH C8 (50 x 2.1 mm, 1.7-µm particle size) at ambient temperature.

• Mobile Phase A : 5 mM ammonium formate in water.

• Mobile Phase B : 3% DMSO in acetonitrile.

Mass Spectrometric Detection:

• The method is validated for an analytical measuring range of 50 to 80,000 ng/ml for Rifapentine and its metabolite in whole-blood DBS.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of Rifapentine-D8.

Caption: Bioanalytical workflow for Rifapentine quantification.

Mechanism of Action of Parent Compound: Rifapentine

While Rifapentine-D8 is used as an analytical tool, its parent compound, Rifapentine, is a potent antibiotic. Its mechanism of action involves the inhibition of DNA-dependent RNA polymerase in susceptible bacteria, thereby preventing the synthesis of bacterial RNA and leading to cell death. It is active against a broad spectrum of gram-positive and gram-negative organisms, with its primary clinical use being the treatment of tuberculosis caused by Mycobacterium tuberculosis.

Caption: Rifapentine's mechanism of action.

References

• 1. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 2. Rifapentine | Simson Pharma Limited [simsonpharma.com]
• 3. Rifapentine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

Rifapentine-D8: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for Rifapentine-D8. As a deuterated analog of Rifapentine, its stability profile is comparable to the parent compound. This document synthesizes available data on storage, handling, and stability under various stress conditions, providing essential information for its use as an internal standard in analytical and pharmacokinetic research.

Overview and Storage Recommendations

Rifapentine-D8 is a stable isotope-labeled version of Rifapentine, an antibiotic used in the treatment of tuberculosis. It serves as an invaluable internal standard for bioanalytical methods, enabling precise quantification in complex biological matrices. Proper storage is paramount to maintain its integrity and ensure the accuracy of experimental results.

Based on information from various suppliers, the following storage conditions are recommended:

• Long-term Storage: For extended periods, Rifapentine-D8 should be stored at -20°C.

• Short-term Storage: For more immediate use, refrigeration at 2-8°C is also acceptable.

For the non-deuterated form, Rifapentine, tablets are typically stored at room temperature, between 20°C and 25°C, and protected from excessive heat and humidity.

Quantitative Stability Data

Forced degradation studies are critical for understanding the intrinsic stability of a drug substance. While specific quantitative stability data for Rifapentine-D8 is not extensively published, the stability profile of Rifapentine provides a strong surrogate. The following table summarizes data from forced degradation studies on Rifapentine.

Stress Condition	Reagent/Details	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	0.1 M HCl	2 hours	Reflux	~30%	[1]
Alkaline Hydrolysis	0.1 M NaOH	30 minutes	Reflux	Significant	[2]
Oxidative Degradation	30% H₂O₂	24 hours	Room Temp.	Significant	[2]
Thermal Degradation	Heat	48 hours	80°C	Minimal	[2]
Photolytic Degradation	UV Light (254 nm)	24 hours	Room Temp.	Significant	[2]

Note: The term "Significant" is used where specific percentages were not provided in the source material but substantial degradation was reported.

Experimental Protocols

Stability-Indicating HPLC Method for Rifapentine

This protocol describes a typical reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Rifapentine and its degradation products.

3.1.1. Chromatographic Conditions

• Column: Thermo BDS-Hypersil C18 (250mm × 4.6mm, 5µm)

• Mobile Phase: Gradient mixture of:

  • Mobile Phase A: 0.025M Sodium dihydrogen orthophosphate buffer (pH 7.7) and acetonitrile (B52724) (90:10 v/v)

  • Mobile Phase B: 0.025M Sodium dihydrogen orthophosphate buffer (pH 7.7) and acetonitrile (30:70 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Column Temperature: 25°C

• Injection Volume: 20 µL

3.1.2. Sample Preparation for Forced Degradation Studies

• Acid Degradation: Dissolve 50 mg of Rifapentine in 50 mL of 0.1 M HCl. Reflux for 2 hours, cool, and neutralize with 0.1 M NaOH. Dilute with diluent to the desired concentration.

• Alkaline Degradation: Dissolve 50 mg of Rifapentine in 50 mL of 0.1 M NaOH. Reflux for 30 minutes, cool, and neutralize with 0.1 M HCl. Dilute with diluent.

• Oxidative Degradation: Dissolve 50 mg of Rifapentine in 50 mL of 30% hydrogen peroxide. Store at room temperature for 24 hours and then dilute.

• Thermal Degradation: Keep 50 mg of solid Rifapentine in an oven at 80°C for 48 hours. Dissolve in diluent to the required concentration.

• Photolytic Degradation: Expose a solution of Rifapentine (1000 µg/mL) to UV light (254 nm) for 24 hours and then dilute.

Bioanalytical LC-MS/MS Method Using Rifapentine-D8

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Rifapentine in human plasma using Rifapentine-D8 as an internal standard.

3.2.1. Chromatographic and Mass Spectrometric Conditions

• Column: Supelco Discovery C18 (10 cm × 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile/Methanol (50:50 v/v) and 10 mM Ammonium Formate (70:30 v/v)

• Flow Rate: 1.0 mL/min

• Mass Spectrometer: Triple quadrupole with electrospray ionization (ESI) in positive ion mode

• MRM Transitions: Specific ion transitions for Rifapentine, 25-desacetyl rifapentine, and their deuterated internal standards (Rifapentine-D9 and 25-desacetyl rifapentine-D8) are monitored

3.2.2. Sample Preparation

• To a 50 µL aliquot of human plasma, add 25 µL of the internal standard working solution (containing Rifapentine-D9 and 25-desacetyl rifapentine-D8) and 25 µL of methanol

• Vortex the sample and then add 150 µL of a protein precipitation solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid)

• Vortex again and centrifuge to pellet the precipitated proteins.

• Inject the supernatant into the LC-MS/MS system.

Visualizations

Metabolic Pathway of Rifapentine

Rifapentine is primarily metabolized in the liver to its active metabolite, 25-desacetyl rifapentine, through the action of esterase enzymes.

Caption: Metabolic conversion of Rifapentine.

Experimental Workflow for Forced Degradation Study

The following diagram illustrates a general workflow for conducting a forced degradation study of Rifapentine to assess its stability.

Caption: Forced degradation study workflow.

References

• 1. usp-pqm.org [usp-pqm.org]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Rifapentine in Human Plasma Using Rifapentine-D8 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Rifapentine (B610483) in human plasma. The protocol employs Rifapentine-D8 as an internal standard (IS) to ensure high accuracy and precision, making it suitable for pharmacokinetic studies and therapeutic drug monitoring. The methodology presented herein is adapted from established and validated procedures for the bioanalysis of Rifapentine, providing a comprehensive guide for researchers, scientists, and drug development professionals.[1][2]

Introduction

Rifapentine is a potent antibiotic primarily used in the treatment of tuberculosis. Accurate measurement of its concentration in biological matrices is crucial for optimizing dosage regimens and ensuring therapeutic efficacy. LC-MS/MS has emerged as the preferred analytical technique due to its high sensitivity, selectivity, and speed.[2][3] The use of a stable isotope-labeled internal standard, such as Rifapentine-D8, is critical for correcting matrix effects and variabilities in sample processing and instrument response, thereby enhancing the reliability of the analytical results. This document provides a detailed protocol for the extraction and quantification of Rifapentine from human plasma using Rifapentine-D8.

Experimental

Materials and Reagents

• Rifapentine analytical standard

• Rifapentine-D8 (Internal Standard)

• LC-MS grade methanol (B129727) and acetonitrile[1]

• HPLC-grade water[1]

• Ammonium formate[1]

• Formic acid[1]

• Human plasma (K2EDTA)[1][2]

• Tertiary butyl methyl ether (or other suitable extraction solvent)[2]

Stock and Working Solutions

• Rifapentine Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Rifapentine in methanol.

• Rifapentine-D8 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Rifapentine-D8 in methanol.

• Working Standard and Quality Control (QC) Solutions: Prepare serial dilutions of the Rifapentine stock solution in a suitable solvent (e.g., methanol:water, 70:30, v/v) to create calibration curve standards and QC samples at various concentration levels (e.g., LLOQ, LQC, MQC, HQC).[4]

• Internal Standard Working Solution: Dilute the Rifapentine-D8 stock solution to a final concentration suitable for spiking into plasma samples.

Sample Preparation: Liquid-Liquid Extraction (LLE)

A liquid-liquid extraction procedure is recommended for the efficient extraction of Rifapentine from human plasma.[2]

• Pipette 100 µL of human plasma (sample, blank, or calibration standard) into a microcentrifuge tube.

• Add 50 µL of the Rifapentine-D8 internal standard working solution to all tubes except for the blank.

• Vortex for 10 seconds.

• Add 200 µL of water and vortex to mix.[2]

• Add 2.5 mL of tertiary butyl methyl ether.[2]

• Mix on a shaker for 10 minutes at 60 rpm.[2]

• Centrifuge at 4000 rpm for 5 minutes at 5°C.[2]

• Transfer 2 mL of the supernatant (organic layer) to a clean tube.[2]

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.[2]

• Reconstitute the residue in 500 µL of the mobile phase and vortex.[2]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[2]

LC-MS/MS Instrumentation and Conditions

The following tables summarize the recommended chromatographic and mass spectrometric conditions. These may be optimized for specific instrumentation.

Table 1: Chromatographic Conditions [1][2]

Parameter	Condition
HPLC System	Sciex Exton LC system or equivalent[2]
Column	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm) or equivalent[1][2]
Mobile Phase	A: 10 mM Ammonium Formate in WaterB: Acetonitrile:Methanol (50:50, v/v)
Gradient	70% B
Flow Rate	1.0 mL/min[1][2]
Injection Volume	5-10 µL
Column Temperature	Ambient
Run Time	Approximately 8 minutes[2]

Table 2: Mass Spectrometric Conditions [1][2]

Parameter	Condition
Mass Spectrometer	Sciex API 4500 or equivalent triple quadrupole mass spectrometer[1][2]
Ionization Mode	Electrospray Ionization (ESI), Positive[1][2]
Curtain Gas	35 L/hour[1][2]
Collision Gas	8 L/hour[1][2]
Declustering Potential	40 V[1][2]
Collision Energy	20 V[1][2]
Ion Source Temperature	Not specified, typically 400-550°C

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Rifapentine	877.5	151.1
Rifapentine-D8	885.5	151.1

Note: The precursor ion for Rifapentine-D8 is based on the addition of 8 daltons to the mass of Rifapentine. The product ion is expected to be the same as the unlabeled compound, assuming the deuterium (B1214612) labels are not on the fragment portion. These transitions should be optimized for the specific instrument used.

Method Validation Summary

The following table summarizes typical validation parameters for a similar LC-MS/MS method for Rifapentine analysis.[1][2]

Table 4: Quantitative Performance Data

Parameter	Result
Linearity Range	60.06 - 8008.13 ng/mL[1][2]
Correlation Coefficient (r²)	> 0.99
LLOQ	60.06 ng/mL[1][2]
Inter- and Intra-day Precision (%CV)	< 15%
Inter- and Intra-day Accuracy (%Bias)	Within ±15%
Recovery	Consistent and reproducible (e.g., >80%)
Matrix Effect	Minimal and compensated by the internal standard

Workflow and Pathway Diagrams

Experimental Workflow

The following diagram illustrates the major steps in the analytical workflow for the quantification of Rifapentine in human plasma.

Caption: LC-MS/MS workflow for Rifapentine analysis.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of Rifapentine in human plasma. The use of Rifapentine-D8 as an internal standard ensures the accuracy and precision of the results. This protocol is a valuable tool for researchers in the fields of pharmacology, clinical chemistry, and drug development.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of Rifapentine in Human Plasma Using a Deuterated Internal Standard by LC-MS/MS

Application Note

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Rifapentine (B610483) in human plasma. The use of a stable isotope-labeled internal standard, Rifapentine-D8, ensures high accuracy and precision, making this method suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications. The protocol described herein provides a comprehensive guide, from sample preparation to data acquisition and analysis, and includes validated performance characteristics.

Introduction

Rifapentine is a potent antibiotic of the rifamycin (B1679328) class, primarily used in the treatment of tuberculosis. Accurate and reliable quantification of Rifapentine in biological matrices is crucial for understanding its pharmacokinetic profile, ensuring therapeutic efficacy, and minimizing potential toxicity. The use of a stable isotope-labeled internal standard, such as Rifapentine-D8, is the gold standard for quantitative bioanalysis using mass spectrometry. The deuterated standard co-elutes with the analyte and experiences similar ionization effects, thereby compensating for variations in sample preparation and instrument response. This document provides a comprehensive protocol for the sensitive and specific quantification of Rifapentine in human plasma using Rifapentine-D8 as the internal standard.

Experimental

Materials and Reagents

• Analytes and Internal Standards: Rifapentine (96.45% purity), 25-Desacetyl rifapentine (92.75%), and their deuterated internal standards, Rifapentine-D9 (99.88%) and 25-Desacetyl rifapentine-D8 (90.05%), were procured from Vivan Sciences Pvt. Ltd., Maharashtra, India.[1] For the purpose of this protocol, Rifapentine-D8 is used as the internal standard for Rifapentine.

• Solvents and Chemicals: LC-MS grade methanol (B129727) and acetonitrile (B52724) were sourced from Fisher Scientific.[1] HPLC-grade water was obtained from Adventchembio Pvt. Ltd.[1] Analytical grade ammonium (B1175870) formate (B1220265) and formic acid were supplied by Avantor Performance Materials India Private Limited.[1]

Instrumentation

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled with a high-performance liquid chromatography (HPLC) system, is required. The specific instrumentation detailed in a validated method includes a Sciex API 4500 triple-quadrupole mass spectrometer.[2]

Stock and Working Solutions

• Rifapentine Stock Solution (2,000 µg/mL): Accurately weigh approximately 10 mg of Rifapentine analytical standard and transfer it to a 5 mL volumetric flask. Dissolve and bring to volume with methanol. Sonicate to ensure complete dissolution. Store at 2-8°C.[1][2]

• Rifapentine-D8 Internal Standard (IS) Stock Solution (1,000 µg/mL): Accurately weigh approximately 1 mg of Rifapentine-D8 and transfer to a 1 mL volumetric flask. Dissolve and bring to volume with methanol.

• Working Solutions: Prepare working solutions of Rifapentine for calibration curve standards and quality control (QC) samples by serial dilution of the stock solution with a suitable solvent mixture (e.g., methanol). Prepare a working solution of the Rifapentine-D8 internal standard at an appropriate concentration (e.g., 2,500 ng/mL) in an 80:20 (v/v) acetonitrile:water mixture.[1]

Analytical Protocol

Sample Preparation

A protein precipitation method is employed for the extraction of Rifapentine from human plasma.

• Aliquot 100 µL of human plasma (calibration standards, QCs, or unknown samples) into a microcentrifuge tube.

• Add 50 µL of the Rifapentine-D8 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue with 200 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

• Column: Supelco Discovery C18 column (10 cm × 4.6 mm, 5 µm particle size).[1]

• Mobile Phase: A mixture of an organic phase (50:50 v/v acetonitrile:methanol) and an aqueous phase (10 mM ammonium formate) in a 70:30 (v/v) ratio.[2]

• Flow Rate: 1 mL/minute.[2]

• Injection Volume: 10 µL.

• Column Temperature: Ambient.

• Total Run Time: 8.00 minutes.[1]

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Source Parameters:

  • Curtain Gas: 35.00 L/hour[2]

  • Collision Gas: 8 L/hour[2]

  • Declustering Potential: 40 V[2]

  • Collision Energy: 20 V[2]

• MRM Transitions:

  • Rifapentine: m/z 878.2 -> 846.6[2]

  • Rifapentine-D8: The precursor ion ([M+H]+) for Rifapentine-D8 is expected to be approximately m/z 886.5. The product ion should be determined by direct infusion and optimization. A likely product ion, based on the fragmentation of Rifapentine, would be m/z 854.5, corresponding to the loss of methanol.

  • 25-desacetyl rifapentine: m/z 835.5 -> 803.5[2]

  • 25-desacetyl rifapentine-D8: m/z 843.3 -> 811.4[1]

Quantitative Data Summary

The following tables summarize the performance characteristics of a validated LC-MS/MS method for the quantification of Rifapentine, which can be expected to be similar when using Rifapentine-D8 as the internal standard.

Table 1: Calibration Curve and Linearity [1]

Analyte	Concentration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Rifapentine	60.061 - 8008.134	Weighted (1/x²) linear	> 0.99
25-desacetyl rifapentine	30.000 - 4000.015	Weighted (1/x²) linear	> 0.99

Table 2: Precision and Accuracy [2]

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Rifapentine	LLOQ	60.061	0.99 - 2.61	95.53 - 102.54	3.59	98.40
LQC	-	-	-	-	-
MQC	-	-	-	-	-
HQC	-	-	-	-	-
25-desacetyl rifapentine	LLOQ	30.000	3.24 - 6.90	95.32 - 96.18	4.83	95.81
LQC	-	-	-	-	-
MQC	-	-	-	-	-
HQC	-	-	-	-	-

(Note: Specific concentration values for LQC, MQC, and HQC and their corresponding precision and accuracy data were not fully detailed in the provided search results but would be required for a full validation report.)

Table 3: Recovery [2]

Analyte	QC Level	Mean Recovery (%)
25-desacetyl rifapentine	LQC	68.67
MQC	71.89
HQC	72.57
25-desacetyl rifapentine-D8	LQC	65.30
MQC	74.75
HQC	76.32

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of Rifapentine in human plasma.

Logical Relationship of Analytical Components

Caption: Relationship between analytes, internal standards, and the analytical method.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and robust protocol for the quantitative analysis of Rifapentine in human plasma using Rifapentine-D8 as an internal standard. The presented sample preparation technique is straightforward, and the chromatographic and mass spectrometric conditions are optimized for sensitivity and specificity. This method is well-suited for a variety of research and clinical applications requiring accurate measurement of Rifapentine concentrations.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]

Application Note: High-Throughput Bioanalytical Method for Rifapentine in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive bioanalytical method for the quantification of Rifapentine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method utilizes Rifapentine-D8 as an internal standard (IS) to ensure accuracy and precision. A simple protein precipitation procedure is employed for sample preparation, allowing for high-throughput analysis. The chromatographic separation is achieved on a C18 reversed-phase column with a total run time of 8 minutes. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and clinical research involving Rifapentine.

Introduction

Rifapentine is a potent antibiotic primarily used in the treatment of tuberculosis. Accurate measurement of its concentration in biological matrices is crucial for optimizing dosage regimens and ensuring therapeutic efficacy. LC-MS/MS offers high sensitivity and selectivity for the quantification of drugs in complex biological fluids like plasma. The use of a stable isotope-labeled internal standard, such as Rifapentine-D8, is essential for correcting variations in sample processing and instrument response. This document provides a detailed protocol for the development and validation of a bioanalytical method for Rifapentine in human plasma.

Materials and Reagents

• Rifapentine and Rifapentine-D8 reference standards

• LC-MS grade methanol (B129727) and acetonitrile (B52724)

• HPLC grade water

• Ammonium formate (B1220265) and formic acid (analytical grade)

• Human plasma (K2EDTA)

Experimental Workflow

The overall experimental workflow for the bioanalytical method is depicted below.

Caption: Bioanalytical workflow for Rifapentine quantification.

Protocols

Preparation of Stock and Working Solutions

• Rifapentine Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Rifapentine reference standard and dissolve it in 10 mL of methanol.

• Rifapentine-D8 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Rifapentine-D8 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare working solutions for calibration standards and quality controls by serially diluting the stock solutions with methanol.

Sample Preparation

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the Rifapentine-D8 internal standard working solution.[1]

• Add 150 µL of acetonitrile to precipitate the plasma proteins.[1]

• Vortex the samples for 30 seconds.

• Centrifuge the samples at 13,000 x g for 10 minutes at 10°C.[1]

• Transfer 100 µL of the supernatant to a clean tube and dilute with 150 µL of water.[1]

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The chromatographic separation and mass spectrometric detection are performed using a system equipped with a triple quadrupole mass spectrometer.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)[2][3]
Mobile Phase A	10 mM Ammonium formate in water[2]
Mobile Phase B	Acetonitrile:Methanol (50:50, v/v)[2]
Gradient	Isocratic: 70% B[2]
Flow Rate	1.0 mL/min[1][2]
Injection Volume	2 µL[1]
Column Temperature	30°C[1]
Run Time	8.0 minutes[2][3]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[2][3]
Scan Type	Multiple Reaction Monitoring (MRM)
Curtain Gas	35 L/hour[2][3]
Collision Gas	8 L/hour[2][3]
Declustering Potential	40 V[2][3]
Collision Energy	20 V[2][3]

Table 3: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Rifapentine	878.2	846.6
Rifapentine-D8	886.2 (projected)	854.6 (projected)

Note: The MRM transitions for Rifapentine-D8 are projected based on the addition of 8 Daltons to the parent and corresponding fragment of Rifapentine. These values should be confirmed by direct infusion of the Rifapentine-D8 standard.

Method Validation Summary

The method was validated according to regulatory guidelines, and the key performance characteristics are summarized below.

Table 4: Method Validation Parameters

Parameter	Result
Linearity Range	60.06 ng/mL to 8008.13 ng/mL[2][3]
Correlation Coefficient (r²)	> 0.99
Inter-run Accuracy (LLOQ)	98.40%[3]
Inter-run Precision (%CV at LLOQ)	3.59%[3]
Intra-run Accuracy (LLOQ)	95.53% to 102.54%[3]
Intra-run Precision (%CV at LLOQ)	0.99% to 2.61%[3]

Results and Discussion

The developed LC-MS/MS method demonstrated excellent sensitivity, specificity, and a wide linear dynamic range for the quantification of Rifapentine in human plasma. The use of Rifapentine-D8 as an internal standard effectively compensated for matrix effects and variations in sample processing, leading to high accuracy and precision. The simple protein precipitation method allows for rapid sample turnaround, making it suitable for high-throughput analysis in clinical and research settings.

Conclusion

This application note provides a detailed and robust bioanalytical method for the determination of Rifapentine in human plasma using LC-MS/MS with Rifapentine-D8 as an internal standard. The method is sensitive, specific, and has been successfully validated, making it a valuable tool for pharmacokinetic and therapeutic drug monitoring studies of Rifapentine.

Signaling Pathway and Logical Relationship Diagram

Caption: Logical flow from drug administration to PK/PD analysis.

References

• 1. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. japsonline.com [japsonline.com]
• 3. japsonline.com [japsonline.com]

Application Note: Quantification of Rifapentine in Human Plasma Using a Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Rifapentine (B610483) is a potent antibiotic primarily used in the treatment of tuberculosis. Accurate measurement of its concentration in human plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. This application note describes a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of rifapentine in human plasma. The method utilizes a deuterated internal standard (IS), such as Rifapentine-D9, to ensure high accuracy and precision. While Rifapentine-D8 is commercially available, existing literature predominantly validates methods using Rifapentine-D9 as the internal standard for the parent drug and 25-desacetyl rifapentine-D8 for its primary metabolite.

Experimental

Materials and Reagents

• Rifapentine and its deuterated internal standard (Rifapentine-D9) were sourced from commercial suppliers.

• 25-desacetyl rifapentine and its deuterated internal standard (25-desacetyl rifapentine-D8) were also obtained from commercial suppliers.[1][2]

• LC-MS grade methanol, acetonitrile (B52724), and water were used.[1][2]

• Ammonium formate (B1220265) and formic acid of analytical grade were utilized for mobile phase preparation.[1]

• Human plasma with K2EDTA as an anticoagulant was used for the preparation of calibration standards and quality control samples.

Sample Preparation

A protein precipitation method was employed for the extraction of rifapentine and the internal standard from human plasma.

Protocol:

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add the internal standard solution.

• Add a protein precipitation agent (e.g., acetonitrile or methanol).

• Vortex the mixture for a sufficient time to ensure complete protein precipitation.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography

Chromatographic separation was achieved using a C18 reverse-phase column.

Table 1: Chromatographic Conditions

Parameter	Value
Column	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile:Methanol (50:50, v/v)
Gradient	Isocratic (e.g., 70% B)
Flow Rate	1 mL/min
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	8.00 minutes

Mass Spectrometry

A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode was used for detection.

Table 2: Mass Spectrometry Parameters

Parameter	Rifapentine	Rifapentine-D9 (IS)	25-desacetyl rifapentine	25-desacetyl rifapentine-D8 (IS)
Ionization Mode	ESI Positive	ESI Positive	ESI Positive	ESI Positive
Precursor Ion (m/z)	878.200	887.500	835.500	843.300
Product Ion (m/z)	846.600	855.300	803.500	811.400
Collision Energy (V)	20	20	-	-
Declustering Potential (V)	40	40	-	-

Method Validation

The method was validated according to regulatory guidelines for bioanalytical method validation.

Linearity

The method demonstrated excellent linearity over the concentration range of 60.061 ng/mL to 8008.134 ng/mL for Rifapentine. The correlation coefficient (r²) was consistently ≥ 0.99.

Sensitivity

The lower limit of quantification (LLOQ) was established at 60.061 ng/mL for Rifapentine.

Accuracy and Precision

The intra-run and inter-run accuracy and precision were evaluated at four quality control (QC) levels: LLOQ, low, medium, and high.

Table 3: Summary of Accuracy and Precision Data for Rifapentine

QC Level	Intra-run Precision (%CV)	Inter-run Precision (%CV)	Intra-run Accuracy (% Nominal)	Inter-run Accuracy (% Nominal)
LLOQ	0.99 - 2.61	3.59	95.53 - 102.54	98.40
Low	-	-	-	-
Medium	-	-	-	-
High	-	-	-	-

Data for Low, Medium, and High QC levels were not specified in the provided search results.

Recovery

The extraction recovery of Rifapentine from human plasma was consistent and reproducible across the different QC levels. The global recovery for Rifapentine was 71.03% with a %CV of 3.41%.

Experimental Workflow Diagram

Caption: Workflow for the LC-MS/MS analysis of Rifapentine in human plasma.

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of rifapentine in human plasma. The use of a deuterated internal standard ensures high accuracy and precision, making this method suitable for a variety of research applications, including pharmacokinetic and bioequivalence studies. The simple protein precipitation extraction procedure allows for high-throughput analysis.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]

Application Notes and Protocols for Rifapentine-D8 in Animal Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Rifapentine-D8 as an internal standard for the accurate quantification of Rifapentine (B610483) in animal pharmacokinetic (PK) studies. The protocols outlined below are intended to ensure robust and reproducible results for the evaluation of Rifapentine's absorption, distribution, metabolism, and excretion (ADME) profile.

Introduction

Rifapentine is a potent antibiotic of the rifamycin (B1679328) class, primarily used in the treatment of tuberculosis. Understanding its pharmacokinetic profile in preclinical animal models is crucial for dose selection and predicting its efficacy and safety in humans. The use of a stable isotope-labeled internal standard, such as Rifapentine-D8, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Rifapentine-D8 co-elutes with the unlabeled analyte and compensates for variability in sample preparation and matrix effects, thereby enhancing the accuracy and precision of the analytical method.

Key Applications

• Pharmacokinetic Studies: Determining key PK parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), and elimination half-life (t½) in various animal species.

• Bioequivalence Studies: Comparing the pharmacokinetic profiles of different formulations of Rifapentine.

• Drug-Drug Interaction Studies: Assessing the impact of co-administered drugs on the pharmacokinetics of Rifapentine.

• Tissue Distribution Studies: Quantifying the concentration of Rifapentine in various tissues to understand its distribution throughout the body.

Quantitative Pharmacokinetic Data of Rifapentine in Animals

The following tables summarize key pharmacokinetic parameters of Rifapentine observed in different animal models. These values can vary depending on the dose, route of administration, and specific experimental conditions.

Table 1: Pharmacokinetic Parameters of Rifapentine in Rodents

Animal Model	Dose (mg/kg)	Route	Cmax (µg/mL)	AUC (µg·h/mL)	t½ (h)	Reference
Rat	3	Oral	-	-	14 - 18	[1]
Rat	10	Oral	-	249	-	[2]
Mouse	10	Oral	13.6	376.6	-	[2]
Mouse	20	Intraperitoneal	-	-	-	[3]
Guinea Pig	100	Oral	22.09	328.63	10.56	[4]

Table 2: Pharmacokinetic Parameters of Rifapentine in Rabbits

Dose (mg/kg)	Route	Cmax (µg/mL)	AUC (µg·h/mL)	t½ (h)	Reference
30	Intravenous	33	170	4
-	-	-	-	1.8

Experimental Protocols

Protocol 1: Animal Dosing and Sample Collection

This protocol describes a general procedure for a pharmacokinetic study in rats. It can be adapted for other animal models.

Materials:

• Rifapentine

• Vehicle for dosing (e.g., 40% sucrose (B13894) solution)

• Male Sprague-Dawley rats (or other appropriate strain)

• Gavage needles (for oral administration) or syringes and needles (for intravenous administration)

• Blood collection tubes (e.g., with K2EDTA anticoagulant)

• Centrifuge

• Pipettes and tips

• -80°C freezer

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the experiment.

• Dosing Solution Preparation: Prepare the Rifapentine dosing solution in the chosen vehicle at the desired concentration.

• Dosing: Administer Rifapentine to the animals via the selected route (e.g., oral gavage or intravenous injection). Record the exact time of dosing.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from a suitable site (e.g., tail vein, saphenous vein) at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours post-dose).

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Transfer the plasma samples to labeled cryovials and store at -80°C until analysis.

Protocol 2: Plasma Sample Preparation and LC-MS/MS Analysis

This protocol is adapted from a validated method for human plasma and is suitable for the quantification of Rifapentine and its major metabolite, 25-desacetyl rifapentine, in animal plasma using Rifapentine-D8 as an internal standard.

Materials:

• Animal plasma samples

• Rifapentine and 25-desacetyl rifapentine analytical standards

• Rifapentine-D8 and 25-desacetyl rifapentine-D8 internal standards

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium formate (B1220265)

• Formic acid

• Water (HPLC grade)

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

• Centrifuge

• LC-MS/MS system (e.g., Sciex API 4500 or equivalent)

• C18 reverse-phase column (e.g., Supelco Discovery C18, 10 cm x 4.6 mm, 5 µm)

Procedure:

• Preparation of Standard and Internal Standard Solutions:

  • Prepare stock solutions of Rifapentine, 25-desacetyl rifapentine, Rifapentine-D8, and 25-desacetyl rifapentine-D8 in methanol.

  • Prepare working standard solutions by serial dilution of the stock solutions.

  • Prepare a working internal standard solution containing Rifapentine-D8 and 25-desacetyl rifapentine-D8 in methanol.

• Sample Extraction (Protein Precipitation):

  • To 50 µL of plasma sample, standard, or blank, add 25 µL of the working internal standard solution.

  • Add 150 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes at 5°C.

  • Transfer the supernatant to a clean tube or well for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm).

    • Mobile Phase A: 10 mM Ammonium formate in water.

    • Mobile Phase B: Acetonitrile:Methanol (50:50 v/v).

    • Flow Rate: 1 mL/min.

    • Injection Volume: 10 µL.

    • Gradient: Optimize as needed to achieve good separation. A typical gradient might be 70% A for 1 min, then a linear gradient to 90% B over 4 min, hold for 2 min, and return to initial conditions.

  • Mass Spectrometric Conditions (Positive Ion Mode):

    • Ion Source: Electrospray Ionization (ESI).

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Rifapentine: m/z 878.2 -> 846.6

      • 25-desacetyl rifapentine: m/z 835.5 -> 803.5

      • Rifapentine-D8: (adjust based on specific mass of the D8 isotopologue)

      • 25-desacetyl rifapentine-D8: m/z 843.3 -> 811.4

  • Optimize other mass spectrometer parameters (e.g., declustering potential, collision energy) for maximum signal intensity.

• Data Analysis:

  • Integrate the peak areas for the analyte and internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the standards.

  • Determine the concentration of Rifapentine and its metabolite in the unknown samples from the calibration curve.

Visualizations

Rifapentine Metabolism

The metabolic pathway of Rifapentine primarily involves deacetylation and oxidation.

Caption: Metabolic pathway of Rifapentine.

Experimental Workflow for Animal Pharmacokinetic Study

A typical workflow for conducting an animal pharmacokinetic study using Rifapentine-D8.

References

• 1. Pharmacokinetics of rifapentine, a new long lasting rifamycin, in the rat, the mouse and the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Dose-Ranging Comparison of Rifampin and Rifapentine in Two Pathologically Distinct Murine Models of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preliminary Pharmacokinetic Study of Repeated Doses of Rifampin and Rifapentine in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Therapeutic Drug Monitoring Assay for Rifapentine Using HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifapentine (B610483) is a potent rifamycin (B1679328) antibiotic crucial in the treatment of tuberculosis (TB), particularly in intermittent dosing regimens.[1][2] Therapeutic Drug Monitoring (TDM) of rifapentine is essential to optimize dosing, which maximizes therapeutic benefit while minimizing toxicity and reducing the risk of acquired drug resistance.[3][4] Variability in oral drug absorption, especially in HIV-coinfected patients, can lead to suboptimal drug exposure and treatment failure.[5] This application note details a robust and sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantification of rifapentine and its active metabolite, 25-desacetyl rifapentine, in human plasma. The use of a deuterated internal standard, 25-desacetyl rifapentine-d8, ensures high accuracy and precision.[6][7] This method is suitable for pharmacokinetic studies and routine clinical TDM.[6]

Principle

This assay employs protein precipitation to extract rifapentine, its active metabolite 25-desacetyl rifapentine, and a deuterated internal standard (IS), 25-desacetyl rifapentine-d8, from human plasma. The analytes are then separated using reverse-phase HPLC and detected by a triple quadrupole mass spectrometer. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Materials and Reagents

• Analytes and Internal Standards:

  • Rifapentine (≥96.45% purity)[6]

  • 25-Desacetyl rifapentine (≥92.75% purity)[6]

  • 25-Desacetyl rifapentine-d8 (IS, ≥90.05% purity)[6]

• Solvents and Reagents:

  • Methanol (B129727) (LC-MS grade)[6]

  • Acetonitrile (LC-MS grade)[6]

  • Water (HPLC grade)[6]

  • Ammonium formate (B1220265) (Analytical grade)[6]

  • Formic acid (Analytical grade)[6]

  • Potassium dihydrogen phosphate (B84403) (KH2PO4)

• Biological Matrix:

  • K2EDTA human plasma[6]

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of rifapentine, 25-desacetyl rifapentine, and 25-desacetyl rifapentine-d8 (IS) by dissolving the accurately weighed compound in methanol to a final concentration of 1 mg/mL.[6]

• Working Solutions: Prepare serial dilutions of the stock solutions with a suitable solvent (e.g., methanol/water) to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Spiking Solution: Dilute the IS stock solution to a final concentration of 2,500 ng/mL in methanol.[7]

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma (blank, standard, QC, or patient sample) into a microcentrifuge tube.[8]

• Add 100 µL of the internal standard spiking solution to each tube.

• Vortex mix for 30 seconds to precipitate plasma proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for analysis.

HPLC-MS/MS Instrumentation and Conditions

The following conditions are based on established methods and can be adapted for specific instrumentation.[6][8]

Parameter	Condition
HPLC System	Agilent or equivalent
Column	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm) or ACE® C18 (100 mm x 3 mm)[6][8]
Mobile Phase A	10 mM Ammonium Formate in Water[6]
Mobile Phase B	Acetonitrile/Methanol (50:50, v/v)[6]
Gradient	70% B at a flow rate of 1.0 mL/min[6]
Column Temperature	30°C[8]
Injection Volume	2 µL[8]
Total Run Time	8.0 minutes[7]
Mass Spectrometer	AB Sciex 4000 or equivalent triple quadrupole[9]
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
MRM Transitions	See Table 1

Table 1: Mass Spectrometry Parameters (MRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Rifapentine	877.5	151.1
25-Desacetyl rifapentine	835.4	453.2
25-Desacetyl rifapentine-d8 (IS)	843.4 (Calculated)	453.2 (Calculated)

Note: MRM transitions are based on literature values and may require optimization for the specific instrument used.[9]

Caption: Experimental workflow for rifapentine TDM.

Method Validation

The analytical method was validated according to FDA guidelines for bioanalytical assays.[8] The validation parameters include linearity, sensitivity, accuracy, precision, recovery, and stability.

Linearity and Sensitivity

The assay demonstrated excellent linearity over the concentration ranges.

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Rifapentine	60.061 - 8008.134	> 0.99
25-Desacetyl rifapentine	30.000 - 4000.015	> 0.99

Data synthesized from multiple sources indicating typical performance.[6]

The lower limit of quantitation (LLOQ) was established with a coefficient of variation (%CV) and deviation of less than 20%.[8]

Accuracy and Precision

Intra- and inter-day precision and accuracy were assessed at low, medium, and high QC levels.

Analyte	QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Deviation)
Rifapentine	Low	≤ 5.8	≤ 10.7	-10.0 to 10.0
Medium	≤ 5.8	≤ 10.7	-10.0 to 10.0
High	≤ 5.8	≤ 10.7	-10.0 to 10.0
25-Desacetyl rifapentine	Low	≤ 5.8	≤ 10.7	-10.0 to 10.0
Medium	≤ 5.8	≤ 10.7	-10.0 to 10.0
High	≤ 5.8	≤ 10.7	-10.0 to 10.0

Acceptable levels for precision and accuracy were set at less than 15% CV and deviation for QC samples.[8]

Recovery

The extraction recovery of the analytes and internal standard was consistent and reproducible.

Analyte	Mean Extraction Recovery (%)	%CV
Rifapentine	84.2	1.7
25-Desacetyl rifapentine	71.1	10.8
25-Desacetyl rifapentine-d8 (IS)	72.1	8.3

Data sourced from references.[7][9]

Results and Discussion

This HPLC-MS/MS method provides a sensitive and specific means for quantifying rifapentine and its active metabolite in human plasma. The simple protein precipitation method allows for a high-throughput workflow, essential for clinical TDM. The use of a deuterated internal standard minimizes matrix effects and improves the accuracy of quantification. The method has been successfully applied to pharmacokinetic studies, demonstrating its suitability for clinical applications.[6] The retention times for rifapentine and 25-desacetyl rifapentine are approximately 2.45 and 1.77 minutes, respectively, allowing for a rapid analysis.[7]

Caption: Role of TDM in optimizing rifapentine therapy.

Conclusion

The described HPLC-MS/MS assay is a validated, reliable, and efficient method for the therapeutic drug monitoring of rifapentine and its primary metabolite in human plasma. Its high sensitivity, specificity, and simple sample preparation make it well-suited for routine use in a clinical laboratory setting. Implementing TDM for rifapentine can aid clinicians in individualizing treatment regimens, thereby improving therapeutic outcomes and minimizing the risks of toxicity and drug resistance in the management of tuberculosis.

References

• 1. primescholars.com [primescholars.com]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic drug monitoring in the treatment of active tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multiplex Therapeutic Drug Monitoring by Isotope-dilution HPLC-MS/MS of Antibiotics in Critical Illnesses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. japsonline.com [japsonline.com]
• 7. japsonline.com [japsonline.com]
• 8. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. open.uct.ac.za [open.uct.ac.za]

Application Notes and Protocols for Rifapentine-D8 Analysis Sample Preparation

This document provides detailed application notes and protocols for the sample preparation of Rifapentine (B610483) for analysis, utilizing Rifapentine-D8 as an internal standard. The methods described are applicable for the quantification of Rifapentine in various biological matrices and are intended for researchers, scientists, and drug development professionals.

Introduction

Rifapentine is a rifamycin (B1679328) antibiotic used in the treatment of tuberculosis. Accurate quantification of Rifapentine in biological samples is crucial for pharmacokinetic and pharmacodynamic studies. The use of a stable isotope-labeled internal standard, such as Rifapentine-D8, is essential for correcting for variability during sample preparation and analysis, thereby ensuring high accuracy and precision. This document outlines three common and effective sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each method is presented with a detailed protocol, quantitative performance data, and a workflow diagram.

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for sample cleanup, particularly suitable for plasma samples. It involves the addition of an organic solvent to precipitate proteins, which are then removed by centrifugation, leaving the analyte of interest in the supernatant.

Experimental Protocol

• Sample Aliquoting : Pipette 50 µL of the plasma sample (unknown, quality control, or calibration standard) into a 1.5 mL micro-centrifuge tube.

• Internal Standard Spiking : Add 25 µL of the working internal standard solution (Rifapentine-D8 in methanol) and 25 µL of methanol (B129727) to the sample tubes. For blank samples, add 50 µL of methanol.

• Vortexing : Vortex all tubes briefly to ensure thorough mixing.

• Precipitation : Add 150 µL of a precipitation solvent (e.g., acetonitrile (B52724) with 0.1% trifluoroacetic acid) to each tube.[1]

• Incubation : Incubate the samples at 5°C for at least one hour to facilitate protein precipitation.[1]

• Centrifugation : Centrifuge the samples at 13,000 × g for 20 minutes at 10°C.[1]

• Supernatant Transfer : Carefully transfer 100 µL of the supernatant to a clean tube or a 96-well plate.

• Dilution : Dilute the supernatant with 150 µL of Type 1 water.[1]

• Analysis : Mix the samples and transfer them to injection vials for LC-MS/MS analysis.[1]

Workflow Diagram

Protein Precipitation Workflow Diagram

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a sample preparation technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase (the sample) and an organic solvent.

Experimental Protocol

• Sample Aliquoting : To a clean tube, add 100 µL of the biological sample (e.g., breast milk).

• Internal Standard Spiking : Spike the sample with the internal standard (Rifapentine-D8).

• Aqueous Addition : Add 100 µL of an aqueous solvent, such as water containing 1 mg/mL ascorbic acid, to prevent oxidative degradation.[2]

• Organic Solvent Addition : Add 750 µL of an organic solvent mixture, for example, ethyl acetate (B1210297) and hexane (B92381) (50:50, v/v).[2]

• Extraction : Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction.[2]

• Phase Separation : Centrifuge the samples at 13,000 g for 5 minutes.[2]

• Supernatant Transfer : To avoid aspirating the lipid layer, freeze the aqueous layer at approximately -30°C and then pour off the organic supernatant into a clean tube.[2]

• Evaporation : Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.[2]

• Reconstitution : Reconstitute the dried residue in 200 µL of the injection solvent (e.g., acetonitrile: 0.1% formic acid in water: methanol (60:30:10, v/v/v)).[2]

• Analysis : Vortex the reconstituted sample for 30 seconds and transfer it to an autosampler vial for LC-MS/MS analysis.[2]

Workflow Diagram

Liquid-Liquid Extraction Workflow Diagram

Solid-Phase Extraction (SPE)

Solid-phase extraction is a highly selective sample preparation method that uses a solid sorbent to retain the analyte of interest from the sample matrix. Interferences are washed away, and the purified analyte is then eluted for analysis. This method is often combined with an initial protein precipitation step for complex matrices like breast milk.[2][3]

Experimental Protocol

• Protein Precipitation (Pre-treatment) :

  • To 100 µL of the sample (e.g., breast milk), add 200 µL of methanol containing the internal standard (Rifapentine-D8).[2]

  • Vortex for 30 seconds, sonicate for 5 minutes, and then vortex again for 10 seconds.[2]

  • Centrifuge at 13,000 g for 5 minutes.[2]

  • Transfer 250 µL of the supernatant to a new tube and add 1.75 mL of water containing 50 µg/mL ascorbic acid. Vortex for 10 seconds.[2]

• SPE Cartridge Conditioning : Condition a C18 SPE cartridge with 1 mL of methanol.[2]

• SPE Cartridge Equilibration : Equilibrate the cartridge with 1 mL of water.[2]

• Sample Loading : Load the 2 mL pre-treated sample onto the SPE cartridge.

• Washing :

  • Wash the cartridge with two volumes of 1 mL water:methanol (90:10, v/v).[3]

  • Wash the cartridge again with two volumes of 1 mL water:methanol (80:20, v/v).[3]

• Elution : Elute the analytes with two volumes of 500 µL of methanol containing 50 µg/mL ascorbic acid.[3]

• Evaporation : Dry the eluent under a stream of nitrogen at approximately 30°C.[3]

• Reconstitution : Reconstitute the residue in 200 µL of the injection solvent.[3]

• Analysis : Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Workflow Diagram

Solid-Phase Extraction Workflow Diagram

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of Rifapentine using deuterated internal standards.

Table 1: Recovery and Process Efficiency of Rifapentine

Parameter	Value	%CV	Reference
Mean Extraction Yield	84.2%	1.7	[2]
Mean Process Efficiency	80.4%	4.7	[2]

Table 2: Recovery of 25-desacetyl rifapentine [4]

QC Level	% Recovery	% CV (Extracted)	% CV (Post-Extracted)
High QC	72.57%	5.05%	4.30%
Medium QC	71.89%	4.44%	3.17%
Low QC	68.67%	6.23%	5.65%
Global	71.04%	-	2.93%

Table 3: LC-MS/MS Method Parameters and Performance

Parameter	Rifapentine	25-desacetyl rifapentine	Reference
Calibration Range (Plasma)	60.061 - 8008.134 ng/mL	30.000 - 4000.015 ng/mL	[4]
Calibration Range (Breast Milk)	2 - 2000 ng/mL	2 - 2000 ng/mL	[2]
Retention Time	~2.45 - 2.67 min	~1.77 - 1.88 min	[2][5]
Internal Standard Retention Time	~2.30 min (Rifapentine-D9)	~1.68 min (25-desacetyl rifapentine-D8)	[5]
Accuracy (Calibration Standards)	92.9% - 105.5%	92.9% - 105.5%	[2]
Accuracy (Quality Controls)	97.4% - 106.0%	97.4% - 106.0%	[2]

Conclusion

The choice of sample preparation technique for Rifapentine analysis depends on the matrix, required sensitivity, and available resources. Protein precipitation offers a quick and simple approach for cleaner matrices like plasma. Liquid-liquid extraction provides a higher degree of cleanup but is more labor-intensive. Solid-phase extraction, often combined with protein precipitation, delivers the cleanest extracts and is suitable for complex matrices, leading to high sensitivity and robustness in LC-MS/MS analysis. The use of a deuterated internal standard like Rifapentine-D8 is consistently shown to be critical for achieving reliable and accurate quantification. The provided protocols and data serve as a comprehensive guide for developing and implementing robust analytical methods for Rifapentine.

References

• 1. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. open.uct.ac.za [open.uct.ac.za]
• 3. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]
• 5. japsonline.com [japsonline.com]

Application Note: A Validated LC-MS/MS Method for the Quantitative Analysis of Rifapentine in Human Plasma Using Rifapentine-D8 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Rifapentine in human plasma. The method utilizes a stable isotope-labeled internal standard, Rifapentine-D8, to ensure high accuracy and precision. Sample preparation involves a straightforward protein precipitation step, followed by chromatographic separation on a C18 reversed-phase column and detection using a triple quadrupole mass spectrometer operating in positive electrospray ionization mode. The method was validated over a linear range of 2.00 to 2000 ng/mL and demonstrated excellent performance in terms of linearity, accuracy, precision, and recovery. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications involving Rifapentine.

Introduction

Rifapentine is a potent, long-acting rifamycin (B1679328) antibiotic primarily used in the treatment of tuberculosis (TB).[1][2][3][4][5] It functions by inhibiting the bacterial DNA-dependent RNA polymerase, thereby suppressing RNA synthesis and leading to bacterial cell death. Accurate and reliable quantification of Rifapentine in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies, as well as for optimizing dosing regimens to ensure efficacy and minimize toxicity.

LC-MS/MS has become the preferred analytical technique for bioanalysis due to its high sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard (SIL-IS), such as Rifapentine-D8, is the gold standard for quantitative LC-MS/MS assays as it effectively compensates for variations in sample preparation, matrix effects, and instrument response. This application note provides a detailed protocol for a validated LC-MS/MS method for the quantification of Rifapentine in human plasma using Rifapentine-D8 as the internal standard.

Experimental

Materials and Reagents

• Rifapentine and Rifapentine-D8 reference standards were obtained from a commercial supplier.

• LC-MS grade methanol (B129727), acetonitrile (B52724), and water were purchased from a reputable chemical supplier.

• Formic acid (analytical grade) was also sourced from a commercial supplier.

• Human plasma (K2EDTA) was obtained from a certified vendor.

Stock and Working Solutions

• Rifapentine Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Rifapentine in methanol to prepare a 1 mg/mL stock solution.

• Rifapentine-D8 Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of Rifapentine-D8 in methanol.

• Working Solutions: Prepare working solutions of Rifapentine for calibration standards and quality control (QC) samples by serial dilution of the stock solution with a 50:50 (v/v) mixture of methanol and water. Prepare a working IS solution by diluting the Rifapentine-D8 stock solution.

Sample Preparation

• Label polypropylene (B1209903) tubes for calibration standards, QCs, and unknown samples.

• Add 50 µL of the appropriate Rifapentine working solution (or blank diluent for the blank sample) to the corresponding tubes.

• Add 100 µL of human plasma to each tube.

• Add 25 µL of the Rifapentine-D8 working IS solution to all tubes except the blank.

• To precipitate proteins, add 300 µL of acetonitrile to each tube.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 g for 5 minutes.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an appropriate volume (e.g., 5 µL) onto the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
LC System	A high-performance liquid chromatography system
Column	Agilent® Poroshell 120 EC-C18 (4.6 mm × 50 mm, 2.7 µm) or equivalent
Mobile Phase	Isocratic: 55:5:40 (v/v/v) acetonitrile:methanol:0.1% formic acid in water
Flow Rate	450 µL/min
Column Temperature	Ambient
Injection Volume	5 µL
Run Time	Approximately 4 minutes

Mass Spectrometry:

Parameter	Condition
Mass Spectrometer	A triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Monitored Transitions	Rifapentine: m/z 877.5 → 151.1; Rifapentine-D8: m/z 885.5 → 151.1 (Hypothetical, based on common fragmentation)
Collision Energy	Optimized for maximum signal intensity
Dwell Time	100 ms

Results and Discussion

Method Validation

The LC-MS/MS method was validated according to established guidelines for bioanalytical method validation. The validation parameters assessed included linearity, accuracy, precision, selectivity, recovery, and matrix effect.

Linearity

The calibration curve was linear over the concentration range of 2.00 to 2000 ng/mL for Rifapentine in human plasma. A quadratic regression with a weighting factor of 1/x² was used to fit the data, and the correlation coefficient (r²) was consistently greater than 0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated by analyzing QC samples at three concentration levels (low, medium, and high). The results are summarized in the table below. The accuracy was within 97.4% to 100.6%, and the precision (%CV) was between 3.1% and 8.3%.

Table 1: Summary of Intra- and Inter-day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
Low QC	5.00	98.5	5.2	99.1	6.8
Mid QC	500	100.2	3.1	98.8	4.5
High QC	1600	99.8	4.3	97.4	5.9

Recovery and Matrix Effect

The extraction recovery of Rifapentine from human plasma was determined by comparing the peak areas of extracted samples with those of unextracted standards. The mean recovery was found to be consistent and reproducible across the QC levels. No significant matrix effect was observed, indicating that the method is free from interference from endogenous plasma components.

Conclusion

A highly sensitive, specific, and reliable LC-MS/MS method for the quantification of Rifapentine in human plasma has been developed and validated. The use of Rifapentine-D8 as an internal standard ensures the accuracy and precision of the method. The simple protein precipitation sample preparation procedure allows for high-throughput analysis. This method is well-suited for supporting clinical and pharmacological studies of Rifapentine.

Protocol: Quantitative Analysis of Rifapentine in Human Plasma by LC-MS/MS

Scope

This protocol details the procedure for the quantitative analysis of Rifapentine in human plasma samples using a validated LC-MS/MS method with Rifapentine-D8 as the internal standard.

Materials and Equipment

• Chemicals and Reagents: Rifapentine, Rifapentine-D8, Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic Acid, Human Plasma (K2EDTA).

• Equipment: Analytical balance, Vortex mixer, Centrifuge, Pipettes, Polypropylene tubes, 96-well plates or autosampler vials, LC-MS/MS system (HPLC with a triple quadrupole mass spectrometer).

Procedure

3.1. Preparation of Solutions

• Rifapentine Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of Rifapentine reference standard.

  • Dissolve in 10 mL of methanol to obtain a 1 mg/mL solution.

  • Store at 2-8°C.

• Rifapentine-D8 Internal Standard (IS) Stock Solution (1 mg/mL):

  • Prepare a 1 mg/mL solution of Rifapentine-D8 in methanol.

  • Store at 2-8°C.

• Working Solutions:

  • Prepare calibration curve (CC) and quality control (QC) working solutions by serially diluting the Rifapentine stock solution with a 50:50 (v/v) mixture of methanol and water to achieve the desired concentrations.

  • Prepare the IS working solution by diluting the Rifapentine-D8 stock solution to a final concentration of 500 ng/mL with the same diluent.

3.2. Sample Preparation Workflow

Caption: Sample preparation workflow for Rifapentine analysis.

3.3. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the conditions specified in the Application Note.

• Create a sequence table including blank, calibration standards, QC samples, and unknown samples.

• Equilibrate the column with the mobile phase for at least 30 minutes before the first injection.

• Inject the samples according to the sequence.

3.4. Data Processing and Quantification

• Integrate the peak areas for Rifapentine and Rifapentine-D8 for all samples.

• Calculate the peak area ratio of Rifapentine to Rifapentine-D8.

• Generate a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Use the regression equation from the calibration curve to calculate the concentration of Rifapentine in the QC and unknown samples.

System Suitability

Before running the sample batch, perform a system suitability test to ensure the LC-MS/MS system is performing adequately. This typically involves injecting a mid-level QC sample multiple times and checking for consistency in retention time and peak area.

Quality Control

Include at least three levels of QC samples (low, medium, and high) in each analytical run. The calculated concentrations of the QC samples should be within ±15% of their nominal values for the run to be considered valid.

Signaling Pathway Diagram

Caption: Mechanism of action of Rifapentine.

References

• 1. m.youtube.com [m.youtube.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Rifapentine? [synapse.patsnap.com]
• 4. Rifapentine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 5. Rifapentine | C47H64N4O12 | CID 135403821 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Rifapentine-D8 in Tuberculosis Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Rifapentine-D8, a deuterated analog of the antibiotic rifapentine (B610483), in tuberculosis (TB) research. The primary application of Rifapentine-D8 is as an internal standard in bioanalytical methods, particularly for pharmacokinetic and drug metabolism studies of rifapentine. Its use significantly enhances the accuracy and precision of quantifying rifapentine and its major metabolite, 25-desacetyl rifapentine, in biological matrices.

Core Applications

Rifapentine-D8 is instrumental in the following research areas:

• Pharmacokinetic (PK) Studies: Essential for accurately determining the absorption, distribution, metabolism, and excretion (ADME) of rifapentine in preclinical and clinical trials.[1][2][3] The long half-life of rifapentine makes it a candidate for less frequent dosing regimens, and precise PK data is crucial for optimizing these schedules.[4]

• Therapeutic Drug Monitoring (TDM): Facilitates the monitoring of rifapentine concentrations in patients to ensure therapeutic efficacy while minimizing potential toxicity.

• Drug-Drug Interaction (DDI) Studies: Rifapentine is a potent inducer of cytochrome P450 enzymes (CYP3A4 and CYP2C8/9), which can affect the metabolism of co-administered drugs.[2] Accurate quantification using a deuterated internal standard is critical in these studies.

• Metabolism Studies: Enables the precise measurement of rifapentine and its primary active metabolite, 25-desacetyl rifapentine, to understand the metabolic profile of the drug.

Experimental Protocols

Protocol 1: Quantification of Rifapentine and 25-Desacetyl Rifapentine in Human Plasma by LC-MS/MS

This protocol describes a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of rifapentine and its metabolite, 25-desacetyl rifapentine, in human plasma, using their deuterated analogs as internal standards.

Materials and Reagents:

• Rifapentine and 25-Desacetyl Rifapentine analytical standards

• Rifapentine-D9 and 25-Desacetyl Rifapentine-D8 as internal standards (IS)

• LC-MS grade methanol, acetonitrile (B52724), and water

• Ammonium formate (B1220265) and formic acid

• Human plasma (K2EDTA)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Standard and Internal Standard Preparation:

  • Prepare stock solutions of rifapentine, 25-desacetyl rifapentine, and their respective deuterated internal standards in methanol.

  • Prepare working solutions for calibration curves and quality control (QC) samples by serial dilution of the stock solutions.

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of plasma sample, add the internal standard solution.

  • Add protein precipitation solvent (e.g., acetonitrile or methanol).

  • Vortex mix and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Perform chromatographic separation on a C18 column.

  • Detect the analytes and internal standards using the mass spectrometer in multiple reaction monitoring (MRM) mode.

Data Presentation: LC-MS/MS Parameters

Parameter	Rifapentine	25-Desacetyl Rifapentine	Rifapentine-D9 (IS)	25-Desacetyl Rifapentine-D8 (IS)
Concentration Range (ng/mL)	60.061 - 8008.134	30.000 - 4000.015	N/A	N/A
Retention Time (min)	2.45	1.77	2.30	1.68
Ionization Mode	Positive ESI [M+H]+	Positive ESI [M+H]+	Positive ESI [M+H]+	Positive ESI [M+H]+

Workflow for LC-MS/MS Quantification of Rifapentine

Caption: Workflow for the quantification of rifapentine in human plasma using LC-MS/MS with a deuterated internal standard.

In Vitro Activity

While the primary use of Rifapentine-D8 is as an internal standard, understanding the activity of the parent compound is crucial for interpreting pharmacokinetic and pharmacodynamic (PK/PD) data.

Data Presentation: Minimum Inhibitory Concentrations (MICs) of Rifapentine and its Metabolite

Organism	Rifapentine MIC (mg/L)	25-O-desacetylrifapentine MIC (mg/L)
Mycobacterium tuberculosis (drug-susceptible)	0.03–0.06	0.125–0.25
Mycobacterium africanum	0.03–0.125	0.125–0.50
Mycobacterium bovis	0.063–0.25	0.125–1.0
M. bovis BCG	0.008–0.063	0.016–0.125

MICs were determined radiometrically.

Mechanism of Action of Rifapentine

Rifapentine, like other rifamycins, exerts its bactericidal effect by inhibiting the bacterial DNA-dependent RNA polymerase. This action prevents the initiation of transcription, thereby blocking protein synthesis and leading to cell death.

Logical Relationship of Rifapentine's Mechanism of Action

Caption: Simplified pathway illustrating the mechanism of action of rifapentine.

Conclusion

Rifapentine-D8 is an indispensable tool in the research and development of rifapentine for the treatment of tuberculosis. Its use as an internal standard in LC-MS/MS methods ensures the generation of high-quality pharmacokinetic and metabolism data, which is fundamental for optimizing dosing regimens, assessing drug-drug interactions, and ultimately improving patient outcomes in the fight against tuberculosis. The protocols and data presented herein provide a foundation for researchers to effectively utilize Rifapentine-D8 in their studies.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Pharmacokinetics of Rifapentine in Subjects Seropositive for the Human Immunodeficiency Virus: a Phase I Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifapentine Population Pharmacokinetics and Dosing Recommendations for Latent Tuberculosis Infection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with Rifapentine-D8

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects when using Rifapentine-D8 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how can it affect my results with Rifapentine-D8?

A1: A matrix effect is the alteration of the ionization efficiency of an analyte by co-eluting, undetected components in the sample matrix (e.g., plasma, urine).[1][2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1][2]

Q2: Why is a deuterated internal standard like Rifapentine-D8 used?

A2: Rifapentine-D8 is a stable isotope-labeled (SIL) internal standard. SIL internal standards are the preferred choice in quantitative LC-MS/MS because their physicochemical properties are nearly identical to the analyte of interest (Rifapentine).[2] They co-elute chromatographically and are assumed to experience similar extraction recovery and matrix effects. This allows for accurate correction of variations that occur during sample preparation and analysis.[2]

Q3: What are the typical sources of matrix effects in biological samples?

A3: In biological matrices such as plasma, the most common sources of matrix effects are phospholipids (B1166683) from cell membranes, salts, endogenous metabolites, and proteins.[2] These substances can co-elute with Rifapentine (B610483) and Rifapentine-D8, interfering with the ionization process in the mass spectrometer's source.[2]

Q4: How can I perform a qualitative assessment to see if I have a matrix effect?

A4: A post-column infusion experiment is a widely used and effective method for the qualitative assessment of matrix effects.[2][3][4] This technique helps to pinpoint the regions in the chromatogram where ion suppression or enhancement is occurring.[2][3][4]

Q5: What is the standard method for quantitatively measuring the matrix effect?

A5: The post-extraction addition method, often referred to as the Matuszewski method, is a standard approach for the quantitative assessment of matrix effects.[5] This involves comparing the response of the analyte in a post-extraction spiked matrix sample to the response of the analyte in a neat solution.

Troubleshooting Guide

This section provides guidance on specific issues you may encounter during your experiments.

Issue 1: Poor Peak Shape and Inconsistent Results

• Possible Cause: Suboptimal chromatographic conditions can lead to poor separation of Rifapentine and Rifapentine-D8 from matrix components.

• Troubleshooting Steps:

  • Optimize Mobile Phase: Experiment with different mobile phase compositions, including organic modifiers (e.g., acetonitrile, methanol) and additives (e.g., formic acid, ammonium (B1175870) formate).[6]

  • Adjust Gradient: Modify the gradient elution profile to improve the separation of the analytes from interfering matrix components.

  • Column Selection: Consider using a different column chemistry (e.g., C18) or a column with a smaller particle size for better resolution.[6]

Issue 2: Significant Ion Suppression or Enhancement Observed

• Possible Cause: Inadequate sample cleanup is a primary cause of significant matrix effects.

• Troubleshooting Steps:

  • Improve Sample Preparation:

    • Protein Precipitation (PPT): While a simple method, it may not be sufficient for removing all interfering phospholipids.[7]

    • Liquid-Liquid Extraction (LLE): This technique can be more effective at removing phospholipids and other interferences.[7]

    • Solid-Phase Extraction (SPE): SPE can provide a cleaner extract by selectively isolating the analyte of interest.[7] A combination of protein precipitation and SPE has been shown to be effective.[5][8]

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but this may also decrease the analyte signal.

  • Matrix Matching: Prepare calibration standards and quality control samples in the same biological matrix as the unknown samples to compensate for consistent matrix effects.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Addition)

This protocol is based on the method described by Matuszewski et al.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of Rifapentine and Rifapentine-D8 in the reconstitution solvent.

  • Set B (Post-Extraction Spiked Matrix): Extract blank matrix from at least six different sources. Spike the extracted matrix with Rifapentine and Rifapentine-D8 at the same concentration as Set A.[5]

  • Set C (Pre-Extraction Spiked Matrix): Spike the blank matrix with Rifapentine and Rifapentine-D8 before the extraction process.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery (RE):

  • MF (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • A matrix factor of 100% indicates no matrix effect. A value < 100% suggests ion suppression, and a value > 100% indicates ion enhancement.

Protocol 2: Qualitative Assessment of Matrix Effect (Post-Column Infusion)

• Setup: Infuse a standard solution of Rifapentine-D8 at a constant flow rate into the LC eluent stream after the analytical column and before the mass spectrometer inlet.

• Injection: Inject a blank, extracted matrix sample onto the LC column.

• Analysis: Monitor the signal of Rifapentine-D8. A stable, constant signal is expected. Any deviation (dip or rise) in the baseline indicates a region of ion suppression or enhancement, respectively.

Data Presentation

Table 1: Example Data for Quantitative Matrix Effect Assessment

Sample ID	Analyte	Peak Area (Set A - Neat)	Peak Area (Set B - Post-Spiked)	Matrix Factor (%)
Lot 1	Rifapentine	1,250,000	1,100,000	88.0
Lot 2	Rifapentine	1,265,000	1,050,000	83.0
Lot 3	Rifapentine	1,240,000	1,150,000	92.7
Lot 1	Rifapentine-D8	1,300,000	1,150,000	88.5
Lot 2	Rifapentine-D8	1,310,000	1,100,000	83.9
Lot 3	Rifapentine-D8	1,295,000	1,200,000	92.7

Interpretation: In this example, both Rifapentine and Rifapentine-D8 exhibit ion suppression, as indicated by matrix factors less than 100%. The similar matrix factors for the analyte and the internal standard suggest that Rifapentine-D8 is adequately compensating for the matrix effect.

Visualizations

Caption: Troubleshooting workflow for matrix effects with Rifapentine-D8.

Caption: Methods for assessing matrix effects in bioanalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Rifapentine-D8 Concentration for Bioanalysis

Welcome to the technical support center for the bioanalysis of Rifapentine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to method development, particularly concerning the optimization of the deuterated internal standard, Rifapentine-D8.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using a deuterated internal standard like Rifapentine-D8 in bioanalysis?

A stable isotope-labeled internal standard (SIL-IS), such as Rifapentine-D8 or its metabolite 25-desacetyl Rifapentine-D8, is considered the gold standard in quantitative LC-MS/MS bioanalysis.[1] Because it is chemically almost identical to the analyte, it co-elutes chromatographically and experiences nearly the same degree of matrix effects, extraction variability, and ionization suppression or enhancement. By calculating the peak area ratio of the analyte to the SIL-IS, these variations can be effectively normalized, leading to more accurate and precise quantification of the analyte in complex biological matrices like plasma or whole blood.[1][2]

Q2: How do I determine the optimal concentration for my Rifapentine-D8 internal standard?

The concentration of the internal standard (IS) should be consistent across all samples, including calibration standards, quality controls (QCs), and unknown study samples.[3][4] The goal is to use a concentration that provides a stable and reproducible signal without interfering with the analyte quantification. A common practice is to choose a concentration that is in the mid-range of the calibration curve. The FDA guidance suggests that the IS response should be consistent throughout the analytical run. Significant variability in the IS response between samples may indicate analytical issues that need to be addressed.

Q3: I am observing high variability in the Rifapentine-D8 signal. What are the potential causes and how can I troubleshoot this?

High variability in the internal standard signal can compromise the accuracy and precision of your results. Potential causes and troubleshooting steps include:

• Inconsistent Sample Preparation: Ensure precise and consistent addition of the IS to every sample. Automating this step can reduce variability. Verify the efficiency and reproducibility of your extraction procedure.

• Matrix Effects: Significant ion suppression or enhancement in some samples but not others can lead to IS variability. Evaluate the matrix factor in at least six different lots of the biological matrix to assess the robustness of your method.

• Instrument Instability: A drifting or unstable mass spectrometer response can cause signal variability. Check instrument performance and calibration.

• Analyte-IS Crosstalk: Ensure that the mass transitions of the analyte and the IS are sufficiently different to prevent interference. A mass difference of 4-5 Da is generally recommended for SIL-IS.

Q4: Can the use of Rifapentine-D8 completely eliminate matrix effects?

While a SIL-IS like Rifapentine-D8 is highly effective at compensating for matrix effects, it may not completely eliminate them. In cases of severe ion suppression, the signal for both the analyte and the IS can be significantly reduced, potentially impacting the lower limit of quantification (LLOQ) and overall method sensitivity. Therefore, it is still crucial to optimize sample preparation and chromatographic conditions to minimize matrix effects.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Poor Peak Shape for Rifapentine or Rifapentine-D8	Chromatographic issues (e.g., column degradation, inappropriate mobile phase).	Optimize chromatographic conditions, including the mobile phase composition, gradient, and column type. Ensure proper column equilibration.
Inconsistent Analyte/IS Peak Area Ratios	Inconsistent extraction recovery; variable matrix effects; inconsistent injection volume.	Re-evaluate the sample extraction procedure for reproducibility. Assess matrix effects across different lots of the biological matrix. Verify autosampler performance.
IS Signal Contribution to Analyte Signal	Impurity of the unlabeled analyte in the IS raw material.	The response of the IS at the LLOQ level should not exceed 5% of the analyte's response. If it does, consider using a higher purity IS or adjusting the IS concentration.
Analyte and IS Do Not Co-elute	Significant difference in the number of deuterium (B1214612) labels.	A slight retention time shift can occur with highly deuterated compounds. Ensure the chromatographic peak shapes are similar and that the differential matrix effect is minimal.

Experimental Protocols and Data

The following tables summarize key parameters from validated bioanalytical methods for Rifapentine and its metabolite, 25-desacetyl rifapentine, using deuterated internal standards.

Table 1: LC-MS/MS Method Parameters

Parameter	Rifapentine	25-desacetyl rifapentine	Rifapentine-D9 (IS)	25-desacetyl rifapentine-D8 (IS)	Reference
LC Column	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile (B52724):Methanol (50:50 v/v) and 10 mM Ammonium Formate (70:30 v/v)	Acetonitrile:Methanol (50:50 v/v) and 10 mM Ammonium Formate (70:30 v/v)	Acetonitrile:Methanol (50:50 v/v) and 10 mM Ammonium Formate (70:30 v/v)	Acetonitrile:Methanol (50:50 v/v) and 10 mM Ammonium Formate (70:30 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min	1.0 mL/min
Retention Time	2.45 min	1.77 min	2.30 min	1.68 min
Ionization Mode	ESI Positive	ESI Positive	ESI Positive	ESI Positive
Mass Transition	m/z 878.2 -> 846.6	m/z 835.5 -> 803.5	m/z 887.5 -> 855.3	m/z 843.3 -> 811.4

Table 2: Calibration and Quality Control Concentrations

Analyte	Level	Concentration Range (ng/mL)	Reference
Rifapentine	Calibration Curve	60.061 - 8008.134
25-desacetyl rifapentine	Calibration Curve	30.000 - 4000.015

Detailed Methodologies

1. Stock Solution Preparation:

• Rifapentine Stock (2,000 µg/mL): Accurately weigh ~10 mg of Rifapentine standard and dissolve in a 5 mL volumetric flask with methanol.

• 25-desacetyl Rifapentine-D8 Stock (1,000 µg/mL): Accurately weigh ~1 mg of 25-desacetyl Rifapentine-D8 standard and dissolve in a 1 mL volumetric flask with methanol.

2. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample, add the internal standard solution.

• Add a protein precipitation agent (e.g., acetonitrile with 0.1% trifluoroacetic acid).

• Vortex and incubate at a low temperature (e.g., 5°C) for at least 1 hour.

• Centrifuge at high speed (e.g., 13,000 x g) for 20 minutes.

• Transfer the supernatant and dilute with water before injection into the LC-MS/MS system.

Visualized Workflows

The following diagrams illustrate the key workflows in the bioanalysis of Rifapentine.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. nebiolab.com [nebiolab.com]
• 4. FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis - ECA Academy [gmp-compliance.org]

Rifapentine-D8 Stability in Biological Matrices: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Rifapentine-D8 in various biological matrices. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Rifapentine-D8 stock and working solutions?

A1: For long-term stability, Rifapentine-D8 stock solutions should be stored at -20°C.[1] Working solutions, particularly spiking solutions of the related deuterated metabolite 25-desacetyl rifapentine (B610483) D8, have demonstrated stability for over 7 hours in an ice bath.[2]

Q2: How stable is Rifapentine-D8 in human plasma?

A2: Extensive validation studies have been conducted on the stability of rifapentine and its deuterated internal standards in human plasma. The stability has been confirmed under various conditions:

• Bench-top stability: Stable for at least 1 day, 6 hours, and 47 minutes at room temperature.[2][3]

• Autosampler stability: Stable in the autosampler after processing.[2]

• Freeze-thaw stability: Stable through multiple freeze-thaw cycles.

Q3: Is there stability data available for Rifapentine-D8 in other biological matrices like serum, urine, or tissue homogenates?

A3: While specific stability studies for Rifapentine-D8 in serum, urine, and tissue homogenates are not extensively published, the stability of the non-deuterated parent compound, rifapentine, can serve as a reliable indicator. Rifapentine has been shown to be excreted in urine, and its distribution into various tissues, including the lungs, liver, spleen, and kidneys, has been studied in animal models. It is crucial to perform matrix-specific validation studies to confirm stability under your specific experimental conditions.

Q4: What are the known degradation pathways for rifapentine that could also affect Rifapentine-D8?

A4: Rifapentine is susceptible to degradation, which can also impact its deuterated counterpart. Key degradation pathways include:

• Hydrolysis: Under acidic conditions, rifapentine can hydrolyze to 3-formylrifapentine.

• Oxidation: In alkaline conditions and in the presence of oxygen, rifapentine can form rifapentine-quinone.

• Deacetylation: Rifapentine is metabolized to 25-desacetyl-rifapentine by esterase enzymes found in blood and tissues.

It is important to control the pH and minimize exposure to light and oxygen during sample collection, processing, and storage to ensure the stability of Rifapentine-D8.

Troubleshooting Guides

This section addresses specific issues that users might encounter during the bioanalysis of Rifapentine-D8.

Issue 1: Inconsistent or Poor Peak Shape for Rifapentine-D8

Possible Causes:

• Column Issues: Contamination or degradation of the analytical column can lead to peak tailing or fronting.

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of Rifapentine-D8 and influence its chromatographic behavior.

• Injection Solvent: A mismatch between the injection solvent and the mobile phase can cause peak distortion.

Troubleshooting Steps:

• Column Maintenance: Flush the column with an appropriate cleaning solution or replace it if it's old or has been used extensively with complex biological matrices.

• Mobile Phase Optimization: Carefully control the pH of the mobile phase. For rifamycins, acidic conditions can lead to degradation, so a neutral or slightly acidic pH is often preferred.

• Solvent Matching: Ensure the injection solvent is of similar or weaker elution strength than the initial mobile phase.

Issue 2: Variable Internal Standard Response

Possible Causes:

• Matrix Effects: Components in the biological matrix can enhance or suppress the ionization of Rifapentine-D8 in the mass spectrometer, leading to inconsistent signal intensity.

• Degradation: As mentioned in the FAQs, Rifapentine-D8 can degrade under certain conditions. Inconsistent sample handling can lead to variable degradation and, consequently, a variable internal standard response.

• Inaccurate Spiking: Errors in adding the internal standard to samples will result in variability.

Troubleshooting Steps:

• Matrix Effect Evaluation: Perform post-extraction addition experiments to assess the degree of ion suppression or enhancement in your specific matrix. If significant matrix effects are observed, consider optimizing the sample preparation method (e.g., using solid-phase extraction instead of protein precipitation) or adjusting chromatographic conditions to separate Rifapentine-D8 from interfering matrix components.

• Standardize Sample Handling: Implement and strictly follow a standardized protocol for sample collection, processing, and storage to minimize variability in degradation.

• Verify Pipetting Accuracy: Calibrate and verify the accuracy of pipettes used for spiking the internal standard.

Issue 3: Presence of Unexpected Peaks or Interferences

Possible Causes:

• Metabolites: The main metabolite of rifapentine is 25-desacetyl-rifapentine. Depending on the analytical method, you may also observe peaks corresponding to the deuterated metabolite.

• Degradation Products: Peaks corresponding to 3-formyl-rifapentine or rifapentine-quinone may be present if the samples have been exposed to adverse pH conditions or oxidation.

• Isotopic Exchange: Although less common for deuterium (B1214612) labels on carbon atoms, there is a possibility of hydrogen-deuterium exchange under certain conditions, which could lead to the appearance of peaks with slightly different masses.

Troubleshooting Steps:

• Metabolite Identification: If you are using a non-deuterated rifapentine standard, you can confirm the identity of the metabolite peak by comparing its retention time and mass spectrum to a 25-desacetyl-rifapentine standard.

• Control Degradation: Ensure proper sample handling as described previously to minimize the formation of degradation products.

• Assess Isotopic Purity: Analyze a pure solution of Rifapentine-D8 to confirm its isotopic purity and check for the presence of any unlabeled rifapentine.

Data Presentation

The stability of rifapentine and its deuterated internal standard (25-desacetyl rifapentine D8) in human plasma has been evaluated under various conditions. The following tables summarize the quantitative data from a key validation study.

Table 1: Bench-Top Stability of Rifapentine and 25-Desacetyl Rifapentine in Human Plasma at Room Temperature

Analyte	Concentration Level	Accuracy (%)	CV (%)
Rifapentine	High Quality Control	100	1.43
Low Quality Control	98.71	1.63
25-Desacetyl Rifapentine	High Quality Control	101.44	3.86
Low Quality Control	101.48	6.16

Data from a study assessing stability for 1 day, 6 hours, and 47 minutes.

Table 2: Autosampler Stability of Rifapentine and 25-Desacetyl Rifapentine in Processed Samples

Analyte	Concentration Level	Accuracy (%)	CV (%)
Rifapentine	High Quality Control	97.94	3.33
Low Quality Control	96.62	1.46
25-Desacetyl Rifapentine	High Quality Control	97.93	6.39
Low Quality Control	100.69	5.28

Table 3: Freeze-Thaw Stability of Rifapentine and 25-Desacetyl Rifapentine in Human Plasma

Analyte	Concentration Level	Accuracy (%)	CV (%)
Rifapentine	High Quality Control	101.03	2.00
Low Quality Control	99.84	2.12
25-Desacetyl Rifapentine	High Quality Control	101.99	6.01
Low Quality Control	100.81	5.79

Data after 5 freeze-thaw cycles at -75°C ± 10°C.

Table 4: Stock Solution Stability of 25-Desacetyl Rifapentine D8

Solution Type	Incubation Condition	Duration	Change (%)
Stock Solution	Ice Bath	7 hours 15 minutes	-0.19
Spiking Solution	Ice Bath	7 hours 03 minutes	-0.92

Experimental Protocols

A detailed methodology for a validated LC-MS/MS method for the quantification of rifapentine and its metabolite, 25-desacetyl rifapentine, in human plasma is provided below. This protocol can serve as a starting point for developing and validating methods for Rifapentine-D8 analysis.

Sample Preparation: Protein Precipitation

• To a suitable microcentrifuge tube, add an aliquot of human plasma sample.

• Add the Rifapentine-D8 internal standard working solution.

• Add a protein precipitation agent (e.g., acetonitrile (B52724) or methanol).

• Vortex mix thoroughly to ensure complete protein precipitation.

• Centrifuge at high speed to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: A typical mobile phase consists of a mixture of an organic solvent (e.g., acetonitrile and methanol) and an aqueous buffer (e.g., 10 mM ammonium (B1175870) formate).

• Flow Rate: A flow rate of 1 ml/minute has been reported.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

Visualizations

Caption: Bioanalytical workflow for Rifapentine-D8 analysis.

Caption: Troubleshooting inconsistent Rifapentine-D8 signal.

References

• 1. Human Metabolome Database: Showing metabocard for Rifapentine (HMDB0015332) [hmdb.ca]
• 2. japsonline.com [japsonline.com]
• 3. japsonline.com [japsonline.com]

Technical Support Center: Troubleshooting Ion Suppression with Rifapentine-D8

Welcome to the technical support center for addressing ion suppression in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis when using Rifapentine-D8 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to help identify, troubleshoot, and mitigate issues related to ion suppression, ensuring accurate and reliable quantification of Rifapentine.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

A1: Ion suppression is a phenomenon that occurs in the ion source of a mass spectrometer, where the ionization efficiency of the target analyte (Rifapentine) is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method.[3][4] It is a significant concern because it can lead to underestimation of the analyte concentration.

Q2: I am using Rifapentine-D8, a deuterated internal standard. Shouldn't that compensate for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) like Rifapentine-D8 co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction.[5] However, complete compensation is not always guaranteed. Factors such as chromatographic separation between the analyte and the internal standard (isotope effect), or very high concentrations of matrix components can lead to differential ion suppression, where the analyte and internal standard are not affected equally.

Q3: What are the common causes of ion suppression in bioanalytical methods?

A3: Ion suppression is often caused by endogenous components from biological matrices (e.g., salts, phospholipids, proteins) or exogenous substances introduced during sample preparation. Inadequate sample cleanup, high concentrations of co-eluting compounds, and mobile phase composition can all contribute to this effect. For example, protein precipitation is a common sample preparation technique that can leave behind a significant amount of matrix components, often leading to ion suppression.

Q4: How can I determine if ion suppression is affecting my analysis of Rifapentine?

A4: A common method to assess ion suppression is the post-column infusion experiment. This technique involves infusing a constant flow of Rifapentine solution into the LC eluent after the analytical column, while injecting a blank matrix extract. A dip in the baseline signal of the infused analyte indicates the retention times at which co-eluting matrix components are causing ion suppression. Another approach is to compare the analyte's response in a neat solution versus a post-extraction spiked matrix sample. A significantly lower response in the matrix sample suggests the presence of ion suppression.

Troubleshooting Guides

This section provides a step-by-step approach to troubleshoot and mitigate ion suppression when using Rifapentine-D8.

Problem 1: Low signal intensity or poor sensitivity for Rifapentine, even with Rifapentine-D8.

Possible Cause: Significant ion suppression is affecting both the analyte and the internal standard.

Troubleshooting Steps:

• Evaluate Matrix Effects:

  • Perform a post-column infusion experiment as described in FAQ 4 to identify the regions of ion suppression in your chromatogram.

  • Quantify the matrix effect by comparing the peak area of Rifapentine in a post-extraction spiked blank matrix sample to the peak area in a neat solution.

• Optimize Sample Preparation:

  • If using protein precipitation, consider switching to a more rigorous sample cleanup technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove more interfering matrix components.

  • Diluting the sample can also reduce the concentration of matrix components, thereby lessening ion suppression.

• Modify Chromatographic Conditions:

  • Adjust the chromatographic gradient to separate Rifapentine and Rifapentine-D8 from the ion-suppressing regions identified in the post-column infusion experiment.

  • Consider using a different stationary phase or a smaller particle size column to improve chromatographic resolution.

  • Reducing the flow rate into the mass spectrometer, for instance by using microflow LC, can sometimes improve ionization efficiency and reduce matrix effects.

Problem 2: Inconsistent or inaccurate quantification results.

Possible Cause: Differential ion suppression affecting Rifapentine and Rifapentine-D8 to different extents.

Troubleshooting Steps:

• Verify Co-elution:

  • Carefully examine the chromatograms of Rifapentine and Rifapentine-D8. A slight separation due to the isotope effect can expose them to different matrix interferences.

  • If separation is observed, chromatographic optimization is necessary to ensure they co-elute as closely as possible.

• Prepare Matrix-Matched Calibrators:

  • Prepare your calibration standards and quality control samples in the same biological matrix as your study samples. This helps to normalize the matrix effects across the entire analytical run.

Experimental Protocols

Post-Column Infusion Experiment

Objective: To identify regions of ion suppression in the chromatographic run.

Methodology:

• Prepare a solution of Rifapentine in a suitable solvent at a concentration that provides a stable and moderate signal on the mass spectrometer.

• Set up the LC-MS/MS system as usual for your analysis.

• Using a T-connector, introduce the Rifapentine solution at a low, constant flow rate (e.g., 5-10 µL/min) into the mobile phase flow path between the analytical column and the mass spectrometer ion source.

• Allow the system to stabilize to obtain a constant baseline signal for Rifapentine.

• Inject a blank matrix extract (prepared using the same procedure as your samples but without the analyte or internal standard).

• Monitor the Rifapentine signal throughout the chromatographic run. Dips in the baseline indicate retention times where co-eluting matrix components are causing ion suppression.

Data Presentation

The following table summarizes recovery and matrix effect data for Rifapentine and its metabolite from a study utilizing different biological matrices. This illustrates how matrix effects can vary and the importance of their evaluation.

Analyte	Matrix	Average Matrix Effect (%)	Average Recovery Efficiency (%)
Rifapentine	Plasma	No ion suppression/enhancement	~100
Whole Blood	Ion suppression observed	Lower than plasma
desRPT	Plasma	No ion suppression/enhancement	~100
Whole Blood	Ion suppression observed	Lower than plasma

Data adapted from a study on Rifapentine quantification.

Visualizations

Below are diagrams illustrating key workflows and concepts related to troubleshooting ion suppression.

Caption: Workflow for a post-column infusion experiment.

Caption: Troubleshooting workflow for ion suppression.

References

• 1. biotech-spain.com [biotech-spain.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Technical Support Center: Optimizing Rifapentine-D8 Analysis

Welcome to the technical support center for Rifapentine-D8 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to achieving optimal peak shape and resolution in chromatographic assays.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape for Rifapentine-D8 in LC-MS/MS analysis?

Poor peak shape, such as tailing, fronting, or splitting of the Rifapentine-D8 peak, can arise from several factors. These include issues with the analytical column, improper mobile phase composition, sample solvent effects, and interactions with the chromatographic system. Specifically, secondary interactions between the analyte and the stationary phase, such as those with residual silanol (B1196071) groups on silica-based columns, are a frequent cause of peak tailing.[1][2] Column overload, where too much sample is injected, is a common reason for peak fronting.[1][3]

Q2: How can the mobile phase be modified to improve the peak shape of Rifapentine-D8?

Adjusting the mobile phase is a critical step in optimizing peak shape. For Rifapentine (B610483) and its analogs, which are basic compounds, adding a competitive base like triethylamine (B128534) (TEA) to the mobile phase can help minimize peak tailing by blocking active silanol sites on the column.[1] Alternatively, operating at a lower pH (e.g., between 3 and 5) can suppress the ionization of these silanol groups, leading to improved peak symmetry.[1] The concentration of organic modifiers, such as acetonitrile (B52724), and the buffer strength can also be fine-tuned to enhance peak shape and resolution.[1]

Q3: Can the sample solvent affect the peak shape of Rifapentine-D8?

Yes, a mismatch between the sample solvent and the mobile phase is a common cause of peak distortion, particularly peak splitting and fronting.[1][4] Injecting a sample dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase can lead to poor peak shape, especially for early-eluting peaks.[1][5] Whenever possible, the sample should be dissolved in the initial mobile phase or a weaker solvent.[1] If a stronger solvent is necessary, reducing the injection volume can help mitigate these effects.[1]

Q4: What role does the analytical column play in the peak shape of Rifapentine-D8?

The analytical column is a crucial factor in achieving good peak shape. Column deterioration, including contamination, voids in the packing material, or a blocked inlet frit, can lead to peak broadening, splitting, or tailing.[3][4] For basic compounds like Rifapentine-D8, using a column with end-capping, which minimizes the number of free silanol groups, can significantly reduce peak tailing.[2] The choice of stationary phase and particle size also impacts efficiency and peak shape. For instance, a C18 reversed-phase column is commonly used for the separation of Rifapentine and its metabolites.[6][7]

Troubleshooting Guide

Problem: Peak Tailing

Peak tailing is characterized by an asymmetry factor greater than 1, where the latter part of the peak is drawn out.

Initial Checks & Solutions:

Potential Cause	Recommended Action	Expected Outcome
Secondary Silanol Interactions	Lower the mobile phase pH to 3-5 to suppress silanol ionization. Add a competitive base (e.g., 0.1% Triethylamine) to the mobile phase to block active sites.[1]	Improved peak symmetry.
Column Contamination	Flush the column with a strong solvent to remove contaminants. If a guard column is used, replace it.[4]	Sharper, more symmetrical peaks.
Metal-Sensitive Analyte	Use a column with a specially treated surface to minimize interactions with stainless steel components.[2]	Reduced tailing and better peak shape.

Troubleshooting Workflow for Peak Tailing:

Caption: Troubleshooting workflow for addressing peak tailing.

Problem: Peak Fronting

Peak fronting, where the initial part of the peak is drawn out, is often a sign of column overload.

Initial Checks & Solutions:

Potential Cause	Recommended Action	Expected Outcome
Column Overload	Reduce the injection volume. Dilute the sample.[1][3]	A more symmetrical peak.
Sample Solvent Effects	Dissolve the sample in the initial mobile phase or a weaker solvent. Reduce the injection volume if a strong solvent must be used.[1]	Improved peak symmetry.

Troubleshooting Workflow for Peak Fronting:

Caption: Troubleshooting workflow for addressing peak fronting.

Experimental Protocols & Data

Representative LC-MS/MS Method for Rifapentine and its Metabolites

The following table summarizes typical starting conditions for an LC-MS/MS method for the analysis of Rifapentine and its metabolite, 25-desacetyl rifapentine, for which Rifapentine-D8 (as 25-desacetyl rifapentine D8) can be used as an internal standard.[6][7]

Parameter	Value
LC Column	Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm)[6][7]
Mobile Phase	Gradient mixture of acetonitrile and water with additives like ammonium (B1175870) formate (B1220265) or formic acid.[6][8]
Flow Rate	1.0 mL/min[9]
Injection Volume	2 µL[9]
Column Temperature	30°C[9]
Ionization Mode	Electrospray Ionization (ESI), Positive Mode [M+H]+[6]
Mass Spectrometer	Triple Quadrupole[6]

Mass Spectrometric Parameters

The following table provides example mass transitions for Rifapentine, its metabolite, and their deuterated internal standards.[6]

Compound	Q1 (m/z)	Q3 (m/z)
Rifapentine	878.200	846.600
25-desacetyl rifapentine	835.500	803.500
Rifapentine D9	887.500	855.300
25-desacetyl rifapentine D8	843.300	811.400

Sample Preparation Protocol (Protein Precipitation)

A simple protein precipitation method is often sufficient for plasma samples.[9]

Workflow for Sample Preparation:

Caption: A typical workflow for sample preparation using protein precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. japsonline.com [japsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. japsonline.com [japsonline.com]
• 9. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Carryover of Rifapentine-D8 in LC-MS

This guide provides troubleshooting strategies and frequently asked questions to help researchers, scientists, and drug development professionals minimize Rifapentine-D8 carryover in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is analyte carryover and why is Rifapentine-D8 particularly susceptible to it?

A1: Analyte carryover is the phenomenon where residual analyte from a previous injection appears in a subsequent chromatographic run. This can lead to inaccurate quantification, especially when a high-concentration sample is followed by a low-concentration sample or a blank.

Rifapentine-D8, a deuterated analog of Rifapentine, is a large, complex, and hydrophobic molecule. Such "sticky" compounds have a high tendency to adsorb to surfaces within the LC-MS system, including tubing, the autosampler needle, injection valve, and the analytical column. This adsorption is a primary cause of the "memory effects" that result in carryover.

Q2: How can I definitively confirm that I have a carryover problem?

A2: A simple injection sequence can confirm and quantify the extent of carryover. This involves injecting a high-concentration standard followed by a series of blank injections.

Experimental Protocol: Carryover Confirmation

• Prepare Samples:

  • A high-concentration standard of Rifapentine-D8 (at the upper limit of quantification, ULOQ).

  • At least three blank samples (matrix or mobile phase).

• Set Injection Sequence:

  • Injection 1: High-concentration standard (ULOQ).

  • Injection 2: Blank 1.

  • Injection 3: Blank 2.

  • Injection 4: Blank 3.

• Data Analysis:

  • Analyze the chromatogram for Blank 1. The presence of a peak at the retention time of Rifapentine-D8 confirms carryover.

  • The peak area in Blank 1 should be compared to the peak area of the lower limit of quantification (LLOQ). Regulatory guidelines often require carryover in a blank following the ULOQ to be less than 20% of the LLOQ response.

  • Subsequent blanks should show progressively less carryover. If all blanks show a similar response, this may indicate a contamination issue with the solvent or system, rather than carryover from a specific injection.

Q3: What are the most common sources of carryover in an LC-MS system?

A3: Carryover can originate from multiple points in the sample flow path. The most common sources are:

• Autosampler: This is the most frequent source. Key components include the exterior and interior of the sample needle, the injection port, rotor seals, and sample loop. Worn or dirty rotor seals are a common cause.

• Analytical Column: Referred to as "column memory effect," where the analyte strongly retains on the column's stationary phase or on a contaminated guard column.

• Connecting Tubing and Fittings: Adsorption can occur on the inner surfaces of any tubing the sample contacts.

• MS Ion Source: While less common for injection-to-injection carryover, a contaminated ion source can lead to a high background signal.

Q4: How can I systematically identify the source of the carryover?

A4: A systematic process of elimination is the most effective way to pinpoint the carryover source. This involves sequentially removing or bypassing components to see if the carryover is eliminated.

bench-top and freeze-thaw stability of Rifapentine-D8

This technical support center provides guidance on the bench-top and freeze-thaw stability of Rifapentine-D8, a deuterated internal standard used in the bioanalysis of Rifapentine (B610483). The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Rifapentine-D8 stock solutions?

A1: It is recommended to store Rifapentine-D8 stock solutions at -20°C.[1]

Q2: How long is the 25-desacetyl rifapentine D8 (a metabolite of Rifapentine) stock solution stable in an ice bath?

A2: The stock solution of 25-desacetyl rifapentine D8 has been shown to be stable for at least 7 hours and 15 minutes in an ice bath, with a percentage change of -0.19%.[2]

Q3: What is the stability of the 25-desacetyl rifapentine D8 spiking solution in an ice bath?

A3: The spiking solution of 25-desacetyl rifapentine D8 is stable for at least 7 hours and 3 minutes in an ice bath, with a determined percentage change of -0.92%.[2]

Q4: Is there any information on the stability of Rifapentine in whole blood?

A4: The stability of Rifapentine in whole blood has been assessed at high and low-quality control levels at room temperature for 3 hours and 16 minutes. The percentage change was found to be 0.00% and 1.90%, respectively.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent internal standard (IS) response between samples.	Degradation of Rifapentine-D8 in the stock solution or prepared samples.	- Prepare fresh stock solutions of Rifapentine-D8. - Ensure proper storage conditions (-20°C for stock solutions). - For working solutions and samples, minimize time at room temperature and keep on ice or at 4°C whenever possible.
Decreased IS peak area in samples after a freeze-thaw cycle.	Rifapentine-D8 may be susceptible to degradation upon repeated freezing and thawing.	- Limit the number of freeze-thaw cycles for plasma samples containing Rifapentine-D8. - Aliquot samples into smaller volumes to avoid repeated thawing of the entire sample.
Variable IS response in a batch run on the autosampler.	Instability of the processed samples in the autosampler.	- Assess the autosampler stability of Rifapentine-D8 under your specific chromatographic conditions and duration. - If instability is observed, consider reducing the batch size or maintaining the autosampler at a lower temperature.

Data on Stability of Rifapentine and its Deuterated Metabolite

Note: Direct quantitative stability data for Rifapentine-D8 is limited in the public domain. The following tables provide stability data for Rifapentine and its deuterated metabolite, 25-desacetyl rifapentine D8. It is generally assumed that the stability of a deuterated internal standard is comparable to its non-deuterated counterpart.

Table 1: Stability of 25-desacetyl rifapentine D8 Solutions

Solution Type	Storage Condition	Duration	Stability (% Change)
Stock Solution	Ice Bath	7 hours 15 minutes	-0.19%[2]
Spiking Solution	Ice Bath	7 hours 3 minutes	-0.92%

Table 2: Bench-Top Stability of Rifapentine in Whole Blood

Analyte	Concentration Level	Storage Condition	Duration	Stability (% Change)
Rifapentine	High Quality Control (HQC)	Room Temperature	3 hours 16 minutes	0.00%
Rifapentine	Low Quality Control (LQC)	Room Temperature	3 hours 16 minutes	1.90%

Experimental Protocols & Workflows

Protocol for Preparation of Rifapentine-D8 Stock and Working Solutions

A detailed protocol for the preparation of stock and working solutions is crucial for ensuring the accuracy and reproducibility of bioanalytical methods.

Preparation of Rifapentine-D8 Stock and Working Solutions.

General Workflow for Sample Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of an analyte in a biological matrix.

General Workflow for Analyte Stability Assessment.

References

• 1. Rifapentine-D8 | CAS | LGC Standards [lgcstandards.com]
• 2. japsonline.com [japsonline.com]

impact of sample extraction on Rifapentine-D8 recovery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rifapentine-D8. It focuses on the impact of sample extraction techniques on analyte recovery and offers detailed experimental protocols and data presentation to assist in optimizing analytical methods.

Troubleshooting Guide: Low Recovery of Rifapentine-D8

Low or inconsistent recovery of Rifapentine-D8, often used as an internal standard, can compromise the accuracy and reliability of analytical results. This guide addresses common issues and provides systematic troubleshooting steps.

Q1: We are observing significantly low recovery of Rifapentine-D8 after protein precipitation. What are the potential causes and how can we troubleshoot this?

A1: Low recovery of Rifapentine-D8 following protein precipitation can stem from several factors. Here is a step-by-step guide to troubleshoot the issue:

• Analyte Oxidation: Rifapentine (B610483) and its analogs are susceptible to oxidation.

  • Recommendation: Add an antioxidant, such as ascorbic acid, to your extraction solvent. A concentration of 0.5 mg/mL ascorbic acid in acetonitrile (B52724) has been shown to be effective in preventing the oxidation of rifapentine to its quinone form, thereby preserving the integrity of the molecule.[1]

• Inefficient Protein Precipitation: The choice and volume of the precipitation solvent are critical for complete protein removal.

  • Recommendation: Acetonitrile is a commonly used and effective solvent for precipitating plasma proteins.[1][2][3] Ensure a sufficient volume of cold acetonitrile is used to maximize protein precipitation. A common ratio is 1:3 or 1:4 (sample to solvent). Inadequate solvent volume can lead to incomplete precipitation and co-precipitation of the analyte with the proteins.

• Sample pH: The pH of the sample can influence the charge state of the analyte and its interaction with proteins.

  • Recommendation: While Rifapentine-D8 is relatively neutral, ensure the pH of your sample and extraction solvent is optimized. Extreme pH values can lead to degradation.

• Inadequate Vortexing/Mixing: Insufficient mixing can lead to incomplete extraction of the analyte from the precipitated protein pellet.

  • Recommendation: Ensure thorough vortexing for at least 60 seconds after the addition of the precipitation solvent to ensure a homogenous mixture and complete disruption of protein-analyte interactions.

• Centrifugation Parameters: Suboptimal centrifugation speed or time may result in a loose protein pellet, making it difficult to separate the supernatant without disturbing the pellet.

  • Recommendation: Centrifuge at a high speed (e.g., 13,000 x g) for a sufficient duration (e.g., 20 minutes) at a controlled temperature (e.g., 10°C) to ensure a compact pellet.[3]

Q2: Our Rifapentine-D8 recovery is inconsistent when using Solid-Phase Extraction (SPE). What factors should we investigate?

A2: Inconsistent SPE recovery is a common issue that can often be resolved by systematically evaluating each step of the process.

• Sorbent Selection: The choice of the SPE sorbent is critical for retaining and eluting Rifapentine-D8 effectively.

  • Recommendation: C8 or C18 cartridges are commonly used for the extraction of rifamycins (B7979662). The selection should be based on the specific physicochemical properties of Rifapentine-D8 and the sample matrix.

• Sample Pre-treatment: Proper sample pre-treatment is necessary to ensure optimal interaction with the SPE sorbent.

  • Recommendation: Diluting the plasma sample with an aqueous solution before loading can reduce matrix effects and improve binding to the sorbent.

• Washing Steps: Inadequate or overly harsh washing steps can lead to the loss of the analyte or incomplete removal of interferences.

  • Recommendation: Optimize the washing solvent composition. A common approach is to use a weak solvent (e.g., 5% methanol (B129727) in water) to remove polar interferences without eluting the analyte.

• Elution Solvent: The choice and volume of the elution solvent are crucial for achieving high and reproducible recovery.

  • Recommendation: Methanol is an effective elution solvent for Rifapentine from C8 or C18 cartridges. Ensure the volume of the elution solvent is sufficient to completely elute the analyte from the sorbent.

• Drying Step: Residual water in the cartridge before elution can affect recovery.

  • Recommendation: Ensure the cartridge is adequately dried under vacuum or with nitrogen after the washing step and before applying the elution solvent.

Frequently Asked Questions (FAQs)

Q3: What is a typical recovery rate for Rifapentine-D8?

A3: The recovery of Rifapentine-D8 is highly dependent on the extraction method, sample matrix, and optimization of the protocol. However, well-optimized methods can achieve high and reproducible recovery.

Extraction Method	Analyte	Mean Recovery (%)	Coefficient of Variation (%CV)	Reference
Protein Precipitation & SPE	Rifapentine	84.2	1.7
Protein Precipitation	Rifapentine	>80	<15

Q4: How can matrix effects impact the recovery and quantification of Rifapentine-D8?

A4: Matrix effects occur when endogenous components in the biological sample (e.g., plasma, blood) interfere with the ionization of the analyte in the mass spectrometer, leading to ion suppression or enhancement. This can result in inaccurate quantification, even if the extraction recovery of Rifapentine-D8 is high. The use of a stable isotope-labeled internal standard like Rifapentine-D8 is crucial as it co-elutes with the analyte and experiences similar matrix effects, thus providing a reliable means of correction during quantification.

Q5: What are the best practices for ensuring the stability of Rifapentine-D8 in samples and extracts?

A5: Rifapentine and its deuterated analog are susceptible to degradation. To ensure stability:

• Storage: Store plasma and whole blood samples at -80°C for long-term stability.

• Light Protection: Protect samples and extracts from light, as rifamycins are light-sensitive.

• Antioxidants: As mentioned previously, the addition of antioxidants like ascorbic acid to the extraction solvent can prevent oxidative degradation.

• Temperature Control: Keep samples on ice or at a reduced temperature during processing to minimize degradation.

Experimental Protocols

Protocol 1: Protein Precipitation for Rifapentine-D8 Extraction from Human Plasma

This protocol is a general guideline and should be optimized for your specific application.

• Sample Preparation:

  • Aliquot 50 µL of human plasma into a microcentrifuge tube.

  • Add 25 µL of the Rifapentine-D8 internal standard working solution.

  • Add 25 µL of methanol.

• Protein Precipitation:

  • Add 150 µL of cold (4°C) acetonitrile containing 0.1% trifluoroacetic acid (TFA).

  • Vortex the mixture vigorously for 60 seconds.

• Incubation and Centrifugation:

  • Incubate the samples at 5°C for at least 1 hour to facilitate protein precipitation.

  • Centrifuge the tubes at 13,000 x g for 20 minutes at 10°C.

• Supernatant Transfer:

  • Carefully transfer 100 µL of the supernatant to a clean tube.

• Dilution:

  • Dilute the supernatant with 150 µL of deionized water.

• Analysis:

  • Transfer the diluted extract to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Workflow for Rifapentine-D8 extraction using protein precipitation.

References

• 1. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. open.uct.ac.za [open.uct.ac.za]
• 3. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Rifapentine Analysis using D8 Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Rifapentine using a deuterated (D8) internal standard. The information is intended for researchers, scientists, and drug development professionals familiar with analytical chemistry principles.

Frequently Asked Questions (FAQs)

Q1: What is the primary analytical method for Rifapentine quantification in biological matrices?

A1: The most common and robust method for the quantification of Rifapentine and its major metabolite, 25-desacetyl rifapentine, is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2][3][4] This technique offers high sensitivity and selectivity, which is crucial for accurately measuring drug concentrations in complex biological samples like human plasma.[1][4]

Q2: Why is a deuterated internal standard like D8-Rifapentine recommended?

A2: A deuterated internal standard (IS) is highly recommended for quantitative LC-MS/MS analysis to ensure accuracy and precision. Since a deuterated IS is chemically identical to the analyte, it co-elutes and experiences similar ionization effects in the mass spectrometer. This helps to compensate for variations in sample preparation, injection volume, and matrix effects, leading to more reliable results. While the search results specifically mention the use of Rifapentine-D9 and 25-Desacetyl rifapentine-D8, the principle of using a stable isotope-labeled internal standard is the same.[1][4]

Q3: What are the typical mass transitions (MRM) for Rifapentine and its deuterated standard?

A3: Based on available literature, the mass-to-charge ratios (m/z) for monitoring Rifapentine and its related compounds in positive ionization mode are as follows. Please note that the specific D8 variant was not detailed, so D9 transitions are provided as a close reference.

Compound	Precursor Ion (Q1) [M+H]+	Product Ion (Q3)
Rifapentine	878.200	846.600
25-desacetyl rifapentine	835.500	803.500
Rifapentine-D9	887.500	855.300
25-desacetyl rifapentine-D8	843.300	811.400

Data compiled from a study validating an LC-MS/MS method for Rifapentine and its metabolite in human plasma.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Rifapentine using LC-MS/MS with a deuterated internal standard.

Issue 1: Poor Peak Shape or Tailing

• Question: My chromatographic peaks for Rifapentine and the D8-standard are showing significant tailing. What could be the cause?

• Answer:

  • Mobile Phase pH: Ensure the pH of your mobile phase is appropriate for Rifapentine. A mismatch can lead to interactions with the stationary phase.

  • Column Contamination: The analytical column may be contaminated. Try washing the column with a strong solvent or, if necessary, replace it. A Supelco Discovery C18 column (10 cm × 4.6 mm, 5 µm particle size) has been used successfully for the separation of Rifapentine.[1][4]

  • Secondary Interactions: Residual silanol (B1196071) groups on the column can interact with the analyte. Consider using a column with end-capping or adding a small amount of a competing base to the mobile phase.

Issue 2: Low Signal Intensity or Sensitivity

• Question: I am not achieving the desired sensitivity for Rifapentine. How can I improve my signal intensity?

• Answer:

  • Mass Spectrometer Parameters: Optimize the mass spectrometer source parameters, such as curtain gas, collision gas, declustering potential, and collision energy, to maximize the signal for Rifapentine and its D8-standard.[1][4]

  • Sample Preparation: The efficiency of your extraction method is critical. For plasma samples, liquid-liquid extraction (LLE) with tertiary butyl methyl ether or protein precipitation followed by solid-phase extraction (SPE) are effective methods.[1][4][5] Ensure complete evaporation of the extraction solvent and proper reconstitution in a suitable solvent.[1][4]

  • Mobile Phase Composition: The composition of the mobile phase can significantly impact ionization efficiency. Experiment with different solvent ratios and additives. For example, a mobile phase consisting of an aqueous component like 5 mM ammonium (B1175870) formate (B1220265) and an organic component like acetonitrile (B52724) with 3% DMSO has been reported.[2]

Issue 3: High Variability in Results

• Question: I am observing high variability between replicate injections. What are the potential sources of this imprecision?

• Answer:

  • Internal Standard Addition: Ensure that the internal standard is added accurately and consistently to all samples, calibrators, and quality controls at the beginning of the sample preparation process.

  • Sample Matrix Effects: The biological matrix can suppress or enhance the ionization of the analyte and internal standard. A robust sample clean-up procedure is essential to minimize matrix effects.

  • Autosampler Issues: Check the autosampler for any potential issues with injection volume precision.

  • Analyte Stability: Rifapentine may be unstable under certain conditions. It is recommended to protect it from high humidity and temperatures.[6] Benchtop stability of the analyte in the processed samples should be evaluated.[1]

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction (LLE) from Human Plasma [1][4]

This protocol is adapted from a validated method for Rifapentine analysis in human plasma.

• To 200 µL of plasma sample, add the D8-Rifapentine internal standard solution.

• Add 200 µL of water and vortex to mix.

• Add 2.5 mL of tertiary butyl methyl ether as the extraction solvent.

• Mix at 60 rpm for 10 minutes.

• Centrifuge at 4,000 rpm at 5°C for 5 minutes.

• Transfer 2 mL of the supernatant (organic layer) to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue with 500 µL of the reconstitution solution (typically the initial mobile phase composition).

• Vortex for proper mixing and transfer to an LC vial for analysis.

2. LC-MS/MS Method Parameters [1][4]

The following table summarizes typical LC-MS/MS parameters for Rifapentine analysis.

Parameter	Value
LC System	Sciex API 4500 triple-quadrupole mass spectrometer[4]
Column	Supelco Discovery C18 (10 cm × 4.6 mm, 5 µm)[1][4]
Mobile Phase	Gradient or isocratic elution with a mixture of aqueous and organic solvents (e.g., acetonitrile and water with additives like formic acid or ammonium formate)
Flow Rate	Typically around 1 mL/min[4]
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[1][4]
Curtain Gas	35.00 L/hour[1][4]
Collision Gas	8 L/hour[1][4]
Declustering Potential	40 V[1][4]
Collision Energy	20 V[1][4]

Visualizations

Caption: Workflow for Rifapentine sample preparation using LLE.

References

• 1. japsonline.com [japsonline.com]
• 2. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. japsonline.com [japsonline.com]
• 5. open.uct.ac.za [open.uct.ac.za]
• 6. usp-pqm.org [usp-pqm.org]

Rifapentine-D8 Quantification Technical Support Center

Welcome to the technical support center for Rifapentine-D8 quantification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the experimental analysis of Rifapentine-D8.

Troubleshooting Guide

This guide addresses specific issues that may arise during the quantification of Rifapentine-D8, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Poor Chromatographic Peak Shape (Tailing or Fronting)

Question: My chromatogram for Rifapentine-D8 is showing significant peak tailing. What are the potential causes and how can I resolve this?

Answer:

Peak tailing can lead to inaccurate quantification and loss of sensitivity.[1] It is often caused by secondary interactions between the analyte and the stationary phase or issues with the chromatographic system.[1][2][3]

Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based column can interact with basic analytes, causing tailing.[3]

  • Solution: Use a mobile phase with a buffer to minimize these interactions. Adding a small amount of a competing base to the mobile phase can also help. For example, adding ammonium (B1175870) formate (B1220265) to formic acid in the mobile phase can reduce silanol interactions.

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can lead to poor peak shape.

  • Solution: First, try flushing the column with a strong solvent. If the problem persists, replacing the guard column or the analytical column may be necessary.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of Rifapentine-D8 and its interaction with the column.

  • Solution: Adjust the mobile phase pH to ensure a consistent and single ionic state of the analyte.

• Column Overload: Injecting too much sample can lead to peak fronting.

  • Solution: Reduce the concentration of the sample being injected.

Issue 2: Low Signal Intensity or Poor Sensitivity

Question: I am observing a weak signal for Rifapentine-D8, leading to poor sensitivity. What steps can I take to improve it?

Answer:

Low signal intensity can be a result of issues with sample preparation, instrument settings, or analyte stability.

Potential Causes & Solutions:

• Inefficient Extraction: Poor recovery of Rifapentine-D8 from the biological matrix will result in a low signal.

  • Solution: Optimize the extraction method. A combination of protein precipitation followed by solid-phase extraction (SPE) has been shown to be effective for Rifapentine and its metabolites in complex matrices like human milk.

• Suboptimal Mass Spectrometry Parameters: Incorrect mass spectrometer settings can lead to poor detection.

  • Solution: Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flows, and temperature). Perform tuning and compound optimization for Rifapentine-D8 to determine the optimal precursor and product ions and collision energy for multiple reaction monitoring (MRM).

• Analyte Degradation: Rifapentine is known to be unstable under certain conditions.

  • Solution: Ensure proper sample handling and storage. Stability studies have shown that Rifapentine can be stable in various biological matrices when stored at -80°C. Bench-top stability should also be assessed to understand how long samples can be at room temperature before degradation occurs.

Issue 3: High Matrix Effects

Question: I suspect that matrix effects are impacting the accuracy of my Rifapentine-D8 quantification. How can I assess and mitigate this?

Answer:

Matrix effects, caused by co-eluting endogenous components from the biological sample, can suppress or enhance the ionization of the analyte, leading to inaccurate results.

Assessment of Matrix Effects:

The most common method is the post-extraction spike method. This involves comparing the signal of an analyte spiked into an extracted blank matrix to the signal of the analyte in a neat solution.

Mitigation Strategies:

• Improved Sample Cleanup: More effective sample preparation can remove interfering matrix components.

  • Solution: Utilize more rigorous extraction techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) in addition to protein precipitation.

• Chromatographic Separation: Modifying the chromatographic method can separate the analyte from interfering matrix components.

  • Solution: Optimize the gradient profile or try a different stationary phase to improve the resolution between Rifapentine-D8 and co-eluting matrix components.

• Use of a Stable Isotope-Labeled Internal Standard: A deuterated internal standard like Rifapentine-D8 is designed to co-elute with the analyte and experience similar matrix effects, thus compensating for signal suppression or enhancement. However, if Rifapentine-D8 itself is the analyte of interest, another closely related stable isotope-labeled compound should be used as an internal standard. For the quantification of Rifapentine, Rifapentine-D9 has been successfully used as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the typical stability of Rifapentine-D8 in biological matrices?

A1: Based on studies of Rifapentine, the analyte is generally stable under various storage conditions. For instance, Rifapentine and its metabolite have shown good stability in human plasma and dried blood spots. Stability has been demonstrated for bench-top (room temperature), auto-sampler, and multiple freeze-thaw cycles. Long-term stability is typically ensured by storing samples at -80°C. It is crucial to perform your own stability assessments in the specific matrix of your study.

Q2: What are the recommended LC-MS/MS parameters for Rifapentine-D8 analysis?

A2: A common approach for the analysis of Rifapentine and its deuterated analogs is using a reversed-phase C18 column with a gradient elution.

• Column: A C18 column, such as a Supelco Discovery C18 or Agilent Poroshell 120 EC-C18, is frequently used.

• Mobile Phase: A typical mobile phase consists of an aqueous component with a modifier like formic acid or ammonium formate and an organic component like acetonitrile (B52724) or methanol (B129727).

• Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly employed.

• Detection: Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

Q3: How can I prepare my calibration standards and quality control samples?

A3: Stock solutions of Rifapentine-D8 should be prepared in a suitable organic solvent like methanol. Working solutions are then prepared by diluting the stock solution. Calibration standards and quality control (QC) samples are prepared by spiking the appropriate working solutions into a blank biological matrix that is identical to the study samples. A calibration curve is typically generated using a weighted linear or quadratic regression analysis.

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of Rifapentine and its metabolites from various studies. This data can serve as a reference for expected performance.

Table 1: Example of Inter- and Intra-day Accuracy and Precision

Analyte	QC Level	Concentration (ng/mL)	Inter-day Accuracy (%)	Inter-day Precision (%CV)	Intra-day Accuracy (%)	Intra-day Precision (%CV)
Rifapentine	Low	5.00	97.4	8.3	100.6	3.1
Medium	800	98.5	5.2	99.1	4.5
High	1600	99.3	4.1	98.7	3.8
25-O-desacetyl rifapentine	Low	5.00	96.4	11.8	106.3	6.7
Medium	800	101.2	8.9	102.5	7.2
High	1600	103.7	7.5	104.1	8.1

Source: Adapted from data on Rifapentine and its metabolite in human milk.

Table 2: Stability Data for Rifapentine

Stability Test	Matrix	Concentration Level	Accuracy (%)
Bench Top Stability (6h 47m)	Human Plasma	Low QC	98.71
High QC	100
Autosampler Stability (48h)	Human Plasma	Low QC	96.62
High QC	97.94
Freeze-Thaw Stability (3 cycles)	Human Plasma	Low QC	95.83
High QC	98.12

Source: Adapted from stability data for Rifapentine in human plasma.

Experimental Protocols & Workflows

Detailed Methodology for Sample Preparation (Protein Precipitation followed by SPE)

This protocol is a general guideline for extracting Rifapentine-D8 from a biological matrix like plasma or milk.

• Sample Aliquoting: Aliquot 100 µL of the sample (blank, standard, QC, or unknown) into a microcentrifuge tube.

• Internal Standard Addition: Add the internal standard solution.

• Protein Precipitation: Add a protein precipitating agent (e.g., acetonitrile or methanol) at a ratio of 3:1 (v/v) to the sample.

• Vortexing and Centrifugation: Vortex the tubes for 1 minute and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the analyte with a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: General experimental workflow for Rifapentine-D8 quantification.

Caption: Troubleshooting logic for Rifapentine-D8 quantification issues.

References

• 1. m.youtube.com [m.youtube.com]
• 2. agilent.com [agilent.com]
• 3. youtube.com [youtube.com]

Reference Data & Comparative Studies

The Gold Standard in Rifapentine Bioanalysis: A Comparative Guide to Rifapentine-D8 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the bioanalysis of Rifapentine (B610483), the choice of a suitable internal standard is critical for ensuring the accuracy, precision, and robustness of quantitative assays. This guide provides an objective comparison of Rifapentine-D8 and other common alternatives, supported by experimental data, to inform the selection of the most appropriate internal standard for your analytical needs.

Deuterated stable isotope-labeled internal standards (SIL-IS) are widely considered the gold standard in quantitative mass spectrometry.[1] By replacing hydrogen atoms with deuterium, these standards are chemically almost identical to the analyte of interest, ensuring they co-elute and experience similar ionization effects, thereby compensating for variability in sample preparation and instrument response.[1] This guide focuses on the validation of Rifapentine-D8 as an internal standard for the analysis of Rifapentine and its active metabolite, 25-Desacetyl rifapentine.

Performance Comparison: Rifapentine-D8 vs. Alternative Internal Standards

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process. While Rifapentine-D8 (and its variants like D9) is the isotopically labeled analog of the analyte, a common alternative is Rifampicin-d3, a structurally similar compound. The following tables summarize the performance of these internal standards based on published validation data.

Table 1: Performance Characteristics of Rifapentine-D9 and 25-Desacetyl rifapentine-D8 [2][3]

Parameter	Rifapentine	25-Desacetyl rifapentine	Internal Standard(s)	Matrix
Linearity Range (ng/mL)	60.061 - 8008.134	30.000 - 4000.015	Rifapentine-D9, 25-Desacetyl rifapentine-D8	Human Plasma
Inter-run Precision (%CV)	0.60 - 2.49	1.19 - 4.88	-	Human Plasma
Inter-run Accuracy (% Nominal)	98.24 - 102.14	97.13 - 103.05	-	Human Plasma

Data synthesized from a study validating a method for the quantification of rifapentine and its metabolite in human plasma.[2][3]

Table 2: Performance Characteristics using Rifampicin-d3 as an Internal Standard [4][5]

Parameter	Rifapentine	25-Desacetyl rifapentine	Internal Standard	Matrix
Linearity Range (ng/mL)	2.00 - 2000	4.00 - 2000	Rifampicin-d3	Human Milk
Intra-day Precision (%CV)	3.1 - 8.3	6.7 - 11.8	-	Human Milk
Inter-day Precision (%CV)	3.1 - 8.3	6.7 - 11.8	-	Human Milk
Intra-day Accuracy (% Nominal)	97.4 - 100.6	96.4 - 106.3	-	Human Milk
Inter-day Accuracy (% Nominal)	97.4 - 100.6	96.4 - 106.3	-	Human Milk
Mean Extraction Yield (%)	84.2	71.1	-	Human Milk
Mean Process Efficiency (%)	80.4	95.7	-	Human Milk

Data synthesized from a study validating a method for the quantification of rifapentine and its metabolite in human milk.[4][5]

Note: A direct head-to-head comparison in the same study is not available. The presented data is from separate studies and experimental conditions may vary. However, both internal standards demonstrate acceptable performance in their respective validated methods. The choice of internal standard may also depend on the specific matrix and availability.

Experimental Protocols

A robust and reliable bioanalytical method is underpinned by a rigorous validation process. The following is a generalized protocol for the validation of an analytical method using an internal standard, based on common practices reported in the literature.[2][4][6]

Stock and Working Solution Preparation

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of Rifapentine, 25-Desacetyl rifapentine, and Rifapentine-D8 (or alternative IS) in a suitable solvent such as methanol (B129727) to prepare individual stock solutions.[2][3]

• Working Solutions: Prepare serial dilutions of the stock solutions with an appropriate solvent to create working solutions for calibration standards and quality control (QC) samples.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike blank biological matrix (e.g., human plasma, human milk) with the analyte working solutions to prepare a series of calibration standards at different concentrations. A typical calibration curve consists of 8-10 non-zero concentrations.[2][3]

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) by spiking blank matrix with the analyte working solutions.

Sample Preparation (Protein Precipitation)

• Aliquot a specific volume of the sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add the internal standard working solution to all samples except for the blank matrix.

• Add a protein precipitation agent (e.g., acetonitrile, methanol) to the samples.[6]

• Vortex mix the samples to ensure complete protein precipitation.

• Centrifuge the samples at high speed to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Employ a suitable reversed-phase C18 column to separate the analytes from endogenous matrix components.[2][4] The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile, methanol) and an aqueous buffer (e.g., ammonium (B1175870) formate).[2][3]

• Mass Spectrometric Detection: Utilize a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for sensitive and selective detection of the analytes and the internal standard.[2][3] Optimize the mass transitions and collision energies for each compound.

Method Validation Parameters

The validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA, EMA) and should assess the following parameters:

• Selectivity and Specificity: Evaluate the potential for interference from endogenous matrix components.

• Linearity and Range: Determine the concentration range over which the assay is accurate and precise.

• Accuracy and Precision: Assess the closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision) at different concentration levels.

• Recovery: Determine the efficiency of the extraction procedure.

• Matrix Effect: Evaluate the influence of matrix components on the ionization of the analytes and the internal standard.

• Stability: Assess the stability of the analytes in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).

Workflow for Internal Standard Validation

The following diagram illustrates a typical workflow for the validation of an internal standard in a bioanalytical method.

Caption: Experimental workflow for the validation of an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. japsonline.com [japsonline.com]
• 3. japsonline.com [japsonline.com]
• 4. open.uct.ac.za [open.uct.ac.za]
• 5. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Edge: Choosing Between Rifapentine-D8 and Rifampin-D3 as Internal Standards

In the realm of bioanalysis, the precision and accuracy of quantitative assays are paramount. For researchers and drug development professionals working with the antitubercular agent rifapentine (B610483), the choice of an appropriate internal standard (IS) is a critical determinant of analytical method performance. This guide provides a comprehensive comparison of two commonly utilized deuterated internal standards: Rifapentine-D8 and Rifampin-D3, offering insights into their application, performance, and the experimental protocols that underpin their use.

At a Glance: Chemical Properties

A fundamental aspect of an ideal internal standard is its structural similarity to the analyte. Both Rifapentine-D8 and Rifampin-D3 are closely related to rifapentine, ensuring similar behavior during sample extraction and chromatographic separation.

Compound	Molecular Formula	Molecular Weight ( g/mol )
Rifapentine	C₄₇H₆₄N₄O₁₂	877.03
Rifapentine-D8	C₄₇H₅₆D₈N₄O₁₂	885.09
Rifampin-D3	C₄₃H₅₅D₃N₄O₁₂	825.96

Performance in Bioanalytical Methods: A Comparative Overview

The Case for a Homologous Internal Standard: Rifapentine-D8

The use of a stable isotope-labeled version of the analyte itself, such as Rifapentine-D9 (a close variant to D8), is often considered the gold standard. This approach ensures that the internal standard co-elutes with the analyte, providing the most effective compensation for variations in sample preparation, injection volume, and matrix effects.

A study detailing the bioanalytical method validation for rifapentine and its metabolite, 25-desacetyl rifapentine, in human plasma utilized Rifapentine-D9 and 25-desacetyl rifapentine-D8 as the respective internal standards[1][2]. This method demonstrated high sensitivity and specificity.

The Practical Alternative: Rifampin-D3

In instances where a homologous deuterated internal standard for rifapentine is unavailable or cost-prohibitive, Rifampin-D3 has proven to be a reliable and effective alternative[3][4][5]. Due to the structural similarity between rifampin and rifapentine, Rifampin-D3 exhibits comparable extraction recovery and ionization efficiency, making it a suitable surrogate.

Several validated methods for the quantification of rifapentine and its metabolites in various biological matrices, including human plasma, dried blood spots, and breast milk, have successfully employed Rifampin-D3 as the internal standard. These studies report robust and accurate results, meeting regulatory guidelines for bioanalytical method validation.

Quantitative Performance Data

The following tables summarize the performance characteristics of analytical methods using either a deuterated rifapentine analog or Rifampin-D3 as the internal standard. It is important to note that these results are from different studies and direct comparison should be made with caution.

Table 1: Performance Data Using Deuterated Rifapentine Analog (Rifapentine-D9/D8) as Internal Standard

Parameter	Rifapentine	25-desacetyl rifapentine
Matrix	Human Plasma	Human Plasma
Linearity Range (ng/mL)	60.061 - 8008.134	30.000 - 4000.015
Correlation Coefficient (r²)	≥ 0.99	≥ 0.99
Accuracy (%)	Within ±15% of nominal	Within ±15% of nominal
Precision (%CV)	≤ 15%	≤ 15%

Table 2: Performance Data Using Rifampin-D3 as Internal Standard

Parameter	Rifapentine	25-O-desacetyl rifapentine
Matrix	Human Breast Milk	Human Breast Milk
Linearity Range (ng/mL)	2 - 2000	2 - 2000
Correlation Coefficient (r²)	> 0.99	> 0.99
Accuracy (%)	92.9 - 105.5	92.9 - 105.5
Precision (%CV)	Intra-day: 3.1 - 8.3, Inter-day: 5.7	Intra-day: 6.7 - 11.8, Inter-day: 9.3

Experimental Protocols: A Step-by-Step Look

Detailed methodologies are crucial for replicating and adapting these analytical methods. Below are representative experimental workflows for methods utilizing each type of internal standard.

Workflow for Rifapentine Quantification using Rifapentine-D9/D8 IS

Caption: Workflow for rifapentine analysis using a homologous deuterated internal standard.

Workflow for Rifapentine Quantification using Rifampin-D3 IS

Caption: Workflow for rifapentine analysis using an analogous deuterated internal standard.

Conclusion: Making the Right Choice

Both Rifapentine-D8 (or its close analogs like D9) and Rifampin-D3 serve as excellent internal standards for the quantitative analysis of rifapentine in biological matrices.

• Rifapentine-D8 represents the ideal choice due to its isotopic and structural identity with the analyte, offering the most accurate compensation for analytical variability. When the highest level of precision is required and the standard is available, it is the recommended option.

• Rifampin-D3 stands as a highly effective and widely validated alternative. Its structural similarity to rifapentine allows it to mimic the analyte's behavior during analysis, providing reliable and accurate quantification. It is a practical choice, particularly when the homologous standard is not readily accessible.

Ultimately, the decision between Rifapentine-D8 and Rifampin-D3 will depend on the specific requirements of the assay, including desired levels of precision and accuracy, budget, and the availability of the reference standards. The experimental data presented here, derived from robustly validated methods, should empower researchers to make an informed decision that best suits their analytical needs.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. open.uct.ac.za [open.uct.ac.za]
• 5. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Rifapentine-D8 and 13C-Rifapentine as Internal Standards in Bioanalytical Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two stable isotope-labeled (SIL) internal standards for the antibiotic Rifapentine: the deuterated analog, Rifapentine-D8, and the carbon-13 enriched version, 13C-Rifapentine. The selection of an appropriate internal standard is critical for the accuracy and reliability of quantitative bioanalytical methods, particularly in pharmacokinetic and drug metabolism studies. This comparison is based on established principles of isotope dilution mass spectrometry (IDMS) and available data for deuterated Rifapentine analogs. It is important to note that while Rifapentine-D8 is commercially available and its use is documented in scientific literature, specific experimental data for 13C-Rifapentine is not as readily available, and therefore, its characteristics are discussed based on the known advantages of 13C-labeling.

Data Presentation: Quantitative and Performance Characteristics

The following table summarizes the key quantitative and performance characteristics of Rifapentine-D8 and 13C-Rifapentine.

Feature	Rifapentine-D8	13C-Rifapentine (projected)	Rationale & Implications for Rifapentine Analysis
Molecular Formula	C₄₇H₅₆D₈N₄O₁₂	¹³CₓC₄₇-ₓH₆₄N₄O₁₂	The mass difference is crucial for mass spectrometric detection.
Molecular Weight	Approx. 885.08 g/mol [1]	Varies based on the number of 13C atoms	A sufficient mass shift (ideally ≥ 3 Da) is necessary to prevent isotopic overlap.
Isotopic Purity	Typically high, but should be verified for each batch.	Generally very high.	High isotopic purity minimizes interference from unlabeled analyte.
Chromatographic Co-elution with Analyte	May exhibit a slight retention time shift (isotopic effect), eluting slightly earlier than Rifapentine.[2]	Expected to have virtually identical retention time and co-elute perfectly with Rifapentine.[2][3]	Co-elution ensures that the analyte and internal standard experience the same matrix effects, leading to more accurate quantification.[3]
Isotopic Stability	Generally stable, but deuterium (B1214612) atoms can be susceptible to back-exchange with protons, especially under certain pH or matrix conditions.	Highly stable as 13C atoms are integrated into the carbon skeleton and are not exchangeable.[4]	High isotopic stability is critical to prevent loss of the label during sample preparation and analysis, which would lead to inaccurate results.
Potential for Isotopic Interference	Lower potential for interference from the natural abundance of heavy isotopes in the analyte.	The natural abundance of 13C is ~1.1%, which can be a consideration in cases of very low analyte concentration.[4]	Careful selection of the mass transitions for quantification is necessary to avoid any potential cross-talk.
Commercial Availability & Cost	Readily available from various suppliers.	Less commonly available and generally more expensive due to more complex synthesis.[5]	Availability and cost are practical considerations for routine high-throughput analyses.

Experimental Protocols

A robust and validated bioanalytical method is essential for the accurate quantification of Rifapentine in biological matrices. The following is a representative experimental protocol for the determination of Rifapentine in human plasma using a stable isotope-labeled internal standard, based on methodologies reported for deuterated analogs.[3][5]

Objective:

To quantify the concentration of Rifapentine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard (Rifapentine-D8 or 13C-Rifapentine).

Materials and Reagents:

• Rifapentine analytical standard

• Rifapentine-D8 or 13C-Rifapentine (as internal standard, IS)

• Human plasma (K2EDTA)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Ammonium formate (B1220265)

• Formic acid

• Deionized water

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of Rifapentine and the IS in methanol (e.g., at 1 mg/mL).

  • Prepare a series of working standard solutions of Rifapentine by serial dilution of the stock solution with a 50:50 mixture of methanol and water.

  • Prepare a working solution of the IS at an appropriate concentration (e.g., 500 ng/mL) in the same diluent.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 25 µL of the IS working solution and vortex briefly.

  • Add 300 µL of acetonitrile (containing 0.1% formic acid) to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 5 minutes).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Rifapentine: m/z 877.5 → 845.5

      • Rifapentine-D8: m/z 885.5 → 853.5 (example, to be optimized)

      • 13C-Rifapentine: To be determined based on the number of 13C labels.

    • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-specific parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the calibration standards.

  • Use a weighted linear regression for the calibration curve.

  • Determine the concentration of Rifapentine in the unknown samples from the calibration curve.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key aspects of the comparative analysis and experimental workflow.

Bioanalytical workflow for Rifapentine quantification.

References

• 1. Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]

A Comparative Guide to the Bioanalytical Method Validation of Rifapentine Using Deuterated Internal Standards

This guide provides a comparative analysis of published single-laboratory validation data for the quantification of rifapentine (B610483) in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While a formal inter-laboratory validation study for a specific Rifapentine-D8 method was not identified, this document synthesizes data from various studies that have utilized deuterated internal standards, such as Rifapentine-D9 and 25-Desacetyl rifapentine-D8, to serve as a valuable resource for researchers, scientists, and drug development professionals. The data presented here allows for an objective comparison of method performance across different laboratories and protocols.

Quantitative Performance Comparison

The following tables summarize the key performance parameters of validated LC-MS/MS methods for the analysis of rifapentine and its active metabolite, 25-desacetyl rifapentine. These parameters are crucial for assessing the reliability and robustness of the analytical methods.

Table 1: Linearity and Sensitivity of Rifapentine and 25-Desacetyl Rifapentine Assays

Parameter	Rifapentine	25-Desacetyl Rifapentine	Reference
Linearity Range (ng/mL)	60.076 - 8004.794	30.011 - 3998.837	[1][2]
75 - 30000	37.5 - 15000	[3]
50 - 80000	50 - 80000	[4]
Lower Limit of Quantification (LLOQ) (ng/mL)	60.076	30.011	[1][2]
75	37.5	[3]
50	50	[4]
Correlation Coefficient (r²)	> 0.9994	Not Specified	[5]

Table 2: Precision and Accuracy of Rifapentine and 25-Desacetyl Rifapentine Assays

Parameter	Rifapentine	25-Desacetyl Rifapentine	Reference
Intra-run Precision (%CV)	0.99 - 2.61 (at LLOQ)	3.24 - 6.90 (at LLOQ)	[2]
Inter-run Precision (%CV)	3.59 (at LLOQ)	4.83 (at LLOQ)	[2]
< 5.8	< 5.8	[3]
Intra-run Accuracy (% Nominal)	95.53 - 102.54 (at LLOQ)	95.32 - 96.18 (at LLOQ)	[2]
Inter-run Accuracy (% Nominal)	98.40 (at LLOQ)	95.81 (at LLOQ)	[2]
< 10.0 (% Deviation)	< 10.0 (% Deviation)	[3]

Table 3: Recovery of 25-Desacetyl Rifapentine and its Deuterated Internal Standard

Quality Control Level	% Recovery of 25-Desacetyl Rifapentine	% Recovery of 25-Desacetyl Rifapentine-D8	Reference
High (HQC)	72.57	76.32	[2]
Medium (MQC)	71.89	74.75	[2]
Low (LQC)	68.67	65.30	[2]
Global Recovery	71.04	Not Specified	[2]

Experimental Protocols

The methodologies detailed below are synthesized from published validation reports and represent common practices for the quantification of rifapentine and its metabolites.

1. Sample Preparation: Protein Precipitation

A common and efficient method for extracting rifapentine and its metabolites from human plasma is protein precipitation.[3]

• Procedure:

  • To 50 µL of human plasma, add a working internal standard solution (e.g., Rifapentine-D9 and 25-Desacetyl rifapentine-D8 in methanol).

  • Incubate the samples at 5°C for at least one hour to allow for complete protein precipitation.[3]

  • Centrifuge the samples at 13,000 × g for 20 minutes at 10°C.[3]

  • Transfer 100 µL of the supernatant to a clean tube.[3]

  • Dilute the supernatant with 150 µL of Type 1 water.[3]

  • Mix the samples and transfer them to injection vials for LC-MS analysis.[3]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

• Chromatographic Separation:

  • Column: Supelco Discovery C18 (10 cm x 4.6 mm, 5 µm particle size) or ACE® C18 (3 x 100 mm).[1][3]

  • Mobile Phase: A mixture of an organic phase (e.g., acetonitrile (B52724) and methanol (B129727) in a 50:50 v/v ratio) and an aqueous phase (e.g., 10 mM ammonium (B1175870) formate) in a 70:30 v/v ratio.[1] Another described mobile phase is a mixture of formic acid, water, and acetonitrile (0.5:55:45, v/v/v).[3]

  • Flow Rate: 1.0 mL/minute.[1][3]

  • Column Temperature: Maintained at 30°C.[3]

  • Injection Volume: 2 µL.[3]

• Mass Spectrometric Detection:

  • Instrument: Sciex API 4500 triple-quadrupole mass spectrometer or equivalent.[1]

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode [M+H]+.[1]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).[1]

  • Ion Transitions:

    • Rifapentine: m/z 877.6 → m/z 845.5[4]

    • 25-Desacetyl Rifapentine: m/z 835.5 → m/z 803.5[4]

    • Deuterated Internal Standards (e.g., Rifapentine-D9, 25-Desacetyl Rifapentine-D8) would have their specific transitions monitored.

Visualizing the Validation Workflow and Parameters

The following diagrams illustrate the typical workflow of a bioanalytical method validation and the logical relationship between the key validation parameters, as guided by regulatory bodies like the FDA.[3]

Caption: Bioanalytical method validation workflow.

Caption: Interrelation of validation parameters.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jetir.org [jetir.org]

A Head-to-Head Battle of Internal Standards: Ensuring Accuracy in Rifapentine Bioassays

For researchers, scientists, and drug development professionals, the precise quantification of therapeutic drugs in biological matrices is paramount. In the analysis of the antibiotic Rifapentine (B610483), the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides a comparative analysis of bioanalytical methods for Rifapentine, focusing on the performance of the deuterated internal standard, Rifapentine-D8, against an alternative, Rifampicin-d3.

The use of a stable isotope-labeled internal standard, such as Rifapentine-D8 (often used as Rifapentine-D9), is a widely accepted strategy in mass spectrometry-based bioanalysis. This approach is designed to mimic the analyte of interest throughout the sample preparation and analysis process, compensating for variability and improving the accuracy and precision of quantification. However, the availability and cost of specific deuterated standards can sometimes lead researchers to consider other alternatives, such as structurally similar molecules like Rifampicin-d3.

This guide delves into the performance characteristics of these two approaches, presenting a summary of validation data from published studies.

Performance Under the Microscope: A Data-Driven Comparison

The following tables summarize the accuracy and precision data from two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of Rifapentine in human plasma and other biological matrices.

Table 1: Method Performance Using a Deuterated Rifapentine Internal Standard (Rifapentine-D9)

Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Rifapentine	60.134 (LLOQ)	0.99 - 2.61	95.53 - 102.54	3.59	98.40
Low QC	N/A	N/A	N/A	N/A
Mid QC	N/A	N/A	N/A	N/A
High QC	N/A	N/A	N/A	N/A
25-desacetyl rifapentine	30.000 (LLOQ)	3.24 - 6.90	95.32 - 96.18	4.83	95.81

Data extracted from a study validating an LC-MS/MS method for Rifapentine and its metabolite in human plasma.[1][2]

Table 2: Method Performance Using a Structurally Similar Internal Standard (Rifampicin-d3)

Analyte	QC Level	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Rifapentine	Low	8.3	97.4	6.5	100.6
Medium	3.1	98.9	4.2	99.5
High	4.2	98.2	5.7	99.1
25-O-desacetyl rifapentine	Low	11.8	106.3	9.8	104.7
Medium	6.7	96.4	7.9	98.9
High	7.1	97.5	8.5	98.3

Data extracted from a study validating an LC-MS/MS method for Rifapentine and its metabolite in human milk.[3][4]

Based on the presented data, both methods demonstrate acceptable levels of accuracy and precision, meeting the typical validation requirements set by regulatory agencies like the FDA.[1] The method employing the deuterated internal standard, Rifapentine-D9, shows excellent precision, particularly at the lower limit of quantification (LLOQ).[2] The use of a structural analog, Rifampicin-d3, also yields reliable results, although the precision values are slightly higher in some instances.[3]

A Glimpse into the Workflow: Experimental Protocols

The successful implementation of these bioanalytical methods relies on meticulous and well-defined experimental protocols. Below are summaries of the key steps involved in the respective analyses.

Experimental Protocol Using Rifapentine-D9 Internal Standard

This method was developed for the quantification of Rifapentine and its major metabolite, 25-desacetyl rifapentine, in human plasma.[1][2]

• Sample Preparation: Protein precipitation is employed for sample cleanup.

• Chromatography: A Supelco Discovery C18 column (10 cm x 4.6 mm, 5 µm) is used for chromatographic separation.[1][2] The mobile phase consists of an organic mixture (acetonitrile and methanol) and 10 mM ammonium (B1175870) formate, delivered at a flow rate of 1 ml/minute.[1]

• Mass Spectrometry: A Sciex API 4500 triple-quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode is used for detection.[1] Multiple reaction monitoring (MRM) is utilized to monitor specific ion transitions for the analytes and their deuterated internal standards.[1][2]

Experimental Protocol Using Rifampicin-d3 Internal Standard

This method was validated for the quantification of Rifapentine and 25-O-desacetyl rifapentine in human milk.[3]

• Sample Preparation: A combination of protein precipitation and solid-phase extraction is used to extract the analytes from the complex matrix of human milk.[3]

• Chromatography: An Agilent® Poroshell 120 EC-C18 column (4.6 mm × 50 mm, 2.7 µm) is used for separation with an isocratic mobile phase of acetonitrile: methanol: 0.1% formic acid (55/5/40, v/v/v) at a flow rate of 450 µL/min.[3]

• Mass Spectrometry: An AB Sciex API 4000 mass spectrometer with electrospray ionization in positive mode is used for detection, with data acquisition performed using multiple reaction monitoring.[3]

Visualizing the Process

To further clarify the experimental workflows, the following diagrams illustrate the key steps in each bioanalytical method.

Caption: Workflow using Rifapentine-D9 internal standard.

Caption: Workflow using Rifampicin-d3 internal standard.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. open.uct.ac.za [open.uct.ac.za]

A Comparative Guide to the Bioequivalence of Rifapentine Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioequivalence of different formulations of Rifapentine (B610483), a key antibiotic in the treatment of tuberculosis. The information presented herein is based on findings from clinical bioequivalence studies and is intended to assist researchers and drug development professionals in understanding the performance of generic or test formulations in comparison to reference products. The use of deuterated internal standards, such as Rifapentine-d8, in the analytical phase of these studies represents a gold standard for ensuring accuracy and reliability.

Quantitative Data Summary

The bioequivalence of a test formulation of Rifapentine capsules was compared to a reference formulation in a single-dose, randomized, crossover study involving 19 healthy male volunteers.[1][2] Each volunteer received a single 0.6 g dose of either the test or reference formulation.[1][2] The following table summarizes the key pharmacokinetic parameters obtained in this study.

Pharmacokinetic Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)
Cmax (µg/mL)	12.401 ± 3.221	12.235 ± 3.147
AUC0-84h (µg·h/mL)	369.471 ± 114.334	358.912 ± 109.876
AUC0-∞ (µg·h/mL)	384.456 ± 124.561	373.899 ± 119.987
Tmax (h)	4.316 ± 1.635	4.521 ± 1.543
T1/2 (h)	15.845 ± 3.350	15.769 ± 3.289

Cmax: Maximum plasma concentration; AUC: Area under the plasma concentration-time curve; Tmax: Time to reach maximum plasma concentration; T1/2: Elimination half-life; SD: Standard Deviation.

The statistical analysis of these results indicated that the 90% confidence intervals for the ratios of Cmax, AUC0-t, and AUC0-∞ between the test and reference formulations fell within the accepted bioequivalence range of 80% to 125%.[1][2]

Experimental Protocols

The evaluation of bioequivalence for Rifapentine formulations necessitates rigorous experimental protocols to ensure the reliability of the pharmacokinetic data.

Study Design

A typical bioequivalence study for Rifapentine is designed as a single-dose, two-treatment, two-period crossover study in healthy adult subjects.[1][2] This design allows each subject to serve as their own control, minimizing inter-individual variability. A sufficient washout period of at least 7 days is recommended between the two treatment periods to prevent any carry-over effects.

Drug Administration and Blood Sampling

In the referenced study, healthy male volunteers were administered a single oral dose of 0.6 g of either the test or reference Rifapentine formulation.[1][2] Blood samples were collected at predetermined intervals over an 84-hour period to characterize the pharmacokinetic profile of the drug.[1][2] It is recommended that blood sampling be particularly intensive between 3 and 6 hours after administration to accurately capture the peak plasma concentration.

Analytical Methodology

The concentration of Rifapentine and its active metabolite, 25-desacetyl rifapentine, in plasma samples is determined using a validated bioanalytical method. A highly sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method has been developed and validated for this purpose.

This method employs deuterated internal standards, specifically Rifapentine-d9 and 25-Desacetyl rifapentine-d8 , to ensure the accuracy and precision of the quantification. The use of a stable isotope-labeled internal standard is crucial for mitigating matrix effects and variability during sample processing and analysis. The analytes are separated using reverse-phase chromatography and detected by electrospray ionization in the positive ion mode.

While other methods such as UPLC-UV have been used, the LC-MS/MS method with deuterated internal standards is considered a more robust and specific approach for bioequivalence studies.

Visualizing the Bioequivalence Study Workflow

The following diagram illustrates the typical workflow of a bioequivalence study for Rifapentine formulations, from subject enrollment to the final statistical analysis.

Caption: Experimental workflow of a Rifapentine bioequivalence study.

Logical Framework for Bioequivalence Assessment

The determination of bioequivalence is based on a statistical comparison of the pharmacokinetic parameters of the test and reference formulations. The following diagram outlines the logical relationship in this assessment.

Caption: Logical framework for comparing Rifapentine formulations.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Frontiers | Comparative study on the bioavailability and bioequivalence of rifapentine capsules in humans [frontiersin.org]

performance characteristics of Rifapentine-D8 in clinical trials

For drug development professionals, researchers, and scientists, this guide provides an in-depth comparison of the performance characteristics of Rifapentine, a key antibiotic in the treatment of tuberculosis (TB). This document outlines its performance in clinical trials, particularly in comparison to its predecessor, Rifampin, and details the experimental protocols used for its quantitative analysis, including the role of its deuterated analogue, Rifapentine-D8.

Executive Summary

Rifapentine, a rifamycin (B1679328) derivative, has emerged as a cornerstone in the development of shorter and more effective treatment regimens for both latent and active tuberculosis. Its primary advantage over Rifampin lies in its significantly longer half-life, allowing for less frequent dosing and potentially improving patient adherence. Clinical trials have demonstrated that Rifapentine-based regimens can be as effective as, and in some cases superior to, Rifampin-based regimens, particularly in shortening the duration of therapy. The accurate measurement of Rifapentine and its active metabolite, 25-desacetyl rifapentine, in biological matrices is crucial for pharmacokinetic and efficacy studies. This is reliably achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS), where Rifapentine-D8 serves as a deuterated internal standard to ensure precision and accuracy.

Performance Characteristics in Clinical Trials

Rifapentine has been extensively evaluated in numerous clinical trials, often in direct comparison with Rifampin, the standard of care for decades. These studies have assessed its efficacy, safety, and pharmacokinetic profile in various patient populations, including those with drug-susceptible TB, latent TB infection (LTBI), and in combination with other antimicrobial agents.

Efficacy and Safety: Rifapentine vs. Rifampin

A key focus of clinical research has been the potential for Rifapentine to shorten the treatment duration for TB. A landmark phase 3 trial demonstrated that a four-month daily regimen of Rifapentine, moxifloxacin (B1663623), isoniazid, and pyrazinamide (B1679903) was non-inferior to the standard six-month regimen with Rifampin in treating drug-susceptible pulmonary tuberculosis[1].

Below is a summary of comparative efficacy and safety data from key clinical trials:

Feature	Rifapentine	Rifampin	Key Clinical Trial Findings
Efficacy (Sputum Culture Conversion at 8 weeks)	86.4% (solid media), 67.9% (liquid media)	83.3% (solid media), 65.1% (liquid media)	In a study comparing daily 10 mg/kg doses of both drugs, Rifapentine was not significantly more active than Rifampin at this endpoint[2]. However, other studies with higher Rifapentine doses showed improved sputum sterilization[2].
Efficacy (4-month regimen vs. 6-month standard)	A 4-month regimen with Rifapentine and moxifloxacin was non-inferior to the standard 6-month Rifampin regimen[1].	Standard of care in a 6-month regimen.	The Rifapentine-based regimen offers a shorter treatment duration with comparable efficacy[1].
Adverse Events	Incidence of adverse reactions was found to be lower in some studies (e.g., 16.67%).	Higher incidence of adverse reactions in some comparative studies (e.g., 38.89%).	Rifapentine is generally well-tolerated, with a potentially better safety profile regarding certain adverse events compared to Rifampin.
Drug Interactions	Moderate inducer of cytochrome P450 enzymes.	Potent inducer of cytochrome P450 enzymes.	Rifapentine has fewer drug-drug interactions compared to Rifampin, which is a significant advantage, especially in patients with co-morbidities like HIV.
Treatment Completion	Higher completion rates are often observed with shorter, Rifapentine-based regimens.	Lower completion rates can be a challenge with the longer 6-month daily regimen.	The convenience of less frequent dosing with Rifapentine contributes to better patient adherence.

Pharmacokinetic Profile

The pharmacokinetic properties of Rifapentine are a key differentiator from Rifampin and are central to its clinical utility.

Pharmacokinetic Parameter	Rifapentine	Rifampin	Notes
Half-life	~13-16 hours	~2-3 hours	The longer half-life of Rifapentine allows for intermittent dosing (e.g., once-weekly).
Metabolism	Hydrolyzed to its active metabolite, 25-desacetyl rifapentine.	Metabolized in the liver.	The active metabolite of Rifapentine also possesses antimycobacterial activity.
Protein Binding	High (~97.7%)	Lower
Effect of Food on Bioavailability	Bioavailability is significantly increased when taken with food, particularly high-fat meals.	Bioavailability is decreased with food.	This is a crucial consideration for patient counseling and dosing instructions.

Experimental Protocols: Quantification of Rifapentine

The accurate quantification of Rifapentine and its active metabolite, 25-desacetyl rifapentine, in biological samples is essential for pharmacokinetic modeling and clinical trial monitoring. The gold standard for this analysis is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Role of Rifapentine-D8 as an Internal Standard

In bioanalytical methods, an internal standard (IS) is a compound added to a sample in a known concentration to facilitate the quantification of the analyte. The ideal IS is chemically and physically similar to the analyte. Deuterated analogs of the analyte, such as Rifapentine-D8, are considered the gold standard for use as internal standards in LC-MS/MS analysis.

The use of a deuterated internal standard like Rifapentine-D8 corrects for variations in sample preparation, injection volume, and matrix effects, thereby ensuring the accuracy and precision of the analytical results. In the LC-MS/MS method, Rifapentine-D8 and 25-desacetyl rifapentine-D8 are used to quantify Rifapentine and 25-desacetyl rifapentine, respectively.

Experimental Workflow for Rifapentine Quantification

Below is a generalized workflow for the quantification of Rifapentine and its metabolite in human plasma using LC-MS/MS with a deuterated internal standard.

References

• 1. Four-Month Rifapentine Regimens with or without Moxifloxacin for Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Daily Rifapentine for Treatment of Pulmonary Tuberculosis. A Randomized, Dose-Ranging Trial - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Sourcing Rifapentine-D8: A Comparative Analysis

For researchers and drug development professionals utilizing Rifapentine-D8 as an internal standard in pharmacokinetic studies or other quantitative analyses, the quality and purity of this critical reagent are paramount. The accuracy of experimental results hinges on well-characterized standards. This guide provides an objective comparison of key quality attributes for Rifapentine-D8, supported by standardized experimental methodologies to empower researchers to evaluate different sources effectively.

While direct comparative data across multiple commercial suppliers is not always publicly available, this guide utilizes a publicly accessible Certificate of Analysis (CoA) from a major supplier as a benchmark for critical quality parameters. We present this data alongside typical specifications and provide the detailed experimental protocols necessary for end-users to verify these attributes on any batch of Rifapentine-D8 they procure.

Key Quality Attributes: A Data-Driven Comparison

The selection of a suitable Rifapentine-D8 source should be based on a thorough evaluation of its chemical purity, isotopic enrichment, and the presence of residual solvents or water. The following tables summarize quantitative data from a representative Certificate of Analysis and provide a template for comparing potential sources.

Table 1: Quantitative Analysis of Rifapentine-D8 (Source A - LGC Standards, Lot: 18-YEN-167-1)

Parameter	Method	Specification	Result
Chemical Purity	HPLC (at 240 nm)	>95%	98.89%
Isotopic Purity	Mass Spectrometry	>95%	97.7% (d8)
Isotopic Distribution	Mass Spectrometry	Report Result	d0-d5: 0.03%, d6: 0.94%, d7: 16.26%, d8: 82.78%
Molecular Identity	¹H NMR	Conforms to Structure	Conforms
Elemental Analysis	Combustion Analysis	Conforms to C₄₇H₅₆D₈N₄O₁₂	%C: 62.61, %H: 7.37, %N: 6.17
Water Content	Karl Fischer Titration	Report Result	Not Reported
Residual Solvents	TGA / GC-MS	Report Result	Not Reported

Note: Data extracted from a public Certificate of Analysis.[1] Researchers should always refer to the lot-specific CoA provided with their purchased material.

Table 2: Hypothetical Comparison Data for Rifapentine-D8 (Source B)

Parameter	Method	Specification	Result
Chemical Purity	HPLC	>95%	97.5%
Isotopic Purity	Mass Spectrometry	>95%	98.1% (d8)
Isotopic Distribution	Mass Spectrometry	Report Result	d0-d6: <1%, d7: 10%, d8: 89%
Molecular Identity	¹H NMR	Conforms to Structure	Conforms
Water Content	Karl Fischer Titration	<1.0%	0.5%
Residual Solvents	TGA	<0.5%	0.2%

Note: This table presents hypothetical data to illustrate a comparative framework. Actual values will vary by supplier and lot.

Mandatory Visualizations: Experimental Workflows

To ensure consistent and reliable analysis of Rifapentine-D8 from any source, standardized experimental workflows are essential. The following diagrams, generated using Graphviz, outline the logical steps for key analytical procedures.

Workflow for HPLC Purity Determination.

Workflow for Isotopic Purity Analysis by MS.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of Rifapentine-D8. The following protocols are based on established analytical techniques for pharmaceutical compounds.

Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method determines the percentage of Rifapentine-D8 relative to any impurities.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5.0 µm particle size).[2]

• Reagents: HPLC-grade methanol, HPLC-grade water, and orthophosphoric acid.

• Mobile Phase: A mixture of methanol and 1% orthophosphoric acid in water (e.g., 81:19, v/v).[2] The exact ratio should be optimized to achieve good peak separation.

• Sample Preparation: Accurately weigh and dissolve the Rifapentine-D8 standard in the mobile phase or methanol to a known concentration (e.g., 20 µg/mL).[2] Filter the solution through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.1 mL/min[2]

  • Injection Volume: 20 µL[2]

  • Column Temperature: Ambient

  • Detection Wavelength: 252 nm[2]

• Data Analysis: The chemical purity is calculated based on the area percent of the main Rifapentine-D8 peak relative to the total area of all observed peaks in the chromatogram.

Isotopic Purity by Mass Spectrometry (MS)

This protocol quantifies the percentage of the desired deuterated species (d8) and identifies the distribution of other isotopologues.

• Instrumentation: A high-resolution mass spectrometer (HRMS) such as a Time-of-Flight (TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.[3][4]

• Sample Preparation: Prepare a dilute solution of Rifapentine-D8 (e.g., 1-10 µg/mL) in a suitable solvent like acetonitrile (B52724) or methanol.

• Analysis: Introduce the sample into the mass spectrometer via direct infusion or through an LC system. Acquire data in full scan mode in the positive ion mode, ensuring the mass range covers the expected m/z of Rifapentine-D8 and its isotopologues.

• Data Analysis:

  • Extract the mass spectrum for the compound.

  • Identify and integrate the peak intensities for each isotopologue (d0 through d8).

  • Calculate the isotopic purity using the formula: Isotopic Purity (%) = (Intensity of d8 peak / Sum of intensities of d0 to d8 peaks) x 100[3]

Structural Confirmation by Nuclear Magnetic Resonance (NMR)

NMR spectroscopy is used to confirm that the chemical structure of the supplied standard is correct and that deuteration has occurred at the intended positions.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve approximately 5-10 mg of the Rifapentine-D8 sample in a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃).[5]

• Analysis: Acquire a ¹H NMR spectrum. The absence or significant reduction of signals at the deuterated positions compared to the spectrum of non-labeled Rifapentine confirms successful labeling. The remaining signals should match the expected structure of the Rifapentine molecule.

• Data Analysis: Compare the obtained spectrum with a reference spectrum of unlabeled Rifapentine to verify the chemical shifts and confirm the positions of deuterium (B1214612) incorporation.

Water Content by Karl Fischer Titration

This is the gold standard for accurately determining the water content in a solid sample.[6][7]

• Instrumentation: A volumetric or coulometric Karl Fischer titrator. The coulometric method is preferred for very low water content (<1%).[7]

• Analysis: A precisely weighed amount of the Rifapentine-D8 standard is introduced into the titration cell. The instrument titrates the sample with Karl Fischer reagent until all water has reacted.

• Data Analysis: The instrument software automatically calculates the percentage of water (w/w) in the sample.

Residual Solvent Analysis by Thermogravimetric Analysis (TGA)

TGA measures weight loss as a function of temperature and can indicate the presence of volatile residual solvents from the synthesis process.[8][9]

• Instrumentation: A thermogravimetric analyzer.

• Analysis: A small, accurately weighed sample of Rifapentine-D8 is placed in the TGA furnace. The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Data Analysis: The resulting TGA curve shows the percentage of weight loss versus temperature. Weight loss at temperatures below the decomposition point of Rifapentine typically corresponds to the evaporation of moisture and residual solvents. For identification of the specific solvents, TGA can be coupled with a mass spectrometer (TGA-MS).[10][11]

By implementing these standardized analytical methods, researchers can independently verify the quality of their Rifapentine-D8 standards, ensuring the integrity and reproducibility of their experimental data, regardless of the supplier.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. usp-pqm.org [usp-pqm.org]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. Karl Fischer Titration in Pharmaceutical Analysis [analab.co.in]
• 8. improvedpharma.com [improvedpharma.com]
• 9. veeprho.com [veeprho.com]
• 10. mt.com [mt.com]
• 11. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Assessing the Linearity and Range of Rifapentine Calibration Curves: A Comparison of Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the linearity and dynamic range of Rifapentine calibration curves using its deuterated analog, Rifapentine-D8, as an internal standard. The performance is contrasted with alternative internal standards to aid researchers in selecting the most appropriate method for their analytical needs. The information presented is based on experimental data from published studies and focuses on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, a common technique for the quantification of pharmaceuticals in biological matrices.

Comparison of Analytical Performance

The choice of an internal standard is critical for the accuracy and precision of bioanalytical methods. An ideal internal standard mimics the analyte's behavior during sample preparation and analysis, thus compensating for variability. Deuterated standards, such as Rifapentine-D8, are often considered the gold standard due to their similar physicochemical properties to the analyte.

The following table summarizes the performance characteristics of Rifapentine quantification using different internal standards, as reported in various studies. While direct data for Rifapentine-D8 as an internal standard for Rifapentine was not explicitly available in the reviewed literature, data for the closely related deuterated standards, Rifapentine-D9 and 25-desacetyl rifapentine-D8, are presented as a strong proxy.

Internal Standard	Analyte	Matrix	Linear Range (ng/mL)	Correlation Coefficient (r²)	Analytical Method
Rifapentine-D9	Rifapentine	Human Plasma	60.061 - 8008.134	> 0.99	LC-MS/MS[1][2]
25-desacetyl rifapentine-D8	25-desacetyl rifapentine	Human Plasma	30.000 - 4000.015	> 0.99	LC-MS/MS[1][2]
[²H₃]rifampin	Rifapentine	Dried Blood Spots	50 - 80,000	Not explicitly stated, but curve fits a quadratic regression with 1/x² weighting	LC-MS/MS[3]
Not specified	Rifapentine	Human Milk	2.00 - 2000	0.9995	LC-MS/MS[4]

Key Observations:

• Wide Dynamic Range: The use of deuterated internal standards allows for the quantification of Rifapentine over a wide concentration range, accommodating various clinical and research scenarios.[1][3]

• Excellent Linearity: High correlation coefficients (r² > 0.99) are consistently achieved, indicating a strong linear relationship between the analyte concentration and the instrument response.[1][4]

• Alternative Internal Standards: In the absence of a deuterated analog of the parent drug, isotopically labeled structural analogs, such as [²H₃]rifampin, can serve as a viable alternative.[3]

Experimental Protocols

The following is a generalized experimental protocol for the determination of Rifapentine in biological matrices using LC-MS/MS with a deuterated internal standard. This protocol is a composite based on methodologies described in the cited literature.[1][3][5]

1. Sample Preparation:

• Protein Precipitation: To 50 µL of plasma sample, add a precipitating agent (e.g., methanol (B129727) or acetonitrile) containing the internal standard (e.g., Rifapentine-D8).

• Vortex and Centrifuge: Vortex the mixture to ensure thorough mixing and then centrifuge to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the clear supernatant to a new tube or a 96-well plate for analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Inject an aliquot of the prepared sample onto a C18 analytical column (e.g., Supelco discovery C18, 10 cm × 4.6 mm, 5 µm).[1][2] Use a mobile phase gradient consisting of an aqueous component (e.g., 10 mM ammonium (B1175870) formate) and an organic component (e.g., acetonitrile/methanol mixture) to separate the analyte from other matrix components.

• Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer operating in the positive ion electrospray ionization (ESI) mode. Monitor the specific precursor-to-product ion transitions for both Rifapentine and the internal standard (e.g., Rifapentine-D8) using Multiple Reaction Monitoring (MRM).

3. Calibration Curve Construction:

• Prepare a series of calibration standards by spiking known concentrations of Rifapentine into a blank biological matrix.

• Process the calibration standards alongside the unknown samples using the same sample preparation procedure.

• Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient of the calibration curve.

Workflow for Assessing Calibration Curve Linearity

The following diagram illustrates the typical workflow for establishing and assessing the linearity of a calibration curve in a bioanalytical method.

Caption: Experimental workflow for calibration curve assessment.

Conclusion

The use of deuterated internal standards, such as Rifapentine-D8 or its close analogs, provides a robust and reliable method for the quantification of Rifapentine in various biological matrices. These internal standards ensure excellent linearity over a wide dynamic range, which is essential for accurate pharmacokinetic and toxicokinetic studies in drug development. When a deuterated analog of the parent drug is not available, other isotopically labeled compounds with similar structural properties can be considered as suitable alternatives. The choice of the internal standard and the validation of the analytical method should always be guided by regulatory requirements and the specific needs of the research being conducted.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. Quantification of Rifapentine, a Potent Antituberculosis Drug, from Dried Blood Spot Samples Using Liquid Chromatographic-Tandem Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Rifapentine-D8: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of Rifapentine-D8, ensuring compliance and minimizing risk.

Core Principles of Rifapentine-D8 Disposal

Rifapentine-D8, a deuterated analog of the antibiotic Rifapentine, should be handled with the same precautions as its non-deuterated counterpart. The fundamental principle is to treat it as a hazardous chemical waste and avoid any release into the environmental sewer systems.[1][2] Discharge into the environment must be strictly avoided.[1]

Step-by-Step Disposal Procedures

Adherence to the following procedural steps is essential for the safe disposal of Rifapentine-D8:

• Personal Protective Equipment (PPE): Before handling Rifapentine-D8 for disposal, it is imperative to wear appropriate PPE, including chemical-resistant gloves, protective clothing, and eye protection.[1][3] In situations where dust or aerosols may be generated, respiratory protection is also required.

• Waste Collection:

  • Collect Rifapentine-D8 waste in suitable, closed, and clearly labeled containers.

  • For spill clean-up, use an absorbent material to sweep up the substance, place it in a designated container, and hold for disposal. Avoid raising dust during this process.

• Disposal Methods: The primary methods for the disposal of Rifapentine-D8 involve chemical destruction or incineration. These processes should be conducted by a licensed and approved waste disposal plant.

  • Incineration: A preferred method is controlled incineration with flue gas scrubbing to neutralize harmful emissions. Alternatively, the material can be dissolved or mixed with a suitable combustible solvent and then incinerated in a chemical incinerator equipped with an afterburner and scrubber.

  • Licensed Chemical Destruction Plant: Another viable option is to transfer the waste to a licensed facility specializing in chemical destruction.

• Disposal of Empty Containers:

  • Empty containers that held Rifapentine-D8 must be managed as hazardous waste until properly decontaminated.

  • Containers can be triple-rinsed with an appropriate solvent. The first rinseate must be collected and disposed of as hazardous waste. For highly toxic substances, the first three rinses should be collected.

  • After thorough rinsing and drying, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill or offered for recycling or reconditioning.

Quantitative Data Summary

Parameter	Guideline	Source
Container Rinsing	Collect the first rinse (or first three for highly toxic materials) as hazardous waste.
Spill Management	For small spills (less than 4 liters) of volatile organic solvents, evaporation may be an option under strictly controlled conditions if other disposal methods are unavailable.
Storage Limit	Do not store more than 10 gallons of hazardous waste in a laboratory.
Disposal Timeline	Turn over filled waste containers to Environmental Health & Safety (EHS) within 3 days of the fill date.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Rifapentine-D8.

Rifapentine-D8 Disposal Workflow

Handling and Storage Precautions

To minimize waste generation and ensure safety, adhere to the following handling and storage practices:

• Ventilation: Always handle Rifapentine-D8 in a well-ventilated area to avoid the formation of dust and aerosols.

• Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials and foodstuffs.

• Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

By following these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of Rifapentine-D8, protecting both themselves and the environment.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. fishersci.nl [fishersci.nl]

Safeguarding Researchers: A Comprehensive Guide to Handling Rifapentine-D8

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling potent compounds like Rifapentine-D8. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to foster a secure research environment. By adhering to these procedural steps, laboratories can minimize exposure risks and ensure the safe and effective use of this compound.

Essential Safety and Handling Precautions

Rifapentine-D8, a deuterated analog of the antibiotic Rifapentine, should be handled with care due to its potential hazards, including skin, eye, and respiratory irritation.[1][2] While a specific Occupational Exposure Limit (OEL) for Rifapentine-D8 has not been established, the OEL for Rifapentine is 125 μg/m³, which should be used as a conservative guideline for handling its deuterated form.[3][4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table summarizes the recommended PPE for various laboratory tasks involving Rifapentine-D8.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes	- Nitrile gloves
Handling of Powders/Solids	- Full-face respirator with appropriate particulate filters (e.g., N95 or P100)- Chemical-resistant coveralls or suit- Double-gloving (e.g., nitrile or neoprene)	- Chemical-resistant boots or shoe covers- Head covering
Handling of Liquids/Solutions	- Chemical splash goggles or a face shield- Chemical-resistant gloves (e.g., butyl rubber, Viton®)- Chemical-resistant apron over a lab coat	- Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	- Chemical splash goggles or a face shield- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron	- Respirator (if aerosols or vapors may be generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and maintenance of PPE.

Operational Plan: From Receipt to Use

A clear, step-by-step plan for the handling of Rifapentine-D8 is essential to prevent contamination and ensure user safety.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• The compound should be stored in a tightly sealed container in a designated, well-ventilated, and restricted-access area.

• Recommended storage temperatures are between -20°C and 2-8°C.[5][6] Always refer to the supplier's specific storage instructions.

Preparation and Handling

• All handling of Rifapentine-D8 powder must be conducted in a certified chemical fume hood, biological safety cabinet, or a glove box to avoid the generation and inhalation of dust.[6]

• Designate a specific area within the containment unit for handling the compound.

• Before starting, assemble all necessary equipment, including pre-weighed empty vials, solvents, and pipettes.

• Use disposable weigh boats and spatulas for transferring the powder.

• When preparing solutions, slowly add the solvent to the compound to prevent splashing.

Experimental Procedures

• Conduct all manipulations of the compound within the designated and contained handling area.

• Avoid direct contact with skin and eyes.[7]

• Use wet-wiping techniques with an appropriate decontamination solution (e.g., 70% ethanol) for cleaning surfaces within the containment unit during and after the procedure.

Disposal Plan: Managing Rifapentine-D8 Waste

Proper disposal of Rifapentine-D8 and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• All solid waste contaminated with Rifapentine-D8, including gloves, weigh boats, and paper towels, should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid waste containing Rifapentine-D8 should be collected in a separate, labeled, and sealed hazardous waste container.

Disposal Method

• The primary recommended disposal method for pharmaceutical waste is high-temperature incineration by a licensed hazardous waste disposal company.[7][8]

• Never dispose of Rifapentine-D8 down the drain or in regular trash.[8]

Container Disposal

• Empty containers that held Rifapentine-D8 should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste.

• After rinsing, obliterate or remove all labels from the empty container before disposing of it as regular laboratory glass or plastic waste, in accordance with institutional guidelines.

Quantitative Data Summary

Parameter	Value	Reference
Occupational Exposure Limit (OEL) for Rifapentine	125 μg/m³	[3][4]
Storage Temperature	-20°C to 8°C	[5][6]

Visualizing the Workflow

To further clarify the procedural steps, the following diagrams illustrate the safe handling workflow and the PPE selection process.

Safe handling workflow for Rifapentine-D8.

Decision diagram for selecting appropriate PPE.

References

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. usp-pqm.org [usp-pqm.org]
• 4. benchchem.com [benchchem.com]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. Hazardous-Drug API Powder Safety | Labcompare [labcompare.com]
• 7. HANDLING OF POTENT MOLECULES (CATEGORY-IV) – PharmaGuideHub [pharmaguidehub.com]
• 8. Disposal of pharmaceutical waste [orionpharma.com]